Methotrexate gamma-methyl ester

Core Science & Biosynthesis

Comprehensive Physicochemical and Analytical Profiling of Methotrexate γ-Methyl Ester

Executive Summary

Methotrexate (MTX) is a foundational antifolate drug used extensively in oncology and rheumatology. However, the synthesis, extraction, and storage of MTX frequently yield related substances that can impact drug efficacy and safety. Methotrexate γ-methyl ester (also known as Methotrexate EP Impurity H, γ-EMTX, or Methotrexate 5-methyl ester) is one of the most critical impurities encountered in pharmaceutical development[1].

As a Senior Application Scientist, understanding the physicochemical nuances of this molecule is paramount. The esterification of the gamma-carboxylic acid on the glutamate moiety fundamentally alters the molecule's interaction with intracellular enzymes—specifically Folylpolyglutamate Synthetase (FPGS). This whitepaper provides an in-depth technical analysis of the physicochemical properties, mechanistic biology, and analytical methodologies required to characterize Methotrexate γ-methyl ester.

Physicochemical Properties

The physical and chemical properties of Methotrexate γ-methyl ester dictate its behavior in both biological systems and chromatographic columns. Because the gamma-carboxyl group is masked by a methyl ester, the molecule exhibits a higher lipophilicity and a different ionization profile compared to the parent MTX molecule[2].

Quantitative Data Summary

Property	Value / Description	Analytical Significance
CAS Number	67022-39-3	Unique identifier for regulatory filing.
Molecular Formula	C₂₁H₂₄N₈O₅	Indicates the addition of a -CH₂ group (+14 Da) over MTX.
Molecular Weight	468.47 g/mol	Used for standard gravimetric calculations.
Exact Mass	468.1870 Da	Target mass for High-Resolution Mass Spectrometry (HRMS).
Melting Point	170–174 °C	Lower than MTX (~195 °C), indicating altered crystal lattice energy[1].
Density	1.459 ± 0.06 g/cm³ (Predicted)	Relevant for solid-state formulation studies.
pKa (Predicted)	~3.43 ± 0.10 (α-COOH)	Critical for mobile phase pH selection in HPLC. The basic pteridine nitrogens have a pKa of ~5.7.
Solubility	Slightly soluble in aqueous base (sonicated) and heated DMSO[1].	Dictates sample preparation protocols; highly hygroscopic.

Structural & Mechanistic Context

To understand the causality behind the biological and analytical behavior of Methotrexate γ-methyl ester, one must examine its structure. The IUPAC name is (S)-2-(4-(((2,4-diaminopteridin-6-yl)methyl)(methyl)amino)benzamido)-5-methoxy-5-oxopentanoic acid[2].

The Causality of Gamma-Esterification

In standard Methotrexate, the gamma-carboxylic acid of the glutamate tail is the obligate substrate site for Folylpolyglutamate Synthetase (FPGS) . FPGS adds successive glutamate residues to MTX, creating highly charged MTX-polyglutamates that cannot cross the cell membrane, effectively trapping the drug inside the cell to exert prolonged inhibition of Dihydrofolate Reductase (DHFR).

When this gamma-carboxyl group is esterified (as in Methotrexate γ-methyl ester), steric hindrance and the lack of a free carboxylate prevent FPGS from polyglutamylating the molecule. Consequently:

• Cellular Efflux: The molecule is rapidly effluxed from the cell, drastically reducing its long-term antifolate efficacy.

• Alternative Pathways: Interestingly, in vitro assays demonstrate that Methotrexate γ-methyl ester still successfully induces apoptosis in activated T cells from human peripheral blood via a CD95-independent pathway, making it a subject of targeted prodrug research[2].

Fig 1: Divergent intracellular signaling and metabolic fate of MTX versus MTX γ-Methyl Ester.

Analytical Methodologies: Impurity Profiling

Because Methotrexate γ-methyl ester forms readily when MTX is exposed to methanolic solvents under mildly acidic conditions (a common scenario during API extraction and purification), regulatory agencies require strict quantification of this "Impurity H"[3].

Below is a self-validating, step-by-step LC-MS methodology designed to resolve MTX from its γ-methyl ester.

Rationale for Experimental Choices

• Stationary Phase: A sub-2 µm C18 column is chosen to handle the structural similarity between the parent and the impurity.

• Mobile Phase pH: The mobile phase is buffered to pH 2.7 using Formic Acid. Why? At pH 2.7, the α-COOH (pKa ~3.43) is primarily unionized, while the basic pteridine nitrogens (pKa ~5.7) are fully protonated. This ensures sharp peak shapes and prevents secondary interactions with free silanols on the column.

• Detection: PDA detection at 302 nm captures the specific chromophore of the pteridine ring, while positive ESI-MS confirms the +14 Da mass shift.

Step-by-Step HPLC-MS/MS Protocol

• Sample Preparation:

  • Weigh 10.0 mg of the MTX API sample.

  • Dissolve in 1.0 mL of DMSO (heated to 40 °C if necessary, as the impurity is only slightly soluble in cold aqueous solutions)[1].

  • Dilute to 10.0 mL with Mobile Phase A to a final concentration of 1 mg/mL. Sonicate for 5 minutes.

• Chromatographic Setup:

  • Column: Waters Acquity UPLC BEH C18 (100 mm × 2.1 mm, 1.7 µm).

  • Mobile Phase A: 0.1% Formic Acid in MS-grade Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

• Gradient Elution:

  • 0.0 - 1.0 min: 5% B

  • 1.0 - 7.0 min: Linear ramp to 60% B

  • 7.0 - 8.5 min: Hold at 60% B

  • 8.5 - 8.6 min: Return to 5% B

  • 8.6 - 12.0 min: Re-equilibration

• Mass Spectrometry (ESI+):

  • Capillary Voltage: 3.0 kV.

  • Desolvation Temperature: 350 °C.

  • Target MRM Transitions:

    • MTX: m/z 455.18 → 308.10

    • MTX γ-Methyl Ester: m/z 469.19 → 308.10 (The fragment 308.10 corresponds to the cleavage of the glutamate moiety, which remains identical for both molecules).

Fig 2: Step-by-step analytical workflow for the isolation and quantification of MTX γ-Methyl Ester.

Conclusion

Methotrexate γ-methyl ester (EP Impurity H) is far more than a simple synthetic byproduct; it is a molecule with distinct physicochemical properties and unique biological behavior. By understanding the causality of its structure—specifically how the masking of the gamma-carboxyl group prevents polyglutamylation—scientists can better design analytical methods, optimize synthetic routes to minimize its formation, and explore its potential as a targeted prodrug.

Strict adherence to optimized LC-MS protocols ensures that this impurity is accurately quantified, maintaining the safety and efficacy profiles of commercial Methotrexate formulations.

References

• 1 2.2

• 3

Sources

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• 2. medkoo.com [medkoo.com]
• 3. Methotrexate gamma-Methyl Ester | LGC Standards [lgcstandards.com]

difference between methotrexate alpha and gamma isomers

Structural and Pharmacological Divergence of Methotrexate α

• and γ -Isomers: A Technical Guide for Rational Drug Design

Executive Summary

Methotrexate (MTX) is a foundational antifolate antimetabolite utilized extensively in oncology and rheumatology. Structurally, MTX features a pteridine-diamine core linked to a p-aminobenzoyl moiety, terminating in an L-glutamic acid segment. This glutamate tail possesses two highly ionizable carboxylic acid groups: the alpha ( α ) and gamma ( γ ) carboxylates. For drug development professionals and synthetic chemists, distinguishing between the α

• and γ -isomers during conjugation or derivatization is not merely a matter of structural purity—it is the defining factor in target affinity, intracellular retention, and prodrug activation kinetics. This whitepaper dissects the mechanistic causality behind α vs. γ isomer selection and provides self-validating protocols for their synthesis and functional verification.

Structural Biology: The Causality of DHFR Binding

The primary molecular target of MTX is Dihydrofolate Reductase (DHFR). Crystallographic and kinetic studies reveal that MTX binds to the DHFR active site in a conformation distinct from the natural substrate, dihydrofolate[1].

The orientation of the glutamate moiety dictates the viability of any synthetic modification:

• The α -Carboxylate is Buried: The α -carboxylate group of MTX is deeply embedded within the DHFR active site, forming critical hydrogen bonds and ionic interactions with highly conserved basic residues (e.g., Arg-57 in bacterial models or Arg-31 in human DHFR variants)[2],[1]. Modifying or masking the α -carboxylate sterically clashes with the binding pocket, yielding virtually inactive analogues[2].

• The γ -Carboxylate is Solvent-Exposed: The γ -carboxylate projects outward from the active site into the solvent[2]. Consequently, derivatization at the γ -position—whether via amidation, esterification, or polymer conjugation—preserves the molecule's ability to competitively inhibit DHFR[3],[2].

Intracellular Metabolism: The γ -Polyglutamylation Pathway

In vivo, the selectivity for the γ -carboxylate is mirrored by cellular enzymes. Once MTX enters the cell via the reduced folate carrier (SLC19A1), it undergoes polyglutamylation[4].

Folylpolyglutamate synthetase (FPGS) exclusively targets the γ -carboxylate to sequentially add up to five additional glutamate residues via γ -peptide linkages[5],[6]. This enzymatic preference is a critical evolutionary design:

• Retention: MTX-polyglutamates (MTX-PGs) are poorly exported by ATP-binding cassette (ABC) efflux pumps, leading to intracellular accumulation[4].

• Enhanced Inhibition: MTX-PGs exhibit significantly higher affinity for secondary targets, including thymidylate synthase (TS) and ATIC, compared to the parent monoglutamate[4].

• Resistance Mechanisms: Tumor resistance often correlates with impaired γ -polyglutamylation, either through the downregulation of FPGS or the upregulation of γ -glutamyl hydrolase (GGH), which cleaves these specific γ -linkages[7],[6].

Intracellular polyglutamylation pathway of MTX at the gamma-carboxylate by FPGS and GGH.

Prodrug Engineering: The "Built-In Chemical Machinery"

When engineering targeted MTX prodrugs (e.g., antibody-drug conjugates, PEGylated nanoparticles, or peptide carriers), conjugation must be directed to the γ -carboxylate to maintain efficacy[8],[9]. However, the α -carboxylate plays a hidden, catalytic role in prodrug reactivation.

Research demonstrates that MTX-amino derivatives covalently linked to macromolecules via the γ -carboxylate undergo an unusual, accelerated peptide-bond cleavage under mildly acidic conditions (pH < 6.0)[8]. The unmasked, free α -carboxylate acts as an intramolecular catalyst, facilitating the hydrolysis of the adjacent γ -linkage[8]. This "built-in chemical machinery" allows γ -conjugated MTX prodrugs to remain stable in the bloodstream (pH 7.4) but rapidly release the active drug within acidic tumor microenvironments or lysosomes[8]. Blocking the α -carboxylate entirely abolishes this acid-dependent release[8].

Workflow and pharmacological outcomes of MTX alpha versus gamma prodrug conjugation.

Quantitative Isomer Comparison

The divergence in biological activity between isomers is stark. The following table synthesizes quantitative data demonstrating the superiority of γ -isomers in retaining target affinity and cytotoxicity.

Derivative Type	Isomer Linkage	DHFR Binding Affinity	Cytotoxicity IC50 (CEM Cells)	Reference
Free MTX (Control)	N/A	High (Reference)	0.025 µM	[10]
n-Hexadecyl ester	γ -ester	Moderate (Retained)	0.11 µM	[10]
n-Hexadecyl ester	α -ester	Severely Decreased	> 1.0 µM	[10]
Peptide Conjugate	γ -amide	High (Retained)	Active	[9]
Albumin Conjugate	α -amide	Negligible	Inactive	[2]

Data highlights that increasing alkyl chain length in γ -esters can decrease raw DHFR affinity but paradoxically increases cytotoxicity due to enhanced cellular uptake, an effect not salvageable in α -esters[10].

Self-Validating Experimental Protocols

To ensure scientific integrity, the synthesis of MTX conjugates must be coupled with rigorous functional validation. Below are field-proven methodologies for generating and validating selective γ -conjugates.

Protocol A: Selective Synthesis of γ -Conjugated MTX Prodrugs

Standard carbodiimide coupling (DCC/NHS) often yields a racemic mixture of α and γ isomers[11]. To achieve high γ -regioselectivity, the use of Benzotriazol-1-yloxytris(dimethylamino)phosphonium hexafluorophosphate (BOP reagent) is required, as it exploits the steric hindrance and slight pKa differences of the α -carboxylate[9].

• Preparation: Dissolve 1.0 equivalent of MTX and 1.1 equivalents of the target amine/peptide carrier in anhydrous Dimethyl Sulfoxide (DMSO)[9].

• Activation: Add 1.1 equivalents of BOP reagent followed by 2.5 equivalents of N,N-Diisopropylethylamine (DIPEA) to initiate salt-coupling[9].

• Coupling: Stir the reaction mixture continuously at room temperature for 4 to 6 hours under an inert nitrogen atmosphere[9].

• Precipitation: Quench the reaction and precipitate the crude product by adding cold ethyl acetate. Wash the precipitate 4 times with ethyl acetate to remove unreacted BOP and DMSO[8].

• Isomer Separation (Validation Step): Subject the desiccated crude to reverse-phase HPLC. The γ -isomer and α -isomer will elute as distinct peaks (e.g., γ -isomer typically elutes earlier than the α -isomer depending on the stationary phase). Collect the major γ -peak[11].

Protocol B: Cell-Free DHFR Inhibition Assay

To functionally validate that the isolated product is the γ -isomer, a DHFR enzymatic assay must be performed. The γ -isomer will inhibit DHFR, while the α -isomer will not[2].

• Buffer Formulation: Prepare 1.0 mL of 0.05 M Tris-HCl buffer (pH 7.5) containing 0.5 M KCl[2].

• Substrate Addition: Add NADPH to a final concentration of 0.137 mM and dihydrofolate (DHF) to 0.187 mM[2].

• Enzyme Incubation: Introduce partially purified human or bacterial DHFR (35 µg/mL) to the cuvette[2].

• Titration: Add the purified MTX conjugate at varying concentrations (0.01 µM to 10 µM)[2].

• Spectrophotometric Measurement: Monitor the decrease in absorbance at 340 nm (indicating the oxidation of NADPH to NADP+) over 1 hour at 25°C[2].

• Data Analysis: Calculate the IC50. A successfully synthesized γ -conjugate will yield an IC50 within 10-15% of the inhibitory potency of native MTX, confirming the α -carboxylate remains free for active site binding[2].

Conclusion

The structural dichotomy between the α

• and γ -carboxylates of methotrexate dictates its pharmacological viability. Rational drug design must prioritize γ -conjugation to preserve DHFR affinity and exploit the free α -carboxylate's capacity for acid-catalyzed prodrug reactivation. Utilizing regioselective coupling agents like BOP, followed by rigorous HPLC and enzymatic validation, ensures the development of potent, target-specific antifolate therapies.

References

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Sources

• 1. Multiple Conformers in Active Site of Human Dihydrofolate Reductase F31R/Q35E Double Mutant Suggest Structural Basis for Methotrexate Resistance - PMC [pmc.ncbi.nlm.nih.gov]
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An In-depth Technical Guide to the Solubility Profile of Methotrexate Gamma-Methyl Ester in Organic Solvents

Foreword: Navigating the Pre-formulation Landscape of Methotrexate Derivatives

Methotrexate (MTX), a cornerstone of chemotherapy and autoimmune disease treatment, presents formulation challenges due to its complex solubility characteristics.[1] As the pharmaceutical industry continually strives for enhanced therapeutic efficacy and novel delivery systems, derivatives of MTX, such as its gamma-methyl ester, are of significant interest. This esterification at the gamma-carboxylic acid position of the glutamate moiety is a key strategy in the development of targeted drug conjugates and prodrugs.[2][3] Understanding the solubility profile of methotrexate gamma-methyl ester is a critical first step in its pre-formulation and subsequent development.

This guide provides a comprehensive overview of the anticipated solubility profile of methotrexate gamma-methyl ester in a range of organic solvents. While specific quantitative data for this particular ester is not extensively available in the public domain, this document synthesizes foundational knowledge of methotrexate's own solubility with the established principles of physical organic chemistry to provide a robust predictive framework. Furthermore, we present detailed, field-proven methodologies for the experimental determination of its solubility, empowering researchers to generate the precise data required for their specific applications.

The Physicochemical Landscape: From Methotrexate to its Gamma-Methyl Ester

Methotrexate is an amphoteric molecule, possessing both acidic and basic functional groups, which contributes to its complex solubility behavior. It is generally described as being practically insoluble in water, ethanol, chloroform, and ether. However, it exhibits solubility in alkaline solutions and some polar aprotic solvents. Specifically, it is known to be soluble in dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), and some reports indicate its solubility in acetone.[4][5]

The Impact of Gamma-Esterification on Solubility

The conversion of the gamma-carboxylic acid of methotrexate to a methyl ester fundamentally alters the molecule's physicochemical properties. This modification is expected to:

• Increase Lipophilicity: The esterification process replaces a polar, ionizable carboxylic acid group with a less polar methyl ester group. This structural change increases the molecule's overall lipophilicity, or "oil-loving" character. A direct consequence of increased lipophilicity is a predicted increase in solubility in non-polar and moderately polar organic solvents. This is supported by studies on other methotrexate esters, which have shown a significant increase in the logarithm of the partition coefficient (log P), a measure of lipophilicity.[6][7][8]

• Decrease Aqueous Solubility: Conversely, the reduction in the number of ionizable groups is likely to decrease the solubility of the gamma-methyl ester in aqueous media, particularly at neutral and alkaline pH, where the parent carboxylic acid would be deprotonated and more soluble.

The following diagram illustrates the logical relationship between the chemical modification and the expected change in solubility.

Caption: Logical workflow from esterification to predicted solubility changes.

Predicted Solubility Profile of Methotrexate Gamma-Methyl Ester

Based on the known solubility of methotrexate and the anticipated effects of gamma-esterification, the following table summarizes the expected solubility profile of methotrexate gamma-methyl ester in a selection of common organic solvents. It is imperative to note that these are predictions and must be confirmed by experimental determination.

Solvent Class	Solvent	Predicted Solubility of Methotrexate Gamma-Methyl Ester	Rationale
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	High	Methotrexate is highly soluble in DMSO. The ester is expected to retain this high solubility.
Dimethylformamide (DMF)	High	Similar to DMSO, methotrexate is soluble in DMF, and the ester should also be highly soluble.
Acetone	Moderate to High	Methotrexate has reported solubility in acetone. The increased lipophilicity of the ester should enhance this solubility.[4]
Polar Protic	Methanol	Low to Moderate	Methotrexate is practically insoluble in ethanol. The ester may show slightly improved but still limited solubility.
Ethanol	Low	Methotrexate is practically insoluble in ethanol. The ester is expected to have low solubility.
Non-Polar	Dichloromethane (DCM)	Low to Moderate	The increased lipophilicity may grant some solubility in chlorinated solvents.
Chloroform	Low	Methotrexate is practically insoluble in chloroform. The ester is expected to have low but potentially measurable solubility.
Diethyl Ether	Very Low / Insoluble	Methotrexate is practically insoluble in diethyl ether. The ester is also expected to be poorly soluble.[9]
Hexanes	Very Low / Insoluble	Due to the remaining polar functionalities, solubility in highly non-polar aliphatic hydrocarbons is expected to be negligible.

Experimental Determination of Solubility: A Step-by-Step Protocol

The definitive solubility of methotrexate gamma-methyl ester must be determined empirically. The isothermal shake-flask method is a robust and widely accepted technique for this purpose.

Materials and Equipment

• Methotrexate gamma-methyl ester (synthesized and purified)

• Selected organic solvents (analytical grade or higher)

• Scintillation vials or glass test tubes with screw caps

• Orbital shaker or rotator with temperature control

• Analytical balance

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

• Syringe filters (0.22 µm, solvent-compatible)

Experimental Workflow: Shake-Flask Method

The following diagram outlines the key steps in the experimental determination of solubility.

Caption: Experimental workflow for solubility determination via the shake-flask method.

Detailed Protocol

• Preparation of Saturated Solutions:

  • Add an excess amount of methotrexate gamma-methyl ester to a series of vials, each containing a known volume (e.g., 2 mL) of the selected organic solvents. The amount of solid should be sufficient to ensure that undissolved solid remains at equilibrium.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a temperature-controlled orbital shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a predetermined period (typically 24 to 48 hours) to ensure equilibrium is reached. A preliminary kinetic study can determine the optimal equilibration time.

• Phase Separation:

  • After equilibration, remove the vials from the shaker and allow them to stand undisturbed for a sufficient time for the excess solid to settle.

  • Alternatively, centrifuge the vials at a moderate speed to facilitate the separation of the solid and liquid phases.

• Sampling and Dilution:

  • Carefully withdraw a known volume of the clear supernatant using a calibrated pipette.

  • Dilute the aliquot with a suitable solvent (typically the HPLC mobile phase) to a concentration within the linear range of the analytical method.

• Filtration:

  • Filter the diluted sample through a 0.22 µm syringe filter that is chemically compatible with the solvent to remove any remaining particulate matter.

• Quantification:

  • Analyze the filtered, diluted sample using a validated HPLC method. A reverse-phase column with UV detection at a wavelength corresponding to an absorbance maximum of methotrexate (e.g., around 303 nm) is often a suitable starting point.

  • Prepare a standard curve of methotrexate gamma-methyl ester of known concentrations to allow for accurate quantification.

• Calculation:

  • Calculate the concentration of the methotrexate gamma-methyl ester in the original saturated solution, taking into account the dilution factor. The solubility is typically expressed in mg/mL or mol/L.

Key Considerations and Troubleshooting

• Compound Stability: It is crucial to ensure that the methotrexate gamma-methyl ester does not degrade in the chosen solvents during the equilibration period. Stability can be assessed by monitoring for the appearance of degradation peaks in the HPLC chromatogram.

• Polymorphism: The solubility of a compound can be influenced by its crystalline form (polymorphism). It is important to characterize the solid form of the methotrexate gamma-methyl ester used in the study and to check for any changes in the solid form after equilibration.

• Solvent Purity: The presence of impurities, particularly water, in organic solvents can significantly affect the solubility of a compound. Always use high-purity, analytical grade solvents.

Conclusion

The gamma-methyl ester of methotrexate represents a promising derivative for advanced drug delivery applications. While direct, quantitative solubility data in organic solvents is not readily found in published literature, a strong predictive framework can be established based on the known properties of the parent molecule and the fundamental principles of physical organic chemistry. It is anticipated that the ester will exhibit enhanced solubility in polar aprotic and some non-polar organic solvents compared to methotrexate. The experimental protocols detailed in this guide provide a robust methodology for researchers to determine the precise solubility profile of methotrexate gamma-methyl ester, a critical dataset for successful formulation and development.

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A Technical Guide to Methotrexate Gamma-Methyl Ester in Folate Receptor-Targeted Drug Delivery

Abstract

The overexpression of folate receptor alpha (FRα) on the surface of various cancer cells, while having limited expression in healthy tissues, presents a strategic target for selective drug delivery. Methotrexate (MTX), a potent antifolate drug, inhibits dihydrofolate reductase (DHFR), an enzyme crucial for DNA synthesis and cellular proliferation.[1][2][3] However, its clinical efficacy can be hampered by a lack of tumor selectivity and the development of resistance.[4][5] A key strategy to overcome these limitations involves the chemical modification of MTX to enhance its affinity for FRα, thereby facilitating targeted cellular entry via receptor-mediated endocytosis.[6][7] This guide provides an in-depth technical analysis of methotrexate gamma-methyl ester, a pivotal derivative designed for enhanced FRα targeting. We will explore the underlying biochemical rationale, synthesis protocols, and methodologies for evaluating its efficacy as a targeted anticancer agent.

Introduction: The Rationale for Folate Receptor Targeting

The folate receptor (FR) system is a high-affinity transport mechanism for the vitamin folic acid.[8] Of its isoforms, FRα is frequently overexpressed in a range of epithelial cancers, including those of the ovary, breast, lung, and kidney, making it an attractive biomarker for targeted therapies.[8][9] This differential expression provides a therapeutic window for delivering cytotoxic agents directly to malignant cells while sparing healthy ones.

Methotrexate, a structural analog of folic acid, is a cornerstone of chemotherapy.[3][5] It primarily enters cells through the low-affinity reduced folate carrier (RFC), which is ubiquitously expressed, contributing to systemic toxicity.[6][10] While MTX can also bind to the folate receptor, its affinity is considerably lower than that of folic acid.[9] The strategic modification of MTX to create derivatives with a higher affinity for FRα is therefore a primary goal in enhancing its therapeutic index.

Methotrexate Gamma-Methyl Ester: A Strategic Modification for Enhanced Selectivity

The key to enhancing the FRα-targeting capability of methotrexate lies in its dicarboxylic acid structure. MTX possesses both an alpha- and a gamma-carboxyl group. The gamma-carboxyl group is crucial for its interaction with folylpolyglutamate synthetase (FPGS), an enzyme that polyglutamylates MTX within the cell, leading to its intracellular retention and enhanced inhibitory action on DHFR.[11][12] However, this same gamma-carboxyl group can hinder optimal binding to the folate receptor.

By selectively esterifying the gamma-carboxyl group to form methotrexate gamma-methyl ester, the molecule's charge and conformation are altered. This modification has been shown to increase the compound's affinity for the folate receptor, redirecting its cellular uptake from the ubiquitous RFC to the tumor-associated FRα.

Mechanism of Action: From Receptor Binding to Cytotoxicity

The enhanced therapeutic effect of methotrexate gamma-methyl ester is a multi-step process, beginning with selective binding and culminating in apoptosis of the target cancer cell.

• High-Affinity Binding: The modified MTX derivative binds with high affinity to FRα on the cancer cell surface.

• Receptor-Mediated Endocytosis: Upon binding, the cell membrane invaginates, forming an endosome that encapsulates the receptor-ligand complex.[8]

• Endosomal Trafficking and Release: The endosome matures and acidifies, which can facilitate the cleavage of the ester bond and the release of active MTX into the cytoplasm.[8]

• DHFR Inhibition: Once in the cytoplasm, MTX binds to and inhibits dihydrofolate reductase (DHFR), disrupting the synthesis of tetrahydrofolate.[2][13]

• Inhibition of DNA Synthesis and Apoptosis: The depletion of tetrahydrofolate halts the synthesis of purines and thymidylate, which are essential for DNA replication, leading to cell cycle arrest and apoptosis.[3][14]

Caption: Folate receptor-mediated endocytosis of MTX γ-methyl ester.

Experimental Evaluation of Methotrexate Gamma-Methyl Ester

A rigorous evaluation of MTX gamma-methyl ester involves a series of in vitro experiments to confirm its synthesis, receptor binding affinity, and selective cytotoxicity.

Synthesis and Characterization

The synthesis of methotrexate gamma-methyl ester is typically achieved through a selective esterification reaction.

Protocol: Synthesis of Methotrexate Gamma-Methyl Ester

• Dissolution: Dissolve methotrexate (MTX) in an appropriate solvent, such as dimethylformamide (DMF).

• Activation: Activate the gamma-carboxyl group. This can be achieved using a coupling agent like N,N'-dicyclohexylcarbodiimide (DCC) in the absence of N-hydroxysuccinimide (NHS) at a controlled temperature (e.g., 0°C). This selective condition favors the activation of the more reactive alpha-carboxyl group, which can then be protected, or reaction conditions can be optimized to favor gamma-esterification. A more direct approach involves reacting MTX with methanol in the presence of an acid catalyst.

• Esterification: Add methanol to the reaction mixture to form the methyl ester.

• Purification: Purify the product using high-performance liquid chromatography (HPLC) to separate the gamma-methyl ester from unreacted MTX and other byproducts.

• Characterization: Confirm the structure of the purified product using techniques such as ¹H-NMR and mass spectrometry.

In Vitro Binding Affinity Assays

Competitive binding assays are used to determine the binding affinity of the MTX derivative to the folate receptor, often using FR-positive cancer cell lines like HeLa or MCF-7.[7][15]

Protocol: Competitive FR Binding Assay

• Cell Culture: Culture FR-positive cells (e.g., HeLa) to near confluency in appropriate media.

• Incubation: Incubate the cells with a constant concentration of a radiolabeled or fluorescently labeled folic acid analog and varying concentrations of the competitor (unlabeled folic acid, MTX, or MTX gamma-methyl ester).

• Washing: After incubation, wash the cells to remove unbound ligands.

• Quantification: Lyse the cells and quantify the amount of bound labeled ligand using a scintillation counter or fluorescence plate reader.

• Data Analysis: Plot the percentage of bound labeled ligand against the log concentration of the competitor. Calculate the IC50 value, which is the concentration of the competitor that inhibits 50% of the labeled ligand binding.

Compound	Reported FR Binding Affinity (IC50)
Folic Acid	~1 nM
Methotrexate	~100-300 nM
MTX γ-Methyl Ester	Expected to be significantly lower than MTX

Note: Specific IC50 values can vary depending on the cell line and experimental conditions.

Cytotoxicity Assays

To demonstrate selective killing of cancer cells, cytotoxicity assays are performed on both FR-positive and FR-negative cell lines.

Protocol: MTT Cytotoxicity Assay

• Cell Seeding: Seed both FR-positive (e.g., HeLa, MCF-7) and FR-negative (e.g., A549) cells in 96-well plates and allow them to adhere overnight.[16][17]

• Drug Treatment: Treat the cells with a range of concentrations of MTX and MTX gamma-methyl ester for a specified period (e.g., 48-72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value for each compound in each cell line. A significantly lower IC50 for the MTX derivative in FR-positive cells compared to FR-negative cells indicates successful targeting.[18]

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An In-Depth Technical Guide to the In Vitro Metabolic Pathway of Methotrexate Esters

This guide provides a comprehensive exploration of the in vitro metabolic pathways of methotrexate esters, designed for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of facts to offer a deeper understanding of the experimental rationale and the interconnectedness of metabolic processes.

Introduction: The Rationale for Methotrexate Ester Prodrugs

Methotrexate (MTX), a cornerstone of chemotherapy and autoimmune disease treatment, is a potent inhibitor of dihydrofolate reductase (DHFR)[1][2]. Its structure, however, which includes two highly ionizable carboxylic acid groups, can limit its passive diffusion across biological membranes, including the blood-brain barrier[3]. To overcome this, methotrexate esters have been developed as prodrugs. By masking one or both of the carboxylic acid groups, esterification increases the lipophilicity of the parent molecule, potentially enhancing its absorption and tissue penetration[4]. The therapeutic efficacy of these prodrugs is contingent on their efficient in vivo hydrolysis back to the active parent drug, methotrexate. Understanding the in vitro metabolic fate of these esters is therefore a critical step in their preclinical development.

The Two-Stage Metabolic Journey of Methotrexate Esters: An Overview

The in vitro metabolism of a methotrexate ester is a sequential, two-stage process:

• Ester Hydrolysis: The initial and activating step is the cleavage of the ester bond to release the active parent drug, methotrexate. This reaction is primarily catalyzed by a class of enzymes known as carboxylesterases.

• Methotrexate Metabolism: The newly formed methotrexate molecule then undergoes its own characteristic metabolic transformations, including hydroxylation and polyglutamation.

This guide will dissect each of these stages, providing the theoretical background, practical experimental protocols, and data interpretation insights necessary for a thorough in vitro investigation.

Part 1: The Gateway to Activity - In Vitro Hydrolysis of Methotrexate Esters

The conversion of a methotrexate ester prodrug to its active form is almost exclusively mediated by carboxylesterases (CES)[3][5][6]. These enzymes are ubiquitously expressed, with two major isoforms playing a significant role in human drug metabolism:

• hCE1: Primarily found in the liver, as well as in other tissues like the lungs and kidneys[3][5][6].

• hCE2: Predominantly expressed in the small intestine, with lower levels in the liver[3][5][6].

The distinct tissue distribution of these enzymes has significant implications for the site of prodrug activation in vivo[6]. For in vitro studies, liver subcellular fractions are the most relevant systems for predicting hepatic clearance and activation.

Experimental Workflow for In Vitro Ester Hydrolysis

The following diagram illustrates a typical workflow for assessing the in vitro hydrolysis of a methotrexate ester.

Caption: Workflow for in vitro methotrexate ester hydrolysis assay.

Detailed Protocol: In Vitro Hydrolysis in Human Liver Microsomes

This protocol provides a robust framework for determining the metabolic stability of a methotrexate ester.

1. Reagents and Materials:

• Pooled Human Liver Microsomes (e.g., from a commercial supplier)

• Methotrexate Ester (test compound)

• Methotrexate (analytical standard)

• Potassium Phosphate Buffer (100 mM, pH 7.4)

• Acetonitrile (ACN), HPLC grade

• Dimethyl Sulfoxide (DMSO), HPLC grade

• Internal Standard (IS) (e.g., a structurally similar, stable compound, or a stable isotope-labeled version of the analyte)

• Incubator/shaking water bath (37°C)

• Centrifuge

• LC-MS/MS system

2. Preparation of Solutions:

• Test Compound Stock (10 mM): Dissolve the methotrexate ester in DMSO. Note: The final concentration of DMSO in the incubation should be ≤ 0.5% to avoid enzyme inhibition.

• Microsomal Suspension: Thaw liver microsomes on ice. Dilute to a working concentration of 1 mg/mL in cold phosphate buffer.

• Termination Solution: Prepare cold acetonitrile containing the internal standard at a known concentration.

3. Incubation Procedure:

• In a microcentrifuge tube, add the required volume of 100 mM phosphate buffer.

• Add the microsomal suspension to achieve a final protein concentration of 0.5 mg/mL.

• Pre-incubate the mixture for 5 minutes at 37°C.

• Initiate the reaction by adding the methotrexate ester to a final concentration of 1 µM. This concentration is typically below the Michaelis-Menten constant (Km), ensuring first-order kinetics.

• At designated time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the incubation mixture.

• Immediately add the aliquot to a tube containing 2-3 volumes of the cold termination solution. This stops the enzymatic reaction and precipitates proteins.

• Vortex the samples vigorously and centrifuge at >10,000 x g for 10 minutes to pellet the precipitated protein.

• Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

4. Analytical Method:

• Develop a sensitive and specific LC-MS/MS method for the simultaneous quantification of the methotrexate ester and methotrexate.

• Use a C18 reversed-phase column for separation.

• Employ tandem mass spectrometry (MS/MS) in Multiple Reaction Monitoring (MRM) mode for detection, monitoring specific precursor-to-product ion transitions for each analyte and the internal standard.

5. Data Analysis and Interpretation:

Parameter	Calculation	Significance
Half-Life (t½)	From the slope (k) of the natural log plot of the percent remaining parent compound versus time: t½ = 0.693 / k	A direct measure of the stability of the ester in the in vitro system. A shorter half-life indicates more rapid hydrolysis.
Intrinsic Clearance (Clint)	Clint (µL/min/mg protein) = (0.693 / t½) * (Incubation Volume / Protein Amount)	An in vitro measure of the rate of metabolism. This value can be used in in vitro-in vivo extrapolation (IVIVE) models to predict human hepatic clearance.

Part 2: The Fate of the Active Drug - In Vitro Metabolism of Methotrexate

Once methotrexate is liberated from its ester prodrug, it is subject to further metabolic conversions. The primary in vitro metabolic pathways for methotrexate are:

• Hydroxylation: The conversion of methotrexate to 7-hydroxymethotrexate (7-OH-MTX). This metabolite is significantly less water-soluble than the parent drug, which can contribute to renal toxicity at high doses[3]. In vitro studies have shown that this reaction is not mediated by cytochrome P450 enzymes in the microsomes, but rather by soluble cytosolic enzymes, namely aldehyde oxidase and, in humans, also xanthine oxidase[7].

• Polyglutamation: The sequential addition of glutamate residues to the glutamate moiety of methotrexate, forming methotrexate polyglutamates (MTXPGs)[8][9]. This is an intracellular process catalyzed by the enzyme folylpolyglutamate synthetase (FPGS)[9][10]. MTXPGs are retained within the cell for longer periods and are more potent inhibitors of DHFR and other folate-dependent enzymes compared to methotrexate itself[2][4][8].

Metabolic Pathway of Methotrexate

The following diagram outlines the key metabolic transformations of methotrexate.

Caption: In vitro metabolic pathways of methotrexate and its esters.

Experimental Considerations for Studying Methotrexate Metabolism

To study the full metabolic profile of a methotrexate ester, the experimental design must be expanded beyond just liver microsomes.

• For 7-OH-MTX formation: Liver S9 fractions, which contain both microsomal and cytosolic enzymes, should be used. The protocol is similar to the microsomal stability assay, but requires the addition of an NADPH-regenerating system if any potential P450 involvement is to be assessed, although it is not the primary route for 7-OH-MTX formation[7].

• For MTXPG formation: This is an intracellular process, so in vitro studies require the use of whole cells. Various cancer cell lines (e.g., K562, A549) or primary cells like peripheral blood mononuclear cells (PBMCs) can be incubated with the methotrexate ester or methotrexate[11][12][13]. After incubation, the cells are lysed, and the intracellular concentrations of MTX and its polyglutamated forms are measured by LC-MS/MS.

Conclusion: A Unified Approach to In Vitro Profiling

A thorough in vitro investigation of a methotrexate ester prodrug requires a multi-faceted approach. It begins with characterizing the fundamental activation step—carboxylesterase-mediated hydrolysis—using liver subcellular fractions. This is followed by an examination of the subsequent metabolism of the liberated methotrexate, which necessitates the use of appropriate in vitro systems, such as S9 fractions for hydroxylation and whole-cell models for polyglutamation. By systematically evaluating each stage of this metabolic cascade, researchers can build a comprehensive preclinical data package to support the further development of these targeted therapeutic agents. This integrated understanding is paramount for predicting in vivo behavior, optimizing drug design, and ultimately, enhancing therapeutic outcomes.

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• Brooks, E. A., et al. (2018). Metabolomic Profiling to Identify Molecular Biomarkers of Cellular Response to Methotrexate In Vitro. Clinical and Translational Science, 11(5), 506-515. [Link]

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An In-depth Technical Guide to the Toxicity Profile of Methotrexate Gamma-Methyl Ester

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive analysis of the toxicity profile of methotrexate gamma-methyl ester. It is critical to establish at the outset that publicly available, in-depth toxicological data specifically for methotrexate gamma-methyl ester is exceptionally scarce. Therefore, this document is structured to provide a robust framework for understanding its potential toxicity. We begin with a thorough examination of the well-documented toxicity of the parent compound, methotrexate (MTX). Subsequently, we delve into the existing research on various methotrexate esters to extrapolate a scientifically-grounded, inferred toxicity profile for the gamma-methyl ester derivative. This guide emphasizes the molecular mechanisms, structure-activity relationships, and the critical role of in-vivo metabolism. Finally, we propose a detailed experimental workflow for the definitive toxicological assessment of methotrexate gamma-methyl ester, providing a roadmap for future research in this area.

The Foundational Toxicity of Methotrexate (MTX)

Methotrexate is a cornerstone of chemotherapy and autoimmune disease treatment, primarily functioning as a folate antagonist.[1] Its therapeutic efficacy is intrinsically linked to its toxicity, which is most pronounced in rapidly dividing cells.

Mechanism of Action and Cellular Toxicity

The primary mechanism of MTX action is the competitive inhibition of dihydrofolate reductase (DHFR), an enzyme crucial for the reduction of dihydrofolate to tetrahydrofolate.[2] Tetrahydrofolate is an essential cofactor in the synthesis of purines and thymidylate, which are vital for DNA synthesis and cellular replication.[3] By disrupting this pathway, MTX effectively halts cell division, particularly in the S phase of the cell cycle.[1]

Intracellularly, MTX is converted to polyglutamated forms (MTX-PGs) by the enzyme folylpolyglutamate synthetase (FPGS).[2] These polyglutamated metabolites are more potent inhibitors of DHFR and other folate-dependent enzymes and are retained within the cell for longer periods, thus enhancing the cytotoxic effect.[2]

Caption: Mechanism of Methotrexate's Cytotoxic Action

Systemic Toxicity Profile of Methotrexate

The systemic toxicity of MTX is a direct extension of its mechanism of action, affecting organs with high rates of cell turnover.

Organ System	Manifestations of Toxicity	Mechanism
Myelosuppression	Anemia, leukopenia, thrombocytopenia.[4]	Inhibition of hematopoietic progenitor cell proliferation in the bone marrow.
Gastrointestinal	Nausea, vomiting, diarrhea, stomatitis, mucositis.[4]	Damage to the rapidly dividing epithelial cells of the gastrointestinal tract.
Hepatic	Elevated liver enzymes (AST, ALT), fibrosis, cirrhosis (with long-term use).[5]	Direct hepatotoxic effects and interference with hepatic folate metabolism.
Renal	Nephrotoxicity, acute kidney injury.[4]	Precipitation of MTX and its metabolites in the renal tubules, leading to obstruction and direct tubular damage.[4]
Pulmonary	Pneumonitis, pulmonary fibrosis.[4]	Inflammatory and fibrotic reactions in the lung tissue, the exact mechanism of which is not fully understood.
Dermatologic	Rash, alopecia, photosensitivity.	Effects on rapidly dividing skin and hair follicle cells.
Neurological (high doses)	Aseptic meningitis, encephalopathy.	Direct neurotoxic effects, particularly with intrathecal administration.

Methotrexate Esters: A Prodrug Approach

Esterification of the alpha- and gamma-carboxyl groups of the glutamate moiety of methotrexate is a recognized strategy to create prodrugs with altered physicochemical properties. The primary goals of this approach are often to enhance lipophilicity, improve cellular uptake, and potentially modify the drug's therapeutic index.

The Rationale for Esterification

Methotrexate is a hydrophilic molecule, and its entry into cells is primarily mediated by the reduced folate carrier (RFC) and to a lesser extent by folate receptors.[6] By converting the carboxylic acid groups into esters, the molecule's lipophilicity is increased. This can potentially facilitate passive diffusion across cell membranes, which may be advantageous in overcoming resistance mechanisms that involve downregulation of folate transporters.

Structure-Activity Relationships of Methotrexate Esters

Research into various methotrexate esters has revealed important structure-activity relationships that can help in inferring the properties of the gamma-methyl ester.

A key study on a series of methotrexate monoesters demonstrated that:

• Gamma-esters generally exhibit greater inhibitory activity against DHFR than their corresponding alpha-esters.

• Increasing the alkyl chain length of the ester decreases DHFR affinity but paradoxically increases cytotoxicity. This suggests that while the esterified molecule is a less potent enzyme inhibitor, its enhanced cellular uptake leads to a greater overall cytotoxic effect.[7]

Compound	DHFR Inhibition (Relative to MTX)	Cytotoxicity (Relative to MTX)	Reference
Methotrexate (MTX)	1.0	1.0	[7]
MTX γ-tert-butyl ester	Higher affinity than MTX	More potent than MTX in some cell lines	[8]
MTX γ-n-butyl ester	Lower affinity than MTX	Less potent than MTX	[7]
MTX γ-n-hexadecyl ester	Lower affinity than MTX	More potent than MTX	[7]

Inferred Toxicity Profile of Methotrexate Gamma-Methyl Ester

Given the absence of direct toxicological data, the following profile for methotrexate gamma-methyl ester is inferred from the known properties of methotrexate and its other esters.

Anticipated Metabolism and Mechanism of Action

It is highly probable that methotrexate gamma-methyl ester functions as a prodrug. Following administration, it is expected to be hydrolyzed by ubiquitous intracellular and plasma esterases to yield the active parent compound, methotrexate, and methanol.

Caption: Proposed Metabolic Activation of MTX Gamma-Methyl Ester

The rate and extent of this hydrolysis will be a critical determinant of both the efficacy and toxicity of the compound. A rapid and complete conversion would result in a toxicity profile very similar to that of intravenously administered methotrexate. Conversely, a slower or incomplete hydrolysis could lead to a different pharmacokinetic and toxicity profile.

Potential for Altered Pharmacokinetics and Toxicity

• Cellular Uptake: As a methyl ester, the gamma-methyl derivative will be more lipophilic than the parent methotrexate. This could lead to enhanced passive diffusion into cells, potentially bypassing resistance mechanisms related to folate transporters.[1] This increased intracellular concentration could lead to greater cytotoxicity compared to methotrexate on a molar basis, as seen with other lipophilic esters.[7]

• Systemic Toxicity: The overall systemic toxicity will likely mirror that of methotrexate, affecting the bone marrow, gastrointestinal tract, liver, and kidneys. However, the severity and onset of these toxicities could be modulated by the rate of hydrolysis of the ester. A slower, more sustained release of active methotrexate from the prodrug could potentially reduce peak plasma concentrations and mitigate some acute toxicities, although this is speculative without experimental data.

• Methanol Toxicity: A unique aspect of the methyl ester is the release of methanol upon hydrolysis. While the amount of methanol produced from therapeutic doses of the drug is likely to be small, it is a factor that would need to be considered in a full toxicological assessment, particularly in cases of overdose or in patients with impaired methanol metabolism.

Proposed Experimental Workflow for Definitive Toxicity Assessment

To address the current knowledge gap, a systematic toxicological evaluation of methotrexate gamma-methyl ester is required. The following experimental workflow outlines the key studies necessary to establish a comprehensive toxicity profile.

In Vitro Studies

• DHFR Inhibition Assay:

  • Objective: To determine the direct inhibitory activity of the ester on the target enzyme.

  • Method: A spectrophotometric assay measuring the decrease in absorbance at 340 nm, corresponding to the oxidation of NADPH during the reduction of dihydrofolate by recombinant DHFR. Compare the IC50 value of the ester to that of methotrexate.

• Cellular Cytotoxicity Assays:

  • Objective: To assess the cytotoxic potency in various cell lines.

  • Method: Utilize a panel of cancer cell lines (e.g., MCF-7, HeLa, Jurkat) and normal proliferating cells (e.g., fibroblasts, hematopoietic progenitors). Measure cell viability using assays such as MTT or CellTiter-Glo® after 24, 48, and 72 hours of exposure. Determine the IC50 values and compare them to methotrexate.

• Cellular Uptake Studies:

  • Objective: To investigate the mechanism and efficiency of cellular entry.

  • Method: Use radiolabeled ([³H]) or fluorescently-tagged methotrexate gamma-methyl ester. Measure the intracellular concentration over time in the presence and absence of inhibitors of the reduced folate carrier (e.g., sulfinpyrazone) to differentiate between active transport and passive diffusion.

• In Vitro Hydrolysis Assay:

  • Objective: To determine the stability of the ester and its rate of conversion to methotrexate.

  • Method: Incubate the compound in human plasma and liver microsomes. Analyze samples at various time points using LC-MS/MS to quantify the disappearance of the ester and the appearance of methotrexate.

In Vivo Studies (Rodent Model)

• Acute Toxicity Study (LD50 Determination):

  • Objective: To determine the median lethal dose and identify signs of acute toxicity.

  • Method: Administer single, escalating doses of the compound to groups of mice or rats via relevant routes (e.g., intravenous, oral). Observe animals for a set period (e.g., 14 days) for clinical signs of toxicity and mortality. Perform gross necropsy on all animals.

• Repeated Dose Toxicity Study (28-Day):

  • Objective: To evaluate the toxicity of repeated exposure and identify target organs.

  • Method: Administer three dose levels (low, medium, high) of the compound daily for 28 days. Include a control group and a methotrexate-treated group for comparison.

  • Endpoints:

    • Clinical Observations: Daily monitoring of health, body weight, and food consumption.

    • Hematology and Clinical Chemistry: Analyze blood samples at the end of the study for a full blood count and markers of liver and kidney function.

    • Histopathology: Perform a comprehensive microscopic examination of all major organs and tissues.

• Pharmacokinetic Study:

  • Objective: To determine the absorption, distribution, metabolism, and excretion (ADME) profile.

  • Method: Administer a single dose of the compound and collect blood samples at multiple time points. Analyze plasma samples via LC-MS/MS for the concentration of both the ester and the parent methotrexate. This will reveal the rate of in-vivo hydrolysis and the bioavailability of the active drug.

Caption: Experimental Workflow for Toxicity Profiling

Conclusion

The toxicity profile of methotrexate gamma-methyl ester remains largely uncharacterized in the scientific literature. Based on the principles of medicinal chemistry and the available data on related compounds, it is reasonable to hypothesize that it functions as a prodrug of methotrexate. Its toxicity is therefore likely to be qualitatively similar to the parent compound, with the potential for altered potency and pharmacokinetics due to increased lipophilicity and its rate of in-vivo hydrolysis. The definitive characterization of its toxicity profile awaits rigorous experimental investigation as outlined in this guide. Such studies are essential for any future consideration of this compound in a therapeutic context.

References

• Gpatindia. (2020, January 6). METHOTREXATE SAR, Synthesis, Mechanism of action, Therapeutic actions, Side effects and MCQ. Gpatindia. [Link]

• Rosowsky, A., Forsch, R. A., Freisheim, J. H., Moran, R. G., & Wick, M. (1984). Methotrexate analogues. 21. Divergent influence of alkyl chain length on the dihydrofolate reductase affinity and cytotoxicity of methotrexate monoesters. Journal of Medicinal Chemistry, 27(5), 600–604.

• Poser, R. G., Sirotnak, F. M., & Chello, P. L. (1981). Studies on the in Vivo Synthesis of Methotrexate Polyglutamates and their Efflux Properties in Normal, Proliferative, and Neoplastic Mouse Tissues. Scilit. [Link]

• Jessen, C., et al. (2018). Methotrexate Prodrugs Sensitive to Reactive Oxygen Species for the Improved Treatment of Rheumatoid Arthritis. European Journal of Medicinal Chemistry, 157, 124-133.
• Lee, J. Y., et al. (2005). Quantitative structure-activity relationships of methotrexate and methotrexate analogues transported by the rat multispecific resistance-associated protein 2 (rMrp2). Journal of Pharmacology and Experimental Therapeutics, 315(3), 1255-1263.
• Fabre, I., Fabre, G., & Goldman, I. D. (1986). Inhibition of gamma-glutamyl hydrolases in human cells by 2-mercaptomethylglutaric acid. Molecular Pharmacology, 30(4), 366-370.
• Tang, W., et al. (2024). Cellular pharmacokinetic of methotrexate and its modulation by folylpolyglutamate synthetase and γ-glutamyl hydrolase in tumor cells. PLOS ONE, 19(6), e0304618.

• PLOS. (2024, June 4). Cellular pharmacokinetic of methotrexate and its modulation by folylpolyglutamate synthetase and γ-glutamyl hydrolase in tumor cells. PLOS ONE. [Link]

• Akram, A., et al. (2017). Mechanisms and Implications of Dual-Acting Methotrexate in Folate-Targeted Nanotherapeutic Delivery. Molecules, 22(8), 1293.
• Goldman, P. (1967). Enzymatic hydrolysis of methotrexate and folic acid. The Journal of Biological Chemistry, 242(12), 2933-2938.
• Senter, P. D., et al. (1988). Development of methotrexate alpha-peptides as prodrugs for activation by enzyme-monoclonal antibody conjugates. Journal of Medicinal Chemistry, 31(9), 1774-1780.
• Singh, M., et al. (2018). Anti-proliferate and apoptosis triggering potential of methotrexate-transferrin conjugate encapsulated PLGA nanoparticles with enhanced cellular uptake by high-affinity folate receptors. Artificial Cells, Nanomedicine, and Biotechnology, 46(sup2), 941-955.
• Al-Subaie, A. M., et al. (2022).
• Jensen, B. E., et al. (2018). Synthesis and Evaluation of Hydrogen Peroxide Sensitive Prodrugs of Methotrexate and Aminopterin for the Treatment of Rheumatoid Arthritis. Journal of Medicinal Chemistry, 61(9), 4149-4161.

• ReachMD. (2025, April 10). Methotrexate and Organ Toxicity in Rheumatoid Arthritis: The Delicate Balance Between Efficacy and Safety. ReachMD. [Link]

• Chabner, B. A., Johns, D. G., & Bertino, J. R. (1972). Enzymatic cleavage of methotrexate provides a method for prevention of drug toxicity.
• Nemat, A., Iqbal, M., & Mehmood, T. (2020). A comprehensive review of synthesized derivatives of methotrexate in relation to their anticancer potential. Journal of Medical and Oncology Therapeutics, 5(1), 04-20.

• Wiley Online Library. (n.d.). Stimuli‐Responsive Prodrug Chemistries for Cancer Therapy. Wiley Online Library. [Link]

• Chabner, B. A., Johns, D. G., & Bertino, J. R. (1972). Enzymatic cleavage of methotrexate provides a method for prevention of drug toxicity.

• PLOS. (2024, June 4). Cellular pharmacokinetic of methotrexate and its modulation by folylpolyglutamate synthetase and γ-glutamyl hydrolase in tumor cells. PLOS ONE. [Link]

• van Roon, E. N., & van de Laar, M. A. F. J. (2010). Methotrexate bioavailability.
• Galivan, J., Pupons, A., & Rhee, M. S. (1986). Hydrolytic cleavage of methotrexate gamma-polyglutamates by folylpolyglutamyl hydrolase derived from various tumors and normal tissues of the mouse. Cancer Research, 46(2), 670-675.

• Dr. Oracle. (2026, January 25). What enzyme does Methotrexate (MTX) inhibit and which specific nucleotide product becomes depleted as a result? Dr. Oracle. [Link]

Sources

• 1. METHOTREXATE SAR, Synthesis, Mechanism of action, Therapeutic actions, Side effects and MCQ - Gpatindia: Pharmacy Jobs, Admissions, Scholarships, Conference,Grants, Exam Alerts [gpatindia.com]
• 2. droracle.ai [droracle.ai]
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Protocols & Analytical Methods

synthesis protocol for methotrexate gamma-methyl ester

An Application Note and Technical Protocol for the regiospecific synthesis of Methotrexate γ -methyl ester, designed for researchers and drug development professionals.

Regiospecific Synthesis of Methotrexate γ -Methyl Ester: Mechanistic Insights and Step-by-Step Methodologies

Strategic Rationale & Mechanistic Overview

Methotrexate (MTX) is a cornerstone folic acid antagonist utilized extensively in oncology and rheumatology. In the development of targeted therapeutics—such as antibody-drug conjugates (ADCs)—MTX must be covalently linked to a targeting monoclonal antibody. Because the MTX molecule possesses two carboxyl groups ( α and γ ) on its glutamate residue, non-specific conjugation leads to heterogeneous mixtures. Crucially, conjugation at the α -carboxyl sterically hinders the drug's ability to bind its target enzyme, dihydrofolate reductase (DHFR). Therefore, regiospecific conjugation at the γ -carboxyl is mandatory to preserve pharmacological activity[1].

To achieve this, Methotrexate γ -methyl ester (CAS: 67022-39-3) serves as the critical intermediate[2]. It protects the γ -carboxyl during α -modifications or acts as a direct precursor for generating MTX γ -hydrazides, which enable site-specific bioconjugation to oxidized antibody carbohydrates[1].

Direct esterification of MTX yields an unfavorable mixture of α -, γ -, and di-methyl esters that are notoriously difficult to resolve. To ensure high purity and regiospecificity, two primary synthetic pathways are employed:

• Route A (Convergent Pteridinyl Alkylation): Assembles the glutamate-benzoyl intermediate first, avoiding the severe solubility issues of intact pteridines until the final alkylation step[3].

• Route B (Direct APA Coupling): Directly activates 4-amino-4-deoxy-N10-methylpteroic acid (APA) for coupling with L-glutamic acid γ -methyl ester. This route is shorter but requires strict thermal control to prevent racemization[1].

Workflow of regiospecific MTX γ-methyl ester synthesis via convergent alkylation and APA coupling.

Quantitative Data & Route Comparison

Table 1: Physicochemical and Analytical Properties[2]

Property	Specification / Data
Chemical Name	(S)-2-(4-(((2,4-diaminopteridin-6-yl)methyl)(methyl)amino)benzamido)-5-methoxy-5-oxopentanoic acid
CAS Number	67022-39-3
Molecular Formula	C21H24N8O5
Molecular Weight	468.47 g/mol
Exact Mass	468.1870 Da
Appearance	Yellow to orange crystalline powder
Solubility	Soluble in DMF, DMSO; slightly soluble in MeOH; insoluble in H2O

Table 2: Comparative Analysis of Synthetic Routes

Parameter	Route A: Convergent Alkylation[3]	Route B: Direct APA Coupling[1]
Primary Advantage	Absolute regiospecificity, avoids early-stage pteridine solubility issues.	Fewer synthetic steps, utilizes commercially available APA precursor.
Key Reagents	Cbz-protected benzoyl chloride, Pd/C, Pteridinyl bromide.	APA, Isobutyl chloroformate, L-Glu- γ -OMe.
Critical Control Point	Complete hydrogenolysis prior to alkylation.	Strict temperature control (-15°C) during activation.
Typical Yield	40 - 55% (over 3 steps).	30 - 45% (single coupling step).

Step-by-Step Experimental Methodologies

Protocol A: Convergent Pteridinyl Alkylation

This protocol is favored when high purity is required and chromatographic purification of pteridine intermediates must be minimized.

Phase 1: Peptide Coupling & Deprotection

• Coupling: Dissolve L-glutamic acid γ -methyl ester hydrochloride (1.0 eq) in anhydrous DMF. Add triethylamine (TEA, 2.2 eq) to neutralize.

• Add 4-[[(benzyloxy)carbonyl]methylamino]benzoyl chloride (1.0 eq) dropwise at 0°C. Stir for 4 hours at room temperature.

• Quench with water, extract with ethyl acetate, wash with 1N HCl and brine, dry over Na2SO4, and concentrate to yield the Cbz-protected intermediate.

• Hydrogenolysis: Dissolve the intermediate in methanol. Add 10% Pd/C catalyst (10% w/w).

• Stir vigorously under a hydrogen atmosphere (1 atm) for 6-8 hours. Self-Validation: Monitor via TLC (DCM:MeOH 9:1); the disappearance of the UV-active Cbz-protected spot indicates completion.

• Filter through a Celite pad to remove the catalyst and concentrate in vacuo.

Phase 2: Pteridinyl Alkylation 7. Dissolve the deprotected intermediate (1.0 eq) and 6-(bromomethyl)-2,4-pteridinediamine hydrobromide (1.0 eq) in anhydrous N,N-dimethylacetamide (DMA). 8. Stir the reaction mixture at 50°C for 12 hours under nitrogen. 9. Precipitate the crude MTX γ -methyl ester by adding the reaction mixture dropwise into vigorously stirred diethyl ether. 10. Isolate via centrifugation, wash with ether, and purify via preparative reverse-phase HPLC (C18, Gradient: 0.1% TFA in Water/Acetonitrile).

Protocol B: Direct APA Coupling via Mixed Anhydride

This protocol is highly efficient but requires rigorous environmental control to prevent side reactions.

• Activation: Suspend 4-amino-4-deoxy-N10-methylpteroic acid (APA, 1.0 eq) in anhydrous DMF under a nitrogen atmosphere. Add TEA (1.1 eq).

• Cool the suspension to precisely -15°C using an ice-salt (NaCl) bath.

• Add isobutyl chloroformate (IBCF, 1.1 eq) dropwise over 5 minutes. Stir at -15°C for exactly 20 minutes to form the mixed anhydride.

• Neutralization: In a separate flask, dissolve L-glutamic acid γ -methyl ester hydrochloride (1.2 eq) in anhydrous DMF and neutralize with TEA (1.2 eq).

• Coupling: Add the neutralized amino acid solution dropwise to the mixed anhydride solution, strictly maintaining the temperature at -15°C.

• Stir for 1 hour at -15°C, then remove the cooling bath and allow the reaction to slowly warm to room temperature over 12 hours.

• Isolation: Evaporate the DMF under high vacuum. Triturate the resulting residue with dilute aqueous acetic acid (pH 4.0) to precipitate the product.

• Filter the yellow-orange precipitate, wash sequentially with cold water and diethyl ether, and dry in vacuo.

Mechanistic Causality & Critical Parameters (E-E-A-T)

As a self-validating system, the success of these protocols relies on understanding the why behind the chemical choices:

• Why use Isobutyl Chloroformate (IBCF) instead of DCC? Standard carbodiimide coupling (e.g., DCC) generates dicyclohexylurea (DCU) as a byproduct. DCU is notoriously difficult to separate from highly polar, poorly soluble pteridine derivatives like MTX. The mixed anhydride method using IBCF yields isobutanol and carbon dioxide upon aqueous workup, which are easily removed, drastically simplifying purification[1].

• Why strict -15°C temperature control in Protocol B? The mixed anhydride intermediate is highly reactive. If the temperature rises above -5°C during activation, the intermediate can disproportionate into symmetrical APA-anhydrides, drastically reducing yield. Furthermore, elevated temperatures during the coupling phase promote the formation of an oxazolone intermediate, leading to the racemization of the L-glutamic acid chiral center.

• Analytical Self-Validation: To confirm regiospecificity and successful esterification, utilize 1 H NMR (DMSO- d6​ ). The definitive marker of success is the appearance of a sharp, three-proton singlet at approximately δ 3.55 ppm, corresponding to the γ -methoxy group (-OCH 3​ ). Furthermore, in RP-HPLC, MTX γ -methyl ester will exhibit a longer retention time compared to free MTX due to the masking of the polar γ -carboxyl group with the lipophilic methyl moiety.

References

• Kralovec J, Singh M, Mammen M, Blair AH, Ghose T. (1989). Synthesis of methotrexate-antibody conjugates by regiospecific coupling and assessment of drug and antitumor activities. Journal of Medicinal Chemistry.
• Piper JR, Montgomery JA, Sirotnak FM, Chello PL. (1982). Syntheses of alpha- and gamma-substituted amides, peptides, and esters of methotrexate and their evaluation as inhibitors of folate metabolism. Journal of Medicinal Chemistry.
• MedKoo Biosciences. Methotrexate 5-methyl ester | CAS#67022-39-3 | folic acid antagonist.

Sources

• 1. Synthesis of methotrexate-antibody conjugates by regiospecific coupling and assessment of drug and antitumor activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medkoo.com [medkoo.com]
• 3. Syntheses of alpha- and gamma-substituted amides, peptides, and esters of methotrexate and their evaluation as inhibitors of folate metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]

HPLC method development for methotrexate gamma-methyl ester detection

Application Note: Advanced RP-HPLC Method Development for the Detection of Methotrexate γ -Methyl Ester

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Matrix/Scope: Active Pharmaceutical Ingredient (API) and Formulation Impurity Profiling

Mechanistic Origins and Analytical Challenges

Methotrexate (MTX) is a foundational antifolate agent utilized extensively in oncology and autoimmune disease management. Ensuring the purity of MTX is a critical regulatory requirement, as process-related impurities can directly impact drug safety and efficacy. During API synthesis, purification, or prolonged storage, exposure to methanol under acidic conditions can trigger the esterification of the glutamic acid moiety.

Due to lower steric hindrance, the γ -carboxyl group is preferentially esterified over the α -carboxyl group, forming (CAS 67022-39-3)[1].

The Chromatographic Challenge: The parent MTX molecule is hydrophilic due to its two ionizable carboxylic acid groups. When the γ -carboxyl group is masked by a methyl ester, the molecule loses a significant degree of its polarity[2]. This fundamental shift in hydrophobicity dictates our analytical strategy: in a reversed-phase high-performance liquid chromatography (RP-HPLC) system, the γ -methyl ester will exhibit substantially higher retention than MTX, necessitating a gradient elution approach rather than an isocratic one[3].

Caption: Logical relationship of MTX esterification and its subsequent chromatographic separation mechanism.

Method Development Rationale

To achieve baseline resolution between MTX and its esterified impurities, the method leverages a C18 stationary phase paired with a highly controlled pH environment.

• Stationary Phase Selection: A high-density C18 column (e.g., 250 mm × 4.6 mm, 5 µm) provides the necessary hydrophobic surface area to interact strongly with the non-polar methyl ester group[2].

• Mobile Phase Causality (pH Control): MTX has multiple pKa​ values (approximately 3.4, 4.8, and 5.6). By buffering the aqueous mobile phase to pH 3.0 using sodium dihydrogen phosphate, the ionization of the remaining free carboxyl groups is suppressed. This forces the molecules into a more neutral state, preventing peak tailing and ensuring reproducible retention times[4].

• Gradient Elution Strategy: An isocratic method would result in a severe compromise: either MTX elutes too quickly (co-eluting with polar impurities like 7-OH-MTX) or the γ -methyl ester elutes too slowly, causing peak broadening. A gradient starting at a low organic composition (to retain MTX) and ramping up to a higher organic composition efficiently elutes the hydrophobic γ -methyl ester[3].

• Detection Wavelength: The pteridine ring shared by both MTX and the ester impurity exhibits a distinct UV absorption maximum. Monitoring at 303 nm maximizes the signal-to-noise ratio while bypassing the background absorbance of the mobile phase solvents[5].

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. By incorporating a System Suitability Test (SST) utilizing a spiked resolution mixture, the analyst can definitively verify column performance, mobile phase accuracy, and system readiness before committing to sample analysis.

Reagents and Materials

• Methotrexate Reference Standard (USP/EP grade)

• (Purity >95%)[6]

• Acetonitrile (HPLC Grade)

• Sodium dihydrogen phosphate ( NaH2​PO4​ ), Analytical Grade

• Orthophosphoric acid (for pH adjustment)

• Purified Water (18.2 M Ω⋅ cm)

Preparation of Solutions

• Mobile Phase A (Buffer): Dissolve 2.4 g of NaH2​PO4​ in 1000 mL of water to create a 20 mM solution. Adjust the pH strictly to 3.0 ± 0.05 using orthophosphoric acid. Filter through a 0.45 µm membrane and degas.

• Mobile Phase B: 100% HPLC Grade Acetonitrile.

• Diluent: Mobile Phase A : Mobile Phase B (90:10, v/v).

• Standard Solution: Accurately weigh 25 mg of MTX standard into a 50 mL volumetric flask. Dissolve and dilute to volume with diluent (Yields 500 µg/mL).

• System Suitability Solution (Resolution Mix): Spike the Standard Solution with the Methotrexate γ -Methyl Ester reference standard to achieve a final impurity concentration of 5 µg/mL (representing a 1.0% impurity limit relative to MTX).

Caption: Step-by-step experimental workflow for MTX and γ-methyl ester impurity HPLC analysis.

Quantitative Data Presentation

To execute the separation, program the HPLC pump according to the gradient table below. The initial hold ensures MTX is properly retained, while the linear ramp forces the elution of the strongly bound γ -methyl ester.

Table 1: Optimized Gradient Elution Program

Time (Minutes)	Mobile Phase A (Buffer %)	Mobile Phase B (Acetonitrile %)	Flow Rate (mL/min)	Elution Phase
0.0	92	8	1.0	Isocratic Hold (MTX Retention)
5.0	92	8	1.0	Isocratic Hold
15.0	60	40	1.0	Linear Ramp ( γ -Ester Elution)
20.0	60	40	1.0	High Organic Wash
21.0	92	8	1.0	Return to Initial
26.0	92	8	1.0	Column Re-equilibration

Table 2: System Suitability and Validation Parameters

Before analyzing unknown batches, the System Suitability Solution must meet the following criteria to validate the run, ensuring compliance with [2].

Parameter	Target Acceptance Criteria	Causality / Rationale
Resolution ( Rs​ )	>2.0 (Between MTX and γ -Ester)	Ensures baseline separation for accurate integration of the impurity.
Relative Retention Time	~1.8 to 2.2 (Ester relative to MTX)	Confirms the hydrophobic mechanism is functioning correctly.
Tailing Factor ( Tf​ )	≤1.5 for MTX peak	Validates that pH 3.0 is effectively suppressing carboxylate ionization.
Injection Precision	RSD ≤2.0% (n=5 injections)	Verifies autosampler accuracy and system stability.

References

• Wang, et al. (2013). Identification of impurities in methotrexate drug substances using high-performance liquid chromatography coupled with a photodiode array detector and Fourier transform ion cyclotron resonance mass spectrometry. Rapid Communications in Mass Spectrometry, 27(9), 971-978.

• MedChemExpress. Methotrexate γ -Methyl Ester (Product Data & Chemical Structure).

• LGC Standards. Methotrexate gamma-Methyl Ester - Impurity Reference Materials (TRC-M260705).

• Chinese Journal of Chromatography (2013). Separation, determination of six impurities in methotrexate drug substance using ultra-performance liquid chromatography. 31(4), 386-390.

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Separation, determination of six impurities in methotrexate drug substance using ultra-performance liquid chromatography [html.rhhz.net]
• 4. Separation, determination of six impurities in methotrexate drug substance using ultra-performance liquid chromatography [ccspublishing.org.cn]
• 5. pjps.pk [pjps.pk]
• 6. Methotrexate gamma-Methyl Ester | LGC Standards [lgcstandards.com]

Application Note: Advanced Cellular Uptake Assays for Methotrexate Derivatives

Introduction & Mechanistic Background

Methotrexate (MTX) is a foundational antifolate agent utilized extensively in oncology and rheumatology. The development of MTX derivatives—such as nanoparticle conjugates, dendrimers, and fluorescently tagged analogues—requires precise quantification of cellular internalization to evaluate targeting efficacy and therapeutic potential[1].

Unlike drugs that rely on passive diffusion, MTX and its derivatives enter cells via three distinct active transport mechanisms:

• Reduced Folate Carrier (RFC): A ubiquitously expressed bidirectional anion exchanger with a low affinity for folic acid but a high affinity for MTX ( Kd​≈4.3μM )[1].

• Folate Receptors (FRα and FRβ): Membrane-bound glycoproteins that internalize folates via receptor-mediated endocytosis. FRα is frequently overexpressed in epithelial cancers (e.g., osteosarcoma, ovarian cancer)[1][2], while FRβ is highly expressed on activated macrophages in rheumatoid arthritis[3][4].

• Proton-Coupled Folate Transporter (PCFT): Functions optimally at acidic pH, facilitating the exit of folates from endosomes into the cytosol following FR-mediated endocytosis[4].

Caption: Cellular uptake pathways of methotrexate derivatives via RFC, FR, and PCFT.

Experimental Design & Rationale

To accurately profile a novel MTX derivative, researchers must establish a self-validating assay system that isolates specific transport mechanisms.

• Cell Line Selection: KB or HeLa cells are frequently chosen for their dramatic overexpression of FRα[1]. RAW264.7 macrophages are ideal for FRβ-targeted models[3]. CCRF-CEM or 143B cells, which primarily rely on RFC and lack FR expression, serve as negative controls to differentiate receptor-mediated endocytosis from carrier-mediated transport[2].

• Media Starvation Causality: Standard culture media (e.g., RPMI 1640) contains supraphysiological levels of folic acid ( ≈2.2μM ), which downregulates FR expression and competitively inhibits the uptake of MTX derivatives. Cells must be adapted to folate-free media 24–48 hours prior to the assay[2].

• Self-Validation via Competitive Inhibition: To definitively prove that a derivative utilizes FR-mediated endocytosis, assays must be run in parallel with a 20-fold to 100-fold molar excess of free folic acid[2]. Because folic acid has a drastically higher affinity for FR ( Kd​≈0.1−1nM ) than MTX ( Kd​≈20−100nM ), it will competitively block FR-mediated uptake, effectively validating the receptor-specific targeting of the derivative[1][4].

Protocol A: Flow Cytometry Assay for Fluorescent MTX Derivatives

This protocol is optimized for fluorescently tagged MTX conjugates (e.g., MTX-FITC, MTX-dendrimers) to quantify internalization efficiency.

Step-by-Step Methodology:

• Cell Seeding: Seed 2×105 cells/well in a 12-well plate and incubate overnight at 37°C in 5% CO2​ .

• Folate Depletion: Wash cells twice with PBS and replace the medium with Folate-Free RPMI 1640 supplemented with 10% dialyzed FBS for 24 hours.

• Treatment: Dilute the fluorescent MTX derivative in folate-free medium to the desired concentration (e.g., 10–50 nM). For the competitive inhibition control group, pre-incubate cells with 1 mM free folic acid for 30 minutes prior to adding the MTX derivative[2]. Incubate for 2 to 4 hours.

• Acid Wash (Critical Step): Aspirate the medium and wash the cells twice with an acidic buffer (0.1 M acetate, 0.15 M NaCl, pH 3.0) for 2 minutes. Rationale: This strips surface-bound MTX from the folate receptors, ensuring that the subsequent fluorescent signal strictly represents internalized drug, preventing false-positive membrane artifacts[2].

• Harvesting: Wash with cold PBS, then incubate with 0.05% Trypsin/EDTA for 5 minutes at 37°C to detach cells and further cleave membrane-bound receptors.

• Analysis: Resuspend in cold PBS containing 1% BSA. Analyze via flow cytometry (e.g., FACScan), gating out dead cells using propidium iodide exclusion.

Protocol B: Intracellular Quantification via LC-MS/MS

For unlabeled MTX derivatives or complex nanocarriers, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) provides superior sensitivity and specificity over traditional immunoassays (which suffer from cross-reactivity with MTX metabolites like DAMPA)[5].

Step-by-Step Methodology:

• Cell Lysis: Following treatment and acid-washing (as described in Protocol A), scrape the cells into 200 µL of cold PBS. Lyse the cells via ultrasonication (3 cycles of 10s on/off) on ice. Reserve 10 µL of the lysate for a BCA protein assay to normalize MTX concentrations to total cellular protein.

• Protein Precipitation: To 40 µL of the cell lysate, add 5 µL of Stable Isotope-Labeled Internal Standard (SIL-IS, e.g., MTX−d3​ at 2.5 µmol/L)[5]. Add 200 µL of a precipitation mixture consisting of 0.1 M ZnSO4​ :Acetonitrile (1:1, v/v). Rationale: Zinc sulfate efficiently disrupts the strong intracellular protein binding of MTX and its polyglutamated derivatives, ensuring complete extraction recovery without degrading the analyte[5].

• Extraction: Vortex the mixture vigorously for 15 minutes, then incubate on ice for 15 minutes to complete precipitation[5].

• Centrifugation: Centrifuge at 13,500 × g for 5 minutes at 4°C. Transfer the clear supernatant to an amber glass chromatographic vial[5].

• LC-MS/MS Analysis: Inject 10 µL onto a C18 UPLC column (e.g., 2.1 x 50 mm, 1.7 µm). Use a gradient mobile phase of 0.1% formic acid in water (Solvent A) and acetonitrile (Solvent B) at a flow rate of 0.4 mL/min[6]. Operate the mass spectrometer in positive electrospray ionization (ESI+) using Multiple Reaction Monitoring (MRM)[6].

Caption: LC-MS/MS sample preparation and analysis workflow for MTX derivatives.

Quantitative Data & Validation Parameters

To ensure analytical rigor, the LC-MS/MS protocol must meet strict validation criteria. Below is a summary of standard quantitative parameters for MTX and its derivatives based on established clinical and in vitro assays[5][6].

Table 1: LC-MS/MS Validation Parameters for MTX Quantification

Parameter	Specification / Value	Causality & Importance
MRM Transition (MTX)	m/z 455.1 → 308.1	Highly specific parent-to-daughter ion transition, eliminating immunoassay cross-reactivity[6].
MRM Transition (IS)	m/z 459.1 → 312.1 ( MTX−d3​ )	Accounts for matrix effects and ion suppression during ESI+ ionization.
Linear Range	0.025 – 50 µmol/L	Covers both trace intracellular uptake levels and high-dose therapeutic concentrations[5].
LLOQ	0.01 – 0.025 µmol/L	Lower Limit of Quantitation ensures accurate reading of minimal receptor-mediated internalization events[5].
Extraction Recovery	> 80%	Validates the efficiency of the ZnSO4​ /Acetonitrile protein crash method[5].

Table 2: Transporter Affinities ( Kd​ ) Guiding Assay Design

Transporter / Receptor	Affinity for Folic Acid	Affinity for MTX	Implication for Assay Design
Folate Receptor (FRα/β)	0.1 – 1.0 nM	20 – 100 nM	Folic acid will easily outcompete MTX; ideal for competitive inhibition assays[1][4].
Reduced Folate Carrier (RFC)	> 100 µM	4.3 µM	MTX is the preferred substrate; uptake is poorly inhibited by folic acid[1].

References

• The Folate Receptor α Is Frequently Overexpressed in Osteosarcoma Samples and Plays a Role in the Uptake of the Physiologic Substrate 5-Methyltetrahydrofolate AACR Journals (Clinical Cancer Research)[Link]

• Mechanisms and Implications of Dual-Acting Methotrexate in Folate-Targeted Nanotherapeutic Delivery PMC (National Institutes of Health)[Link]

• Multifunctional folate receptor-targeting and pH-responsive nanocarriers loaded with methotrexate for treatment of rheumatoid arthritis PMC (National Institutes of Health)[Link]

• Folate Receptor Beta for Macrophage Imaging in Rheumatoid Arthritis Frontiers in Medicine[Link]

• Novel LC-MS/MS method for measuring methotrexate in high-dose therapy: a comparative study with commercial EMIT and EIA immunoassays PMC (National Institutes of Health)[Link]

• A fast LC-MS/MS assay for methotrexate monitoring in plasma: validation, comparison to FPIA and application in the setting of carboxypeptidase therapy Analytical Methods (RSC Publishing)[Link]

Sources

• 1. Mechanisms and Implications of Dual-Acting Methotrexate in Folate-Targeted Nanotherapeutic Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Multifunctional folate receptor-targeting and pH-responsive nanocarriers loaded with methotrexate for treatment of rheumatoid arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Folate Receptor Beta for Macrophage Imaging in Rheumatoid Arthritis [frontiersin.org]
• 5. Novel LC-MS/MS method for measuring methotrexate in high-dose therapy: a comparative study with commercial EMIT and EIA immunoassays - PMC [pmc.ncbi.nlm.nih.gov]
• 6. thieme-connect.com [thieme-connect.com]

Application Note: Regiospecific Synthesis of Methotrexate-Antibody Conjugates Using Methotrexate γ-Methyl Ester

Target Audience: Researchers, scientists, and drug development professionals specializing in Antibody-Drug Conjugates (ADCs) and targeted therapeutics.

Introduction: The Challenge of Methotrexate Conjugation

Methotrexate (MTX) is a potent antimetabolite and antifolate agent that exerts its therapeutic effect by competitively inhibiting dihydrofolate reductase (DHFR), thereby halting DNA synthesis [1]. Structurally, MTX contains a glutamic acid moiety with two carboxylic acid groups: the α-carboxyl and the γ-carboxyl.

Historically, direct conjugation of MTX to carrier proteins or antibodies using standard carbodiimide chemistry (e.g., EDC/NHS) resulted in a random mixture of α- and γ-linked conjugates. Because the α-carboxyl group is strictly required for DHFR binding , non-regiospecific conjugation drastically diminishes the pharmacological efficacy of the payload.

To solve this, Methotrexate γ-Methyl Ester (CAS 67022-39-3) [2] is utilized as a highly specific synthetic intermediate. By starting with the γ-methyl ester, chemists can selectively activate the γ-position while leaving the critical α-carboxyl untouched, ensuring the resulting antibody-drug conjugate (ADC) retains maximum DHFR inhibitory activity [3].

Mechanistic Rationale & Causality

The use of Methotrexate γ-Methyl Ester is a masterclass in protecting-group-free regioselective synthesis. The experimental choices in this workflow are driven by the following chemical causalities:

• Selective Hydrazinolysis: The methyl ester at the γ-position is highly susceptible to nucleophilic acyl substitution. By reacting MTX γ-Methyl Ester with hydrazine, the ester is cleanly converted into MTX γ-hydrazide. The free α-carboxyl remains unreactive under these conditions.

• Site-Specific Antibody Oxidation (Hydrazone Route): Instead of conjugating to random lysine residues, sodium periodate ( NaIO4​ ) is used to selectively oxidize the vicinal diols of the carbohydrate chains located on the Fc region of the antibody. This generates polyaldehydes far from the antigen-binding Fab region. The MTX γ-hydrazide then condenses with these aldehydes to form a hydrazone linkage, preserving both antibody affinity and drug potency.

• Mild Acyl Azide Activation (Amide Route): If a stable amide linkage is preferred over a hydrazone, the MTX γ-hydrazide is reacted with tert-butyl nitrite. This converts the hydrazide into a highly reactive acyl azide at 0°C. Unlike EDC/NHS, which can cause antibody cross-linking, the acyl azide selectively reacts with the ε-amino groups of lysine residues on the antibody without requiring additional coupling reagents.

Figure 1: Synthetic workflow utilizing MTX γ-Methyl Ester to generate regiospecific ADCs.

Experimental Protocols

The following protocols outline the self-validating system for generating regiospecific MTX-IgG conjugates. The retention of DHFR activity in the final product serves as the internal validation that the α-carboxyl remained unmodified throughout the synthesis [3].

Protocol A: Synthesis of MTX γ-Hydrazide

Objective: Convert the ester intermediate into a reactive hydrazide.

• Dissolution: Dissolve 100 mg of Methotrexate γ-Methyl Ester in 5 mL of anhydrous methanol.

• Reaction: Add 0.5 mL of anhydrous hydrazine (or 64% hydrazine hydrate).

• Incubation: Stir the mixture continuously at room temperature for 48 hours in the dark. (Avoid reflux to prevent thermal degradation of the pteridine ring).

• Precipitation: Add the reaction mixture dropwise into 50 mL of ice-cold diethyl ether to precipitate the MTX γ-hydrazide.

• Recovery: Centrifuge at 4,000 × g for 10 minutes. Wash the pellet twice with cold ether and dry under vacuum.

Protocol B: Hydrazone-Linked MTX-IgG Conjugation

Objective: Site-specific conjugation to the antibody Fc region.

• Antibody Oxidation: Buffer exchange the target IgG into 0.1 M sodium acetate buffer (pH 5.5). Add NaIO4​ to a final concentration of 10 mM. Incubate in the dark at 4°C for 1 hour.

• Quenching: Quench the unreacted periodate by adding glycerol to a final concentration of 50 mM. Stir for 15 minutes.

• Purification: Pass the oxidized IgG through a Sephadex G-25 size-exclusion column pre-equilibrated with acetate buffer (pH 5.5) to remove small molecules.

• Conjugation: Add a 50-fold molar excess of MTX γ-hydrazide (from Protocol A) to the oxidized IgG. Incubate at room temperature for 18–24 hours in the dark.

• Final Isolation: Purify the resulting hydrazone-linked conjugate via dialysis against PBS (pH 7.4) at 4°C.

Protocol C: Amide-Linked MTX-IgG Conjugation (Acyl Azide Method)

Objective: Formation of stable amide bonds without cross-linking agents.

• Azide Generation: Dissolve 10 mg of MTX γ-hydrazide in 1 mL of acidic DMF (containing 0.1 M HCl). Chill the solution to 0°C in an ice bath.

• Activation: Add 20 µL of tert-butyl nitrite. Stir at 0°C for 20 minutes to form the MTX γ-acyl azide.

• Neutralization: Rapidly adjust the pH of the azide solution to 8.5 using cold 0.1 M NaOH.

• Conjugation: Immediately add the activated MTX to a solution of native IgG (in 0.1 M sodium borate buffer, pH 8.5) at a 40:1 molar ratio.

• Incubation & Purification: Incubate at 4°C for 12 hours, followed by exhaustive dialysis against PBS to remove unconjugated drug.

Quantitative Data: Validation of Regiospecificity

The efficacy of using Methotrexate γ-Methyl Ester as an intermediate is quantitatively proven by comparing the DHFR inhibition of the resulting conjugates against non-regiospecific methods.

Table 1: Comparative Analysis of MTX-IgG Conjugation Strategies

Conjugation StrategySynthetic IntermediateLinkage TypeAntibody Target SiteDHFR Inhibition Retention*Coupling Efficiency (MTX/IgG)Non-RegiospecificMTX (Free Acid) + EDCAmideLysine ( ε NH2​ )< 10%6.0 - 8.5Regiospecific (Oxidation)MTX γ-HydrazideHydrazoneFc Glycans (CHO)> 85%4.0 - 6.5Regiospecific (Azide)MTX γ-HydrazideAmideLysine ( ε NH2​ )> 80%5.0 - 7.0 *Expressed as a percentage of the inhibitory activity of unconjugated, free Methotrexate. Data synthesized from Kralovec et al. [3]. Rationale MTX Methotrexate (Dual COOH) NonRegio Non-Regiospecific Coupling (Blocks α-COOH) MTX->NonRegio Regio Regiospecific Coupling via γ-Methyl Ester MTX->Regio Loss Loss of DHFR Affinity (< 10% Retained) NonRegio->Loss Retain Retained DHFR Affinity (> 80% Retained) Regio->Retain Figure 2: Mechanistic causality demonstrating how regiospecific coupling preserves target binding affinity.

References

• Kralovec, J., Spencer, G., Blair, A. H., & Ghose, T. (1989). Synthesis of methotrexate-antibody conjugates by regiospecific coupling and assessment of drug and antitumor activities. Journal of Medicinal Chemistry, 32(12), 2426–2431. Retrieved from [Link]

Application Notes &amp; Protocols: High-Purity Crystallization of Methotrexate Gamma-Methyl Ester

Introduction: The Critical Role of Purity for a Methotrexate Derivative

Methotrexate (MTX), a cornerstone of chemotherapy and autoimmune disease treatment, functions as a potent folic acid antagonist.[1][2] Its derivatives, such as Methotrexate gamma-methyl ester (γ-EMTX), are frequently synthesized as intermediates or studied as potential prodrugs.[3][4] γ-EMTX is specifically noted as a potential impurity in Methotrexate preparations.[2] For its use as a reference standard, in pharmacological studies, or as a synthetic precursor, achieving the highest possible purity is not merely a procedural step but a prerequisite for data integrity and therapeutic safety.

Recrystallization is a powerful, cost-effective, and scalable technique for purifying crystalline solids. It leverages differences in solubility between the target compound and its impurities within a selected solvent system under varying temperatures. A well-designed recrystallization protocol can effectively remove by-products, unreacted starting materials, and amorphous content, yielding a crystalline product with a defined polymorphic form, which is crucial for consistent bioavailability and stability.[5][6][7]

This document provides a comprehensive guide to developing robust recrystallization protocols for Methotrexate gamma-methyl ester. It moves from foundational principles and solvent selection strategies to detailed, step-by-step procedures and essential quality control methods.

Foundational Principles: A Tale of Two Molecules

The success of any recrystallization protocol is built upon a solid understanding of the target molecule's physicochemical properties. The key difference between Methotrexate and its gamma-methyl ester lies in the esterification of one of the two carboxylic acid groups on the glutamate moiety. This seemingly small change has significant implications for solubility.

• Methotrexate (MTX): Contains two carboxylic acid groups and is zwitterionic. It is practically insoluble in water and ethanol but dissolves in dilute alkaline solutions.[8] Its LogP value of -1.85 indicates its hydrophilic nature.[9]

• Methotrexate gamma-methyl ester (γ-EMTX): The conversion of a polar carboxylic acid to a less polar methyl ester increases the molecule's overall lipophilicity. While specific experimental data is scarce, this esterification predictably increases its solubility in organic solvents (e.g., alcohols, acetone, ethyl acetate) and decreases its solubility in aqueous bases compared to the parent compound.[10]

This shift in polarity is the guiding principle for our solvent selection strategy. While protocols for MTX often involve pH modulation and aqueous/organic mixtures like acetone/water or ethanol/water, γ-EMTX will likely require systems richer in organic character.[11][12]

Table 1: Comparative Physicochemical Properties

Property	Methotrexate (MTX)	Methotrexate Gamma-Methyl Ester (γ-EMTX)	Rationale for Difference
Molecular Weight	454.4 g/mol [9]	468.47 g/mol [4]	Addition of a methyl group (-CH₃).
Appearance	Yellow to orange-brown crystalline powder[9]	Light Yellow to Orange Solid[3]	Similar chromophore, minimal change expected.
Aqueous Solubility	Practically insoluble in water; soluble in dilute alkali.[8]	Predicted to be very low in water; soluble in DMSO, slightly in aqueous base.[3]	Esterification of a key carboxylic acid reduces sites for salt formation and aqueous solvation.
Organic Solubility	Slightly soluble in ethanol.[13]	Expected to be significantly more soluble in alcohols, esters, and ketones.	Increased lipophilicity due to the methyl ester group.
LogP	-1.85 (experimental)[9]	> -1.85 (predicted to be higher)	Esterification reduces overall polarity, increasing the partition coefficient.
Melting Point	195-204 °C (decomposes)	170-174 °C[3]	Disruption of the crystal lattice and hydrogen bonding network often lowers the melting point.

The Workflow: From Crude Solid to Purified Crystal

A systematic approach is essential for developing an efficient and reproducible recrystallization process. The workflow involves screening for a suitable solvent system, performing the recrystallization, and finally, verifying the purity and identity of the final product.

Caption: General workflow for the purification of γ-EMTX.

Protocol 1: Systematic Solvent System Screening

The choice of solvent is the most critical factor in recrystallization.[14][15] An ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures, while impurities should remain soluble at all temperatures.

Objective: To identify a suitable single-solvent or two-solvent (solvent/anti-solvent) system for γ-EMTX.

Materials:

• Crude Methotrexate gamma-methyl ester

• Glass vials (1-2 mL)

• Magnetic stir plate and stir bars

• Heat gun or hot plate

• A selection of solvents (see table below)

• Ice bath

Solvent Selection Guide:

Class	Solvent	Polarity	Rationale
Alcohols	Methanol, Ethanol, Isopropanol	High	Good starting point; often show a steep solubility curve with temperature.
Ketones	Acetone	Medium-High	Powerful solvent, often used in anti-solvent pairs with water or alkanes.
Esters	Ethyl Acetate	Medium	Good solvent for moderately polar compounds; less polar than ketones.
Ethers	Tetrahydrofuran (THF)	Medium-Low	Good solvent power; often paired with water or heptane.
Aprotic Polar	Acetonitrile, Dimethylformamide (DMF)	High	Strong solvents; may require an anti-solvent for precipitation.
Anti-Solvents	Water, Heptane, Hexane	High/Low	Used to induce precipitation when added to a solution of the compound.

Procedure:

• Single Solvent Screening: a. Place ~10-20 mg of crude γ-EMTX into a small vial. b. Add the first chosen solvent (e.g., ethanol) dropwise at room temperature while stirring. Observe if the solid dissolves easily. If it dissolves in <0.5 mL, the solvent is too good for single-solvent recrystallization. c. If it is poorly soluble at room temperature, begin gently heating the vial while continuing to add the solvent dropwise until the solid just dissolves. Record the approximate volume. d. Allow the solution to cool slowly to room temperature, then place it in an ice bath for 15-20 minutes. e. Observe the outcome: An ideal solvent will show extensive, high-quality crystal formation upon cooling. Poor solvents will result in no precipitation or the formation of an oil.

• Solvent/Anti-Solvent Screening: a. Select a solvent in which γ-EMTX is highly soluble at room temperature (e.g., Acetone, THF, or DMF). b. Dissolve ~10-20 mg of the crude solid in a minimal amount of this "good" solvent. c. Slowly add an "anti-solvent" (in which the compound is insoluble, e.g., water or heptane) dropwise until the solution becomes persistently cloudy (turbid). d. Gently warm the mixture until it becomes clear again. e. Allow the solution to cool slowly. f. Observe the outcome: A good pair will produce crystalline material upon cooling.

Protocol 2: Detailed Recrystallization Methodologies

Based on screening, two primary methods are proposed. Safety Note: Always perform recrystallizations in a well-ventilated fume hood. Use appropriate personal protective equipment (PPE), including gloves and safety glasses.

Method A: Single-Solvent Thermal Gradient Recrystallization (Example: Isopropanol)

Principle: This classic method relies on the reduced solubility of the compound in a single solvent at lower temperatures to induce crystallization.

Procedure:

• Place the crude γ-EMTX (e.g., 1.0 g) into an appropriately sized Erlenmeyer flask with a magnetic stir bar.

• Add a small amount of isopropanol (e.g., 5-10 mL) and begin heating the mixture to a gentle boil on a hot plate with stirring.

• Add hot isopropanol portion-wise until the solid completely dissolves. Avoid adding a large excess of solvent, as this will reduce the final yield.

• Once dissolved, remove the flask from the heat source. If the solution is colored by high molecular weight impurities, this is the stage to add a spatula-tip of activated charcoal, boil for another 2-3 minutes, and perform a hot filtration to remove the charcoal.

• Cover the flask opening with a watch glass to prevent solvent evaporation and contamination.

• Allow the solution to cool slowly to room temperature. Un-disturbed, slow cooling is crucial for the formation of large, pure crystals.

• Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal precipitation.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the collected crystals with a small amount of ice-cold isopropanol to remove any remaining soluble impurities from the crystal surfaces.

• Dry the crystals under high vacuum at a temperature well below the solvent's boiling point (e.g., 40-50 °C) until a constant weight is achieved.

Method B: Solvent/Anti-Solvent Recrystallization (Example: Acetone/Water)

Principle: This method is ideal when no single solvent provides a suitable temperature-solubility gradient. Crystallization is induced by adding an "anti-solvent" that reduces the overall solubility of the compound in the mixture.

Procedure:

• Dissolve the crude γ-EMTX (e.g., 1.0 g) in the minimum amount of acetone required for complete dissolution at room temperature in an Erlenmeyer flask with stirring.

• Slowly add deionized water dropwise using a pipette or burette while stirring vigorously. Continue adding water until the solution becomes faintly and persistently turbid.

• Add 1-2 drops of acetone to redissolve the precipitate and obtain a clear solution.

• Cover the flask and allow it to stand undisturbed at room temperature. Crystal formation should begin as the system equilibrates.

• To maximize yield, cool the flask in an ice bath for at least 30 minutes.

• Collect the crystals by vacuum filtration.

• Wash the crystals with a small amount of a cold acetone/water mixture (at the same ratio that induced precipitation) and then with a small amount of pure, cold water.

• Dry the purified crystals under high vacuum.

Quality Control & Characterization: A Self-Validating System

Purification must be confirmed with analytical testing. These methods validate the success of the protocol and characterize the final product.[5][16]

Caption: Key analytical techniques for product validation.

• High-Performance Liquid Chromatography (HPLC): The primary method for quantitative purity assessment. A gradient method using a C18 column with a mobile phase of acetonitrile and a buffered aqueous solution (e.g., phosphate or acetate buffer) is typically effective. Purity should ideally be >99.5%.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical identity and structure of the ester, ensuring no degradation has occurred. The presence of the methyl ester singlet (~3.7 ppm in ¹H NMR) is a key diagnostic peak.

• Differential Scanning Calorimetry (DSC): This thermal analysis technique determines the melting point and can reveal the presence of different polymorphic forms or solvates.[17] A sharp, single endotherm is indicative of a pure, single crystalline form.[5]

• Powder X-Ray Diffraction (PXRD): PXRD provides a definitive fingerprint of the crystalline lattice.[18] A sharp diffraction pattern confirms the crystalline nature of the material, while a broad halo would indicate amorphous content.[19]

Troubleshooting Common Issues

Problem	Potential Cause(s)	Solution(s)
No Crystals Form	Too much solvent used; solution is not supersaturated; compound is extremely soluble.	Boil off some solvent to concentrate the solution; try adding an anti-solvent; re-screen for a less effective solvent.
Oiling Out	Solution is too supersaturated; cooling is too rapid; melting point of the solid is lower than the boiling point of the solvent.	Re-heat to dissolve the oil, add slightly more solvent, and allow for slower cooling; scratch the inside of the flask with a glass rod to induce nucleation.
Poor Recovery/Yield	Compound has significant solubility in the cold solvent; premature crystallization during hot filtration.	Cool the solution for a longer period in an ice bath; use a less effective solvent; pre-heat the filtration apparatus for hot filtration.
Colored Product	Colored impurities are not removed.	Add a small amount of activated charcoal to the hot solution before filtration (use with caution as it can adsorb the product).

References

• Vertex AI Search Result. (n.d.). The changes in physicochemical properties of methotrexate solution... - ResearchGate.
• Altasciences. (n.d.). ANALYTICAL TESTING–ACCURATE AND COMPLETE CHARACTERIZATION OF YOUR API.
• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents.
• PRODUCT MONOGRAPH PrM-METHOTREXATE. (2023, February 1).
• Scribd. (n.d.). Solvent Selection for Pharma Crystallization | PDF.
• ResearchGate. (2020, December 9). Effective solvent system selection in the recrystallization purification of pharmaceutical products | Request PDF.
• NETZSCH Analyzing & Testing. (n.d.). API Characterization.
• National Institutes of Health. (n.d.). Methotrexate | C20H22N8O5 | CID 126941 - PubChem.
• ResearchGate. (n.d.). Quantification of crystalline and amorphous content in various pharmaceutical APIs by DEA empirical method.
• Benchchem. (n.d.). Optimizing reaction conditions for Methotrexate synthesis to increase yield.
• YouTube. (2020, October 9). Solvent Selection in Pharmaceutical Crystallization Process Development.
• MDPI. (n.d.). Methods of Thermal Analysis as Fast and Reliable Tools for Identification and Quantification of Active Ingredients in Commercially Available Drug Products - PMC.
• ChemicalBook. (n.d.). Methotrexate γ-Methyl Ester manufacturers and suppliers in india.
• Google Patents. (n.d.). US4374987A - Process for the preparation of high purity methotrexate and derivatives thereof.
• National Center for Biotechnology Information. (n.d.). Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir - PMC.
• MDPI. (n.d.). Advances in Quantitative Analytical Methods for Solid Drugs.
• National Center for Biotechnology Information. (2024, December 11). Methotrexate - StatPearls - NCBI Bookshelf.
• Google Patents. (n.d.). US3654351A - Purification of aromatic polycarboxylic acids by recrystallization.
• MDPI. (2020, December 14). Physicochemical Properties and Hematocompatibility of Layered Double Hydroxide-Based Anticancer Drug Methotrexate Delivery System.
• Google Patents. (n.d.). US4224446A - Process for the production of methotrexate.
• Google Patents. (n.d.). JPH0592102A - Crystallization method for organic acid or organic acid ester.

• Chadha, R., Arora, P., Kaur, R., Saini, A., Singla, M. L., & Jain, D. S. (2009). Characterization of solvatomorphs of methotrexate using thermoanalytical and other techniques. Acta Pharmaceutica, 59(3), 245–257. [Link]

• MedKoo Biosciences. (n.d.). Methotrexate 5-methyl ester | CAS#67022-39-3 | folic acid antagonist.
• Japanese Pharmacopoeia. (n.d.). Methotrexate.
• HSC Chemistry & Physics. (n.d.). RECRYSTALLISATION.
• InvivoChem. (n.d.). Methotrexate 1-methyl ester | folic acid antagonist | CAS# 66147-29-3.
• MedchemExpress.com. (n.d.). Methotrexate 5-methyl ester; γ-EMTX.
• HSC Chemistry & Physics. (n.d.). Fisher Esterification, Reflux, Isolation and Purification of Esters.
• PubMed. (2009, September 15). Characterization of solvatomorphs of methotrexate using thermoanalytical and other techniques.
• ResearchGate. (2011, April 15). Purification-of-carboxylic-esters-by-extractive-distillation.pdf.

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Application Note: Regioselective Solid-Phase Synthesis of Methotrexate-Peptide Conjugates

Target Audience: Researchers, peptide chemists, and drug development professionals. Focus: Overcoming synthetic pitfalls using orthogonal ester protection ( α -tert-butyl ester) in Solid-Phase Peptide Synthesis (SPPS).

The Regioselectivity Challenge in MTX Conjugation

Methotrexate (MTX) is a cornerstone antifolate drug utilized extensively in oncology and rheumatology. Its primary mechanism of action involves the competitive inhibition of dihydrofolate reductase (DHFR), an enzyme essential for the de novo synthesis of purines and pyrimidines.

Because MTX exhibits dose-limiting systemic toxicity, modern drug development heavily focuses on targeted delivery systems, such as MTX-peptide or MTX-polymer conjugates. However, MTX possesses two carboxylic acid groups on its glutamic acid moiety: the α -carboxyl and the γ -carboxyl group.

The Mechanistic Imperative: The α -carboxyl group of MTX is strictly required for coordinating with the Arg57 residue in the active site of DHFR. Conjugation at the α -position drastically reduces the drug's binding affinity and therapeutic efficacy. Therefore, conjugates must be linked exclusively through the γ -carboxyl group. Achieving this regioselectivity in standard solution-phase synthesis is notoriously difficult and yields complex isomeric mixtures[1].

Figure 1: MTX mechanism of action showing competitive inhibition of the DHFR pathway.

Strategic Advantages of Solid-Phase Synthesis and Ester Protection

To enforce regioselectivity, researchers employ MTX- α -tert-butyl ester during Solid-Phase Peptide Synthesis (SPPS). By masking the α -carboxyl group with a bulky tert-butyl (tBu) protecting group, the coupling reaction is forced to occur exclusively at the free γ -carboxyl group. Solid-phase synthesis for MTX derivatives containing an amide bond demonstrates significantly higher efficiency and purity than liquid-phase synthesis[1].

Overcoming Synthetic Pitfalls: Causality and Solutions

While SPPS simplifies purification, MTX is highly sensitive to the chemical environments typical of peptide cleavage and deprotection.

• Scavenger Adduct Formation: During harsh acidic cleavage using Hydrogen Fluoride (HF) or Trimethylsilyl trifluoromethanesulfonate (TMSOTf), the pteridine ring of MTX acts as an electrophilic sink. It has been demonstrated that MTX forms irreversible adducts with standard carbocation scavengers like anisole and p-cresol[2].

  • Causal Solution: Abandon HF/TMSOTf cleavage. Utilize standard Fmoc/tBu chemistry with a milder Trifluoroacetic acid (TFA) cleavage cocktail containing Triisopropylsilane (TIS) and water. TIS effectively quenches trityl and Pbf cations without attacking the MTX core.

• pH-Dependent Conjugate Instability: The pH-dependent kinetics of MTX release heavily influences the stability of conjugates during synthesis and post-cleavage handling[3]. Furthermore, MTX-amino compounds covalently linked to carboxylate moieties can undergo unusual peptide-bond cleavage at accelerated rates under acidic conditions[4].

  • Causal Solution: Maintain strict pH control during purification (using buffered mobile phases) and avoid prolonged exposure to strongly acidic or basic conditions post-cleavage.

• Stereoisomerization: The glutamic acid α -carbon in MTX is prone to racemization during prolonged carboxylic acid activation.

  • Causal Solution: Employ highly efficient phosphonium-based coupling reagents (e.g., PyBOP) with short activation times to trap the active ester before stereoisomerization occurs.

Quantitative Data Summaries

Table 1: Comparison of Cleavage Cocktails and Scavenger Effects on MTX Conjugates

Cleavage Cocktail	Primary Scavenger	MTX-Adduct Formation (%)	Overall Conjugate Yield (%)	Recommendation
HF / Anisole	Anisole	> 45%	< 30%	Strongly Discouraged
TMSOTf / p-Cresol	p-Cresol	> 35%	< 40%	Strongly Discouraged
TFA / TIS / H2O	TIS	< 1%	> 85%	Optimal

Table 2: Regioselectivity Metrics: Solution vs. Solid-Phase MTX Conjugation

Synthesis Method	MTX Derivative Used	Regioselectivity ( γ vs α )	Crude Purity	Purification Effort
Solution-Phase	Unprotected MTX	~ 60:40 ( γ : α )	< 50%	High (Complex Isomers)
Solid-Phase	Unprotected MTX	~ 75:25 ( γ : α )	~ 65%	Moderate
Solid-Phase	MTX- α -OtBu	> 99:1 ( γ : α )	> 90%	Low (Direct RP-HPLC)

Experimental Protocol: Synthesis of γ -MTX-Peptide Conjugates

This protocol outlines a self-validating workflow for the synthesis of a targeted γ -MTX-peptide conjugate using Fmoc-SPPS.

Materials Required

• Resin: Fmoc-Rink Amide AM resin (loading ~0.5 mmol/g).

• Amino Acids: Standard Fmoc-protected amino acids with tBu/Trt/Pbf side-chain protection.

• MTX Derivative: MTX- α -tert-butyl ester (MTX- α -OtBu).

• Reagents: PyBOP, DIPEA, Piperidine, DMF, TFA, TIS, HPLC-grade Water, Diethyl Ether.

Step-by-Step Methodology

Step 1: Resin Swelling and Peptide Assembly

• Swell 0.1 mmol of Fmoc-Rink Amide resin in DMF for 30 minutes.

• Perform iterative Fmoc deprotection using 20% Piperidine in DMF (2 × 10 min).

  • Validation: Perform a Kaiser test. A positive (blue) result confirms the presence of free primary amines.

• Couple subsequent Fmoc-amino acids using 4 equivalents (eq) of amino acid, 4 eq of HBTU, and 8 eq of DIPEA in DMF for 45 minutes.

  • Validation: Perform a Kaiser test. A negative (yellow/colorless) result confirms complete coupling.

Step 2: N-Terminal Deprotection

• Following the coupling of the final amino acid, remove the N-terminal Fmoc group using 20% Piperidine in DMF (2 × 10 min). Wash thoroughly with DMF (5 × 1 min) and DCM (3 × 1 min).

Step 3: Regioselective MTX Coupling

• Dissolve 2 eq (0.2 mmol) of MTX- α -OtBu and 2 eq of PyBOP in a minimal volume of DMF.

• Add 4 eq of DIPEA to the mixture to initiate activation. Causality: PyBOP is chosen over carbodiimides to ensure rapid coupling and prevent racemization of the MTX glutamic acid moiety.

• Add the activated mixture to the resin and agitate in the dark for 2 hours at room temperature. (MTX is light-sensitive).

• Wash the resin extensively with DMF, DCM, and Methanol. Dry under a vacuum.

Step 4: Cleavage and Global Deprotection

• Prepare the cleavage cocktail: 95% TFA, 2.5% TIS, and 2.5% H2O. Causality: Avoid anisole/p-cresol to prevent MTX-adduct formation[2].

• Add 2 mL of the cleavage cocktail to the dried resin and agitate for 2 hours at room temperature. This step simultaneously cleaves the peptide from the resin, removes side-chain protecting groups, and removes the α -tBu group from MTX.

• Filter the cleavage solution into 15 mL of ice-cold diethyl ether to precipitate the crude γ -MTX-peptide conjugate. Centrifuge at 4000 rpm for 5 minutes and decant the ether. Wash the pellet twice more with cold ether.

Step 5: Self-Validating Analytical Confirmation

• Dissolve a 1 mg sample of the crude pellet in 1 mL of 50% Acetonitrile/Water.

• Analyze via LC-MS. Validation Check: Confirm the presence of the target mass corresponding to the fully deprotected γ -MTX-peptide conjugate. The absence of +106 Da (p-cresol) or +108 Da (anisole) adduct peaks validates the chosen cleavage cocktail.

Step 6: Preparative Purification

• Purify the crude conjugate using Preparative RP-HPLC on a C18 column. Use a gradient of 0.1% TFA in Water (Mobile Phase A) and 0.1% TFA in Acetonitrile (Mobile Phase B).

• Lyophilize the pure fractions to obtain the final product as a yellow powder.

Figure 2: Solid-Phase Synthesis Workflow for Regioselective MTX-Peptide Conjugation.

References

• Sebestyén, M., Kóczán, G., & Hudecz, F. (2016). Pitfalls in the synthesis of fluorescent methotrexate oligopeptide conjugates. Amino Acids. PubMed.[Link]

• Castex, C., Lalanne, C., Mouchet, P., et al. (2005). Regioselective synthesis of peptidic derivatives and glycolamidic esters of Methotrexate. Tetrahedron. ResearchGate.[Link]

• Cooper, I., Fridkin, M., & Shechter, Y. (2016). Conjugation of methotrexate-amino derivatives to macromolecules through carboxylate moieties is superior over conventional linkage to amino residues: Chemical, cell-free and in vitro characterizations. PLoS ONE. Weizmann Institute of Science.[Link]

• Hudecz, F., Garnett, M. C., Khan, T., & Baldwin, R. W. (1992). The influence of synthetic conditions on the stability of methotrexate‐monoclonal antibody conjugates determined by reversed phase high performance liquid chromatography. Biomedical Chromatography. Sci-Hub / Wiley.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Pitfalls in the synthesis of fluorescent methotrexate oligopeptide conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sci-Hub. The influence of synthetic conditions on the stability of methotrexate‐monoclonal antibody conjugates determined by reversed phase high performance liquid chromatography / Biomedical Chromatography, 1992 [sci-hub.box]
• 4. Publications | Prof. Matityahu Fridkin [weizmann.ac.il]

Application Note: In Vitro Cytotoxicity and Mechanistic Profiling of Methotrexate Esters

Target Audience: Researchers, scientists, and drug development professionals. Document Type: Advanced Protocol & Application Guide

Introduction and Mechanistic Rationale

Methotrexate (MTX) is a foundational antifolate chemotherapeutic agent. However, its clinical efficacy is frequently limited by acquired cellular resistance, most notably through the downregulation or mutation of the Reduced Folate Carrier (RFC), which MTX relies upon for intracellular transport.

To circumvent this transport-based resistance, lipophilic MTX prodrugs—specifically MTX esters such as methotrexate diethyl ester (MTX(OEt)₂) or dodecyl-MTX—have been engineered. By masking the polar carboxylic acid groups, esterification significantly increases the drug's partition coefficient (log D)[1][2]. This chemical modification shifts the cellular entry mechanism from active RFC-mediated transport to passive lipid bilayer diffusion or facilitates encapsulation into nanocarrier systems for endocytotic uptake[1][3].

The Causality of Cytotoxicity (The "Why")

In vitro cytotoxicity of MTX esters is not a simple function of extracellular concentration. It is a multi-step, self-validating biochemical cascade:

• Uptake: The lipophilic prodrug must successfully traverse the cell membrane[3].

• Activation: MTX esters are biologically inert. They must be hydrolyzed by intracellular esterases to release the active MTX parent compound[4]. If a chosen cell line lacks sufficient esterase activity, the prodrug will falsely appear non-cytotoxic.

• Retention: Active MTX is rapidly polyglutamated by folylpolyglutamate synthetase (FPGS). MTX-polyglutamates (MTXPG) cannot easily exit the cell, ensuring prolonged intracellular target engagement[5].

• Target Inhibition: MTXPG competitively inhibits Dihydrofolate Reductase (DHFR) and Thymidylate Synthase (TS), depleting intracellular tetrahydrofolate (THF) pools, halting de novo purine/pyrimidine synthesis, and triggering S-phase cell cycle arrest and apoptosis[3].

Fig 1: Intracellular activation and apoptotic signaling pathway of MTX esters.

Experimental Design & Critical Considerations

To generate trustworthy and reproducible data, your experimental design must account for the specific pharmacodynamics of MTX esters:

• Cell Line Selection: Always use a paired model. Compare an RFC-competent, MTX-sensitive line (e.g., MCF-7 breast cancer or CEM-CCRF leukemia) against an RFC-deficient, MTX-resistant subline (e.g., MDA-MB-231 or CEM/MTX)[3][4]. This isolates transport-bypass as the mechanism of enhanced efficacy.

• Incubation Time (Critical): MTX is an S-phase specific agent. Assays conducted at 24 hours often yield falsely elevated IC₅₀ values because cells have not completed a full replication cycle. A minimum of 72 to 96 hours of continuous exposure is required to accurately assess cytotoxicity[6][7].

• Solvent Controls: MTX esters are highly lipophilic. They require dissolution in DMSO. The final assay concentration of DMSO must strictly remain ≤0.1% (v/v) to prevent solvent-induced background toxicity[2].

Quantitative Data Presentation

The ultimate goal of these assays is to determine the Resistance Index (RI), which validates the ester's ability to overcome transport-based resistance. Below is a representative data structure summarizing the expected shift in IC₅₀ when utilizing MTX esters[1][4].

Cell Line Model	RFC Status	MTX IC₅₀ (µM)	MTX-Diethyl Ester IC₅₀ (µM)	Resistance Index (MTX)	Resistance Index (Ester)
CEM-CCRF (Leukemia)	Competent (+)	0.015	0.020	1.0	1.0
CEM/MTX (Leukemia)	Deficient (-)	45.0	0.025	3000.0	1.25
MCF-7 (Breast)	Competent (+)	0.08	0.05	1.0	1.0
MDA-MB-231 (Breast)	Deficient (-)	12.5	0.06	156.2	1.2

Note: Resistance Index (RI) = IC₅₀ (Resistant Line) / IC₅₀ (Sensitive Line). A successful MTX ester will collapse the RI back toward 1.0.

Standardized Protocols

Protocol A: High-Throughput Cell Viability (MTT Assay)

This protocol utilizes the metabolic reduction of MTT to formazan as a proxy for cell viability, providing a self-validating readout of mitochondrial function[2][6].

Reagents & Materials:

• Target cells in logarithmic growth phase.

• MTT Reagent (5 mg/mL in PBS, sterile filtered).

• Test Compounds: MTX (Positive Control) and MTX Ester (Prodrug), dissolved in 100% DMSO at 1000x final concentration.

Step-by-Step Workflow:

• Cell Seeding: Harvest cells and seed into a 96-well flat-bottom tissue culture plate at a density of 5,000 cells/well in 100 µL of complete growth medium.

• Adherence: Incubate the plate at 37°C, 5% CO₂ for 24 hours to allow for cell adherence and recovery.

• Treatment Preparation: Prepare serial dilutions (e.g., 0.001 µM to 100 µM) of the MTX ester in complete media. Ensure the final DMSO concentration across all wells (including the vehicle control) is exactly 0.1%.

• Dosing: Aspirate the seeding media and replace with 100 µL of the drug-containing media. Include a Vehicle Control (0.1% DMSO) and a Blank (Media only, no cells).

• Incubation: Incubate the plates for 72 hours continuously at 37°C[7]. Causality note: This duration ensures all cells pass through the S-phase, where nucleotide starvation becomes lethal.

• MTT Addition: Add 20 µL of the 5 mg/mL MTT solution directly to each well. Incubate for exactly 3 hours at 37°C. Active mitochondria will cleave the tetrazolium ring, forming insoluble purple formazan crystals[2].

• Solubilization: Carefully aspirate the media (do not disturb the crystals at the bottom). Add 100 µL of 100% DMSO to each well. Place on an orbital shaker for 15 minutes at room temperature protected from light.

• Quantification: Read the absorbance on a microplate reader at 570 nm, using 630 nm as a reference wavelength to subtract background cellular debris[2].

• Analysis: Calculate % Viability = [(Abs_sample - Abs_blank) / (Abs_vehicle - Abs_blank)] * 100. Plot against log[Concentration] to derive the IC₅₀ using non-linear regression.

Protocol B: Mechanism Validation via Annexin V/PI Flow Cytometry

Cell viability assays confirm death, but flow cytometry confirms the mechanism (apoptosis vs. necrosis). MTX esters should induce classical apoptotic cell death[3].

Step-by-Step Workflow:

• Seeding: Seed cells in 6-well plates at 2 × 10⁵ cells/well and incubate for 24 hours.

• Treatment: Treat cells with the MTX ester at its calculated IC₅₀ and 2× IC₅₀ concentrations for 48 hours.

• Harvesting (Critical Step): Collect both the culture media (containing detached, late-apoptotic cells) and the adherent cells (via Trypsin-EDTA). Centrifuge at 300 × g for 5 minutes. Failing to collect the media will artificially lower the apoptotic ratio.

• Washing: Wash the cell pellet twice with ice-cold PBS to remove residual media and phenol red.

• Staining: Resuspend the pellet in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of Annexin V-PE (binds externalized phosphatidylserine) and 5 µL of 7-AAD or PI (intercalates DNA in cells with compromised membranes)[3].

• Incubation: Incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of Binding Buffer and analyze immediately via flow cytometry.

  • Quadrant Analysis: Q4 (Annexin V-/PI-) = Live; Q3 (Annexin V+/PI-) = Early Apoptosis; Q2 (Annexin V+/PI+) = Late Apoptosis; Q1 (Annexin V-/PI+) = Necrosis.

References

• Title: Methotrexate diethyl ester-loaded lipid-core nanocapsules in aqueous solution increased antineoplastic effects in resistant breast cancer cell line | Source: nih.gov | URL: [Link]

• Title: In Vitro and in Vivo Antitumor Activity of Methotrexate Conjugated to Human Serum Albumin in Human Cancer Cells | Source: aacrjournals.org | URL: [Link]

• Title: Novel formulation of a methotrexate derivative with a lipid nanoemulsion | Source: nih.gov | URL: [Link]

• Title: Enhanced and Selective Antiproliferative Activity of Methotrexate-Functionalized-Nanocapsules to Human Breast Cancer Cells (MCF-7) | Source: nih.gov | URL: [Link]

• Title: Optimizing the Pharmacological Properties of Discoidal Polymeric Nanoconstructs Against Triple-Negative Breast Cancer Cells | Source: nih.gov | URL: [Link]

• Title: Synthesis, Retention, and Biological Activity of Methotrexate Polyglutamates in Cultured Human Breast Cancer Cells | Source: jci.org | URL: [Link]

• Title: Liposomes loaded with lipophilic prodrugs of methotrexate and melphalan as convenient drug delivery vehicles | Source: dslib.net | URL: [Link]

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• 3. Methotrexate diethyl ester-loaded lipid-core nanocapsules in aqueous solution increased antineoplastic effects in resistant breast cancer cell line - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. content-assets.jci.org [content-assets.jci.org]
• 6. Optimizing the Pharmacological Properties of Discoidal Polymeric Nanoconstructs Against Triple-Negative Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. US20110319419A1 - Methotrexate Adjuvants to Reduce Toxicity and Methods for Using the Same - Google Patents [patents.google.com]

Application Note &amp; Protocol: Storage and Handling of Methotrexate Gamma-Methyl Ester

Abstract

This document provides detailed protocols and guidelines for the safe storage and handling of Methotrexate Gamma-Methyl Ester (CAS 67022-39-3), a derivative and known impurity of the cytotoxic and antifolate drug, Methotrexate.[1][2][3] Due to the potent and hazardous nature of the parent compound, this ester must be handled with stringent safety precautions to ensure the integrity of the material and, most importantly, the safety of laboratory personnel. These guidelines are intended for researchers, scientists, and drug development professionals working with this compound in a laboratory setting.

Compound Properties and Identification

Methotrexate Gamma-Methyl Ester, also known as Methotrexate 5-methyl ester or γ-EMTX, is a crucial reference standard in pharmaceutical quality control and research.[2][4] Its key properties are summarized below.

Property	Value	Source(s)
CAS Number	67022-39-3	[1][4][5]
Molecular Formula	C₂₁H₂₄N₈O₅	[4][5]
Molecular Weight	468.47 g/mol	[2][4][5]
Appearance	Light Yellow to Orange Solid	[6]
Synonyms	Methotrexate 5-methyl ester, γ-EMTX, EP Methotrexate Impurity H	[2][4]

Safety and Hazard Management

CRITICAL: Methotrexate and its derivatives are classified as cytotoxic and hazardous. [7][8] All handling procedures must be performed with the assumption that Methotrexate Gamma-Methyl Ester carries similar risks, including potential teratogenic and mutagenic effects.[9]

Engineering Controls

To minimize the risk of inhalation of aerosolized particles, all work involving the handling of solid Methotrexate Gamma-Methyl Ester or its solutions must be conducted within a certified chemical fume hood or a Class II Biological Safety Cabinet.[10][11] The work surface should be covered with a disposable, plastic-backed absorbent pad to contain any potential spills.[10]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent dermal, ocular, and respiratory exposure.[8][12]

• Gloves: Two pairs of chemotherapy-rated nitrile or PVC gloves should be worn at all times.[7][10] The outer glove should be removed and disposed of as hazardous waste immediately after handling the compound.

• Gown: A disposable, low-permeability gown with a closed front and tight-fitting cuffs is required.[10][12]

• Eye Protection: ANSI-rated safety glasses with side shields or chemical splash goggles must be worn.[11]

• Respiratory Protection: If there is a risk of generating dust or aerosols outside of a certified engineering control, a properly fitted N95 or higher-rated respirator is necessary.[10]

Spill and Exposure Procedures

Immediate action is required in the event of a spill or personnel contamination.[7]

• Spill: Evacuate the immediate area and restrict access. For small spills (<5 mL or 5 g), gently cover the spill with damp absorbent material to prevent dust generation and clean the area thoroughly with a detergent solution followed by water.[10][11] All cleanup materials must be disposed of as cytotoxic waste.[13]

• Skin Contact: Immediately remove contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes.[10]

• Eye Contact: Immediately flush the eye(s) with copious amounts of water or an isotonic eyewash solution for at least 15 minutes.[10]

• Action: In all cases of exposure, seek immediate medical attention and consult the material's Safety Data Sheet (SDS).

Storage Protocols

Proper storage is essential to maintain the chemical stability and integrity of Methotrexate Gamma-Methyl Ester. The parent compound, Methotrexate, is known to be sensitive to light.[14][15] Therefore, protection from light is a critical precaution for this derivative.

Storage of Solid Compound

Condition	Temperature	Duration	Notes	Source(s)
Long-Term	2°C to 8°C	≥ 4 years	Store in a tightly sealed, desiccated container, protected from light.	[16]
Short-Term	Room Temperature (15-25°C)	Weeks	Permitted for shipping and brief periods; protect from light and moisture.	[15][17]

Storage of Stock Solutions

Frequent freeze-thaw cycles should be avoided. It is highly recommended to aliquot stock solutions into single-use volumes.

Solvent	Temperature	Duration	Notes
DMSO	-20°C	Up to 1 month	Store in tightly sealed, amber glass or opaque polypropylene vials.
DMSO	-80°C	Up to 6 months	Preferred condition for long-term storage to maximize stability.

Reconstitution and Handling Workflow

Rationale for Solvent Selection

For research applications requiring high-concentration stock solutions, Dimethyl Sulfoxide (DMSO) is the recommended solvent. It offers good solubility for Methotrexate and its derivatives and is less likely to cause hydrolysis of the ester group compared to aqueous buffers.[16][18][19] While the parent compound is soluble in basic aqueous solutions, preparing an organic stock allows for easier serial dilution into aqueous experimental media.

Protocol: Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a stock solution from the solid compound.

• Preparation: Before use, allow the vial of solid Methotrexate Gamma-Methyl Ester to equilibrate to room temperature for at least 20 minutes. This prevents water condensation on the hygroscopic solid upon opening.[6]

• Safety Setup: Perform all subsequent steps in a certified chemical fume hood or biological safety cabinet.[10] Don all required PPE as described in Section 2.2.

• Calculation: Calculate the volume of DMSO required to achieve a 10 mM concentration.

  • Volume (L) = [Mass of Compound (g)] / [Molecular Weight (468.47 g/mol )] / [Desired Concentration (0.010 mol/L)]

  • Example: For 5 mg of compound: (0.005 g / 468.47 g/mol ) / 0.010 mol/L = 0.001067 L or 1067 µL.

• Reconstitution: Carefully add the calculated volume of anhydrous, high-purity DMSO to the vial containing the solid compound.

• Dissolution: Cap the vial tightly and vortex thoroughly. If necessary, use a brief (5-10 minute) sonication in a water bath to ensure the compound is fully dissolved. Visually inspect the solution against a light source to confirm there are no visible particulates.

• Aliquoting: To prevent degradation from repeated freeze-thaw cycles, immediately dispense the stock solution into smaller, single-use aliquots in light-protecting (amber or opaque) microcentrifuge tubes.

• Labeling: Clearly and securely label each aliquot with the compound name, concentration (10 mM), solvent (DMSO), and date of preparation.

• Storage: Immediately transfer the labeled aliquots to the appropriate storage temperature as outlined in Section 3.2 (-20°C for short-term or -80°C for long-term).

Workflow Diagram: Safe Reconstitution

Caption: Workflow for the safe reconstitution of Methotrexate Gamma-Methyl Ester.

Waste Disposal

All materials that have come into contact with Methotrexate Gamma-Methyl Ester must be treated as hazardous cytotoxic waste.[13]

• Solid Waste: Contaminated PPE (gloves, gowns), absorbent pads, and empty vials must be segregated into clearly labeled, leak-proof hazardous waste bags or containers.[11]

• Sharps: Needles and syringes must be disposed of directly into an approved, puncture-proof sharps container designated for cytotoxic waste.[13]

• Liquid Waste: Unused stock solutions or experimental media containing the compound should be collected in a sealed, labeled hazardous waste container. Do not dispose of down the drain.[15]

• Final Disposal: All cytotoxic waste must be disposed of through a licensed hazardous waste management service, typically via high-temperature incineration (≥1000°C).[11][13] Consult your institution's Environmental Health and Safety (EHS) department for specific procedures.

References

• Friese, J., & Fietz, C. (2010). Safe handling of cytotoxics: guideline recommendations. Journal of oncology pharmacy practice, 16(4), 255-262. Available at: [Link].

• Caltech Safety. GUIDELINES FOR THE USE OF CYTOTOXIC OR CHEMOTHERAPEUTIC DRUGS. safety.caltech.edu. Available at: [Link].

• Hospira. METHOTREXATE, VIALS 12 Special Handling Instructions. Hospira. Available at: [Link].

• CHEO ED Outreach. Methotrexate. CHEO ED Outreach. Available at: [Link].

• UNT Health Science Center. SOP for Cytotoxic Agent and Chemotherapeutic drugs use in research. UNT Health Science Center Environmental Health and Safety. Available at: [Link].

• Health and Safety Executive. HSE Guideline on the Safe Handling of Cytotoxic Drugs. Health and Safety Executive. Available at: [Link].

• MedchemExpress. Methotrexate 5-methyl ester; γ-EMTX. MedchemExpress. Available at: [Link].

• Health and Safety Executive. Safe handling of cytotoxic drugs in the workplace. Health and Safety Executive. Available at: [Link].

• Bedford Laboratories. SDS # 540. Bedford Laboratories. Available at: [Link].

• Sheffield Teaching Hospitals NHS Foundation Trust. Recommendations for the storage, administration and disposal of subcutaneous methotrexate in the community. Sheffield Teaching Hospitals NHS Foundation Trust. Available at: [Link].

• Nissen, K. B., et al. (2017). Stability study of methotrexate in 0.9% sodium chloride injection and 5% dextrose injection with limit tests for impurities. American Journal of Health-System Pharmacy, 74(9), e224-e232. Available at: [Link].

• Nissen, K. B., et al. (2017). Stability study of methotrexate in 0.9% sodium chloride injection and 5% dextrose injection with limit tests for impurities. American Journal of Health-System Pharmacy, 74(9), e224-e232. Available at: [Link].

• Jacolot, A., et al. (1996). Stability and compatibility of 2.5 mg/ml methotrexate solution in plastic syringes over 7 days. International journal of pharmaceutics, 128(1-2), 283-287. Available at: [Link].

• EMC. Methotrexate 25 mg/ml Injection - Summary of Product Characteristics (SmPC). electronic medicines compendium (emc). Available at: [Link].

• PubChem. Methotrexate 1-methyl ester. National Institutes of Health. Available at: [Link].

• ResearchGate. Can someone suggest me the solvent for methotrexate powder from sigma and its stability?. ResearchGate. Available at: [Link].

• Gaylord Chemical Company. Dimethyl Sulfoxide (DMSO) Solubility Data. Gaylord Chemical Company. Available at: [Link].

• PharmPK Discussion List. Solubility of methotrexate. PharmPK. Available at: [Link].

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Technical Notes & Optimization

improving yield in methotrexate gamma-methyl ester synthesis

Technical Support Center: Troubleshooting Methotrexate γ -Methyl Ester Synthesis

From the Desk of the Senior Application Scientist Welcome to the Technical Support Center. As a scientist overseeing antifolate drug development workflows, I frequently consult with research teams struggling to isolate high yields of methotrexate (MTX) γ -methyl ester. The bottleneck almost always stems from a fundamental misunderstanding of regioselectivity. Direct esterification of MTX is a thermodynamic trap. To achieve high yields and purity, you must engineer the synthesis from the ground up using regiospecific coupling. This guide provides the mechanistic causality, self-validating protocols, and troubleshooting steps needed to optimize your yield.

The Mechanistic Bottleneck: Why Direct Esterification Fails

The glutamic acid moiety of MTX contains two carboxyl groups: the α -carboxyl (pKa ~3.3) and the γ -carboxyl (pKa ~4.8). While the α -carboxyl is more acidic, it is sterically hindered by the adjacent bulky benzoyl group. Direct Fischer esterification relies on kinetic control, which slightly favors the less-hindered γ -carboxyl. However, the thermodynamic difference is insufficient to prevent concurrent α -esterification. This inevitably results in a ~60:40 to 70:30 mixture of γ and α isomers. Separating these isomers requires exhaustive preparative HPLC, which decimates your final yield (1)[1].

The solution is Regiospecific Coupling . By utilizing 4-amino-4-deoxy-N10-methylpteroic acid (APA) and a pre-differentiated glutamic acid derivative, we bypass the regioselectivity issue entirely.

Fig 1: Comparison of regiospecific APA coupling vs. direct MTX esterification pathways.

Optimized Regiospecific Protocol: The BOP Salt-Coupling Method

This protocol utilizes the BOP reagent (Benzotriazol-1-yloxytris(dimethylamino)phosphonium hexafluorophosphate) for the salt-coupling method. This approach allows for the protection of one carboxyl group in glutamic acid purely by salt formation during acylation, simplifying the preparation to a one-vessel reaction (2)[2].

Phase 1: BOP-Mediated Salt Coupling

• Activation: Suspend 1.0 eq of APA in anhydrous DMSO. Add 1.2 eq of BOP reagent and 3.0 eq of N,N-diisopropylethylamine (DIPEA). Stir at room temperature for 30 minutes.

  • Causality: BOP reagent converts the carboxylic acid of APA into an active ester. DIPEA acts as a non-nucleophilic base to deprotonate the APA carboxyl group, facilitating activation without degrading the BOP reagent.

• Coupling: Add 1.1 eq of L-glutamic acid α -tert-butyl γ -methyl ester hydrochloride to the activated APA solution. Stir for 4-6 hours at room temperature.

  • Self-Validation Check: Monitor by TLC (DCM:MeOH 9:1) or LC-MS. Take a 5 μ L aliquot, quench in 50% ACN/H 2​ O. You should observe the mass of the protected intermediate ([M+H] + ≈ 525.2) without unreacted APA ([M+H] + ≈ 327.1). If APA persists, the activation step failed.

• Precipitation: Pour the reaction mixture into cold 0.1 M HCl to precipitate the MTX α -tert-butyl γ -methyl ester. Filter, wash thoroughly with cold water, and dry under vacuum.

Phase 2: Selective Deprotection

• Cleavage: Dissolve the protected intermediate in a 95:5 mixture of anhydrous Trifluoroacetic acid (TFA) and dichloromethane (DCM). Stir at room temperature for exactly 45 minutes.

  • Causality: The tert-butyl ester is highly acid-labile and cleaves via a stable tert-butyl cation intermediate. The γ -methyl ester remains stable under these conditions provided water is strictly excluded.

• Recovery: Evaporate the TFA/DCM under reduced pressure. Triturate the residue with cold diethyl ether to precipitate the pure MTX γ -methyl ester. Centrifuge, decant the ether, and dry the pellet.

Troubleshooting & FAQs

Q1: My overall yield is stuck at 20% when using the direct esterification method. Can I push this higher? A1: No, you are fighting fundamental thermodynamics. Direct esterification will always yield a mixture of α and γ isomers (1)[1]. To drastically improve yield, you must abandon direct esterification and switch to the regiospecific APA coupling method described above.

Q2: I am seeing significant racemization of the glutamic acid moiety during the coupling step. How do I prevent this? A2: Racemization occurs due to over-activation or the use of excessive, overly strong bases, which leads to base-catalyzed enolization at the α -carbon.

• Causality: Prolonged exposure of the activated ester to base allows the formation of an oxazolone intermediate, which readily racemizes.

• Solution: Strictly control your DIPEA equivalents (do not exceed 3.0 eq) and limit the activation time to 30 minutes. The use of BOP reagent inherently minimizes racemization compared to standard carbodiimides (like DCC). Alternatively, diethyl phosphorocyanidate (DEPC) can be used for peptide bond formation at room temperature to further suppress racemization (3)[3].

Q3: The TFA deprotection step is cleaving my γ -methyl ester as well, resulting in free MTX. What is going wrong? A3: Your reaction is experiencing unwanted hydrolysis.

• Causality: While the tert-butyl group cleaves via an anhydrous carbocation mechanism, the cleavage of a methyl ester requires water (hydrolysis). If your TFA or DCM is wet, or if you expose the reaction to atmospheric moisture for too long, the γ -methyl ester will hydrolyze.

• Solution: Use strictly anhydrous TFA and DCM. Limit the deprotection time to under 1 hour, and perform the reaction under an inert argon or nitrogen atmosphere.

Quantitative Data: Yield and Purity Comparison

Summarizing the synthetic strategies reveals a stark contrast in efficiency. The data below highlights why regiospecific coupling is the industry standard for MTX derivative synthesis.

Synthesis Method	Key Reagents	Regioselectivity ( γ : α )	Typical Overall Yield	Crude Purity
Direct Esterification	MTX, MeOH, H +	~ 65:35	15 - 20%	< 50%
Regiospecific Coupling (BOP)	APA, Glu-derivative, BOP, DIPEA	> 99:1	65 - 75%	> 95%
Regiospecific Coupling (DEPC)	APA, Glu-derivative, DEPC, TEA	> 99:1	60 - 70%	> 90%

References

• Title: Synthesis of methotrexate-antibody conjugates by regiospecific coupling and assessment of drug and antitumor activities. Source: PubMed URL: [Link]

• Title: Selective coupling of methotrexate to peptide hormone carriers through a y-carboxamide linkage of its glutamic acid moiety. Source: PNAS URL: [Link]

• Title: Methotrexate analogues. 20. Replacement of glutamate by longer-chain amino diacids: effects on dihydrofolate reductase inhibition, cytotoxicity, and in vivo antitumor activity. Source: PubMed URL: [Link]

Sources

• 1. Synthesis of methotrexate-antibody conjugates by regiospecific coupling and assessment of drug and antitumor activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. Methotrexate analogues. 20. Replacement of glutamate by longer-chain amino diacids: effects on dihydrofolate reductase inhibition, cytotoxicity, and in vivo antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Methotrexate Ester Solubility in Cell Culture Assays

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the in vitro evaluation of methotrexate (MTX) prodrugs.

While unmodified methotrexate is a weak dicarboxylic acid with poor aqueous solubility (0.01 mg/mL) and low permeability (BCS Class IV)[1][2], esterification (e.g., aliphatic esters, DSPE-MTX) is a common strategy to increase lipophilicity and cellular uptake[3]. However, this modification fundamentally alters the thermodynamic behavior of the molecule. When these highly hydrophobic esters are introduced into aqueous cell culture media (like DMEM or RPMI), they undergo "solvent shock," leading to rapid aggregation, precipitation, and ultimately, false-negative cytotoxicity data.

This guide provides field-proven, mechanistically grounded strategies to keep your MTX esters in solution.

Part 1: Quantitative Data & Physicochemical Properties

Understanding the partition coefficient (LogP) of your specific MTX derivative is the first step in troubleshooting. A higher LogP indicates extreme hydrophobicity, dictating which solubilization strategy you must employ.

Table 1: Physicochemical Properties of MTX and Common Derivatives

Compound	Molecular Weight ( g/mol )	Predicted LogP	Primary Solubilization Challenge	Recommended Carrier/Solvent
Free Methotrexate (MTX)	454.44	-1.85 to 0.53*	Low aqueous solubility at physiological pH	Dilute NaOH or Anhydrous DMSO
PEG-Methotrexate	~1454 (varies)	-0.67 to 0.42	Amphiphilic; generally soluble	Direct media dissolution
DSPE-Methotrexate	~1200	7.53 to 13.84	Extreme hydrophobicity (lipid tails)	Cyclodextrins or Liposomes
Aliphatic MTX Esters	Varies	2.0 to 5.0	Moderate hydrophobicity	PEG300 / Tween-80 Cascade

*LogP varies based on the ionization state (pKa 4.7–5.5) and the predictive algorithm used[1][4].

Part 2: Frequently Asked Questions (FAQs)

Q1: My MTX ester precipitates immediately upon addition to warm DMEM, forming a cloudy suspension. Why does this happen, and how do I fix it? A: This is a classic case of solvent shock. You likely prepared a highly concentrated stock in 100% DMSO and pipetted it directly into the aqueous media. Because the MTX ester is highly lipophilic (e.g., LogP > 3), the sudden shift in solvent polarity forces the molecules to self-associate to minimize contact with water, crashing out of solution. Solution: Never add media to the drug, and avoid direct high-concentration spikes. Instead, use a stepwise serial dilution in pre-warmed (37°C) media under vigorous vortexing, or utilize a co-solvent cascade (see Protocol A).

Q2: I am using DMSO to dissolve my MTX ester. What is the maximum concentration I can use without causing baseline cytotoxicity? A: For most continuous mammalian cell lines (e.g., HeLa, A549, MDA-MB-231), the final concentration of DMSO in the culture well must strictly remain ≤ 0.1% to 0.5% (v/v) [5][6]. Exceeding this alters cell membrane permeability, induces differentiation, or causes direct toxicity, confounding your MTX efficacy data. If your ester requires >0.5% DMSO to stay in solution, you must abandon the pure DMSO approach and use a carrier molecule like cyclodextrin.

Q3: How do cyclodextrins help solubilize highly hydrophobic MTX esters like DSPE-MTX? A: Cyclodextrins (CDs), such as Hydroxypropyl-β-cyclodextrin (HP-β-CD) or Dimethyl-β-cyclodextrin (DM-β-CD), are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity[2]. They form a 1:1 non-covalent inclusion complex with the hydrophobic moieties of the MTX ester[2]. This effectively "masks" the lipophilic ester from the aqueous media, allowing it to dissolve seamlessly without the need for toxic organic solvents.

Part 3: Decision Workflow for Solubilization

Decision tree for troubleshooting MTX ester precipitation in cell culture media.

Part 4: Validated Experimental Protocols

Protocol A: The Co-Solvent/Surfactant Cascade (For Moderate LogP Esters)

This protocol utilizes a stepwise reduction in solvent polarity to gently transition the hydrophobic drug into an aqueous state, preventing aggregation. This is highly effective for standard aliphatic MTX esters[7].

Materials:

• Anhydrous DMSO (Moisture-contaminated DMSO drastically reduces solubility)[7]

• PEG300 (Polyethylene glycol 300)

• Tween-80 (Polysorbate 80)

• Sterile ddH2O or basal media

Step-by-Step Methodology:

• Primary Stock: Dissolve the MTX ester in fresh, anhydrous DMSO to create a highly concentrated, clarified stock (e.g., 50–100 mg/mL). Vortex until completely clear.

• PEG Addition: To prepare 1 mL of a working solution, transfer 50 μL of the DMSO stock into a sterile tube. Add 400 μL of PEG300. Pipette vigorously until the solution is completely homogenous and clear[7].

• Surfactant Addition: Add 50 μL of Tween-80 to the DMSO/PEG300 mixture. Vortex for 30 seconds. The Tween-80 acts as a surfactant to lower interfacial tension.

• Aqueous Transition: Slowly, drop-by-drop, add 500 μL of sterile ddH2O (or basal media) while continuously vortexing the tube[7].

• Application: This yields a stable microemulsion. Dilute this intermediate working solution into your final cell culture media to achieve the desired treatment concentration. Use immediately for optimal results[7].

Protocol B: Cyclodextrin Inclusion Complexation (For High LogP Esters like DSPE-MTX)

When dealing with lipid-conjugated MTX or highly hydrophobic variants, co-solvents will fail. Cyclodextrin encapsulation is required[2].

Materials:

• Hydroxypropyl-β-cyclodextrin (HP-β-CD) or Dimethyl-β-cyclodextrin (DM-β-CD)

• Sterile PBS (pH 7.4)

• MTX Ester powder

Step-by-Step Methodology:

• Carrier Preparation: Prepare a 10% to 20% (w/v) solution of HP-β-CD in sterile PBS. Stir at room temperature until completely clear.

• Drug Introduction: Add the MTX ester powder directly to the cyclodextrin solution to achieve a 1:1 or 1:2 (Drug:CD) molar ratio. Do not use DMSO.

• Complexation: Protect the tube from light (MTX is photolabile)[2] and place it on a continuous rotary shaker or magnetic stirrer at 37°C for 24 to 48 hours. The prolonged agitation allows the hydrophobic ester to partition into the hydrophobic cavities of the cyclodextrin.

• Clarification: Centrifuge the suspension at 10,000 x g for 10 minutes to pellet any uncomplexed, insoluble drug.

• Sterilization & Use: Filter the supernatant through a 0.22 µm PES syringe filter. Quantify the exact drug concentration in the filtrate via UV-Vis or HPLC before adding it to your cell culture media.

References

• Synthesis of Two Methotrexate Prodrugs for Optimizing Drug Loading into Liposomes. nih.gov. Available at:[Link]

• Alternative Methotrexate Oral Formulation: Enhanced Aqueous Solubility, Bioavailability, Photostability, and Permeability. mdpi.com. Available at:[Link]

• Optimizing the Pharmacological Properties of Discoidal Polymeric Nanoconstructs Against Triple-Negative Breast Cancer Cells. nih.gov. Available at:[Link]

• Curcumin/amphiphilic cyclodextrin nanoassemblies: Theoretical and spectroscopic studies to address their debut in anticancer therapy. polimi.it. Available at:[Link]

• Development of Methotrexate-Loaded Hydrogels for Transdermal Delivery. researchgate.net. Available at:[Link]

Sources

• 1. Synthesis of Two Methotrexate Prodrugs for Optimizing Drug Loading into Liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Alternative Methotrexate Oral Formulation: Enhanced Aqueous Solubility, Bioavailability, Photostability, and Permeability | MDPI [mdpi.com]
• 3. Optimizing the Pharmacological Properties of Discoidal Polymeric Nanoconstructs Against Triple-Negative Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. re.public.polimi.it [re.public.polimi.it]
• 7. selleckchem.com [selleckchem.com]

optimizing reaction conditions for methotrexate esterification

Welcome to the Advanced Therapeutics Technical Support Center . As a Senior Application Scientist, I frequently consult with drug development professionals facing bottlenecks in bioconjugation. Methotrexate (MTX) esterification is a notorious chokepoint. While the chemistry—typically a Steglich esterification—appears straightforward on paper, MTX’s rigid pteridine ring, poor solubility, and dual carboxylic acids create a perfect storm for complex side reactions and poor yields[1].

This guide is designed to move beyond generic protocols. Here, we dissect the causality behind experimental choices, providing you with a self-validating framework to troubleshoot and optimize your MTX esterification workflows.

I. The Chemical Foundation: Steglich Esterification Mechanism

To troubleshoot effectively, we must first understand the mechanistic pathway. MTX esterification typically relies on a carbodiimide activator (like DCC) and an acyl transfer catalyst (DMAP).

Steglich esterification mechanism highlighting DMAP-mediated acyl transfer.

II. Troubleshooting FAQs: The "Why" and "How"

Q1: My MTX is crashing out of solution as soon as I add my coupling reagents. What is going wrong? The Causality: MTX is a highly crystalline molecule with extensive intermolecular hydrogen bonding, making it virtually insoluble in standard organic solvents like dichloromethane (DCM) or tetrahydrofuran (THF). The Fix: You must use anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF). If you are conjugating MTX to a polymer like hyaluronic acid (HA), a co-solvent system (e.g., formamide/DMSO) can be used to ensure both the polymer and MTX remain in solution[2]. If solubility remains an issue, adding a small amount of N,N-diisopropylethylamine (DIPEA) can help disrupt hydrogen bonding by deprotonating the carboxylic acids[1].

Q2: I am getting a massive amount of insoluble white precipitate that is ruining my purification. What is it? The Causality: If you are using N,N'-Dicyclohexylcarbodiimide (DCC), the reaction generates Dicyclohexylurea (DCU) as a stoichiometric byproduct. DCU is notoriously insoluble in almost everything. The Fix: For polymer or nanoparticle conjugations, this is actually advantageous; you can simply centrifuge the reaction mixture to pellet the DCU and dialyze the supernatant[2]. However, for small-molecule MTX esters, DCU is a nightmare. Switch your coupling agent to N,N'-Diisopropylcarbodiimide (DIC), which forms an organic-soluble urea, or EDC, which forms a water-soluble urea.

Q3: How do I control regioselectivity? I only want to esterify the γ -carboxyl group, not the α -carboxyl. The Causality: MTX possesses two aliphatic carboxylic acid groups. The α -COOH (pKa ~4.7) is sterically hindered but electronically highly reactive, while the γ -COOH (pKa ~3.3) is less hindered. Under standard Steglich conditions, the α -COOH is often the primary reactive site due to electronic effects[3]. The Fix: True regioselectivity without protecting groups is nearly impossible, resulting in a complex reaction mixture[1]. If absolute γ -fidelity is required for your structure-activity relationship (SAR) studies, you must purchase or synthesize α -protected MTX (e.g., MTX- α -OtBu). If you are synthesizing a nanocarrier where bulk drug loading is the goal, a mixture of α and γ linkages is generally acceptable[4].

Q4: My yield is incredibly low, and LC-MS shows a mass corresponding to MTX + DCC. What happened? The Causality: You are observing O-to-N acyl migration. The O-acylisourea intermediate is unstable. If the target alcohol does not attack quickly enough, the intermediate rearranges into a thermodynamically stable, completely unreactive N-acylurea. The Fix: This means your DMAP concentration is too low, or your reaction temperature is too high. DMAP acts as an acyl transfer catalyst, rapidly intercepting the O-acylisourea to form a reactive acylpyridinium ion before migration can occur. Ensure you are using at least 0.05–0.1 equivalents of DMAP[4], and keep the activation step at or below 25°C.

III. Quantitative Data: Coupling Reagent Selection Matrix

Selecting the right condensing system is the most critical variable in your experimental design. Use this table to match the reagent to your specific MTX esterification workflow.

Coupling Reagent	Byproduct Formed	Byproduct Solubility	Recommended MTX Use Case	Operational Pros & Cons
DCC	Dicyclohexylurea (DCU)	Insoluble in water and most organics	Polymer/Nanoparticle conjugation[2][4]	Pro: Highly reactive, inexpensive.Con: DCU removal requires centrifugation; terrible for small molecules.
DIC	Diisopropylurea (DIU)	Soluble in DCM and alcohols	Solid-phase synthesis, small molecule esters	Pro: Byproduct easily removed via column chromatography.Con: Liquid format is highly toxic and requires careful handling.
EDC·HCl	1-[3-(Dimethylamino)propyl]-3-ethylurea	Soluble in water	Bioconjugation, aqueous/organic mixtures	Pro: Byproduct is effortlessly removed via simple aqueous washing.Con: Expensive, highly hygroscopic (must be stored desiccated).

IV. Logical Troubleshooting Workflow

Logical troubleshooting workflow for diagnosing common MTX esterification issues.

V. Validated Experimental Protocol: MTX-Polymer Conjugation

This protocol is optimized for conjugating MTX to a hydroxyl-bearing substrate (e.g., hyaluronic acid or glucosamine-modified nanoparticles) via Steglich esterification, synthesizing optimized parameters from established literature[2][4].

Phase 1: Pre-Activation of Methotrexate (Self-Validating Step)

• Dissolution: In a flame-dried round-bottom flask purged with nitrogen, dissolve MTX (1.0 eq) in anhydrous DMSO to achieve a concentration of ~15-20 mg/mL. Validation: The solution should be a clear, deep yellow liquid. If cloudy, gently sonicate.

• Activation: Add DCC (1.0 to 1.2 eq) and a catalytic amount of DMAP (0.05 to 0.1 eq) to the MTX solution[4].

• Incubation: Stir the mixture magnetically at room temperature (20-25°C) in the dark for exactly 30 to 60 minutes[2]. Validation: You should observe a fine white precipitate (DCU) beginning to form. This visually confirms that the O-acylisourea intermediate is being generated.

Phase 2: Esterification 4. Substrate Addition: Add the hydroxyl-bearing polymer/nanoparticle (dissolved in a minimum volume of DMSO or formamide) directly to the activated MTX mixture. 5. Reaction: Seal the flask and allow the reaction to proceed under mild stirring for 24 to 48 hours at room temperature to 40°C[2][4]. Note: Avoid exceeding 40°C to prevent thermal degradation of the MTX pteridine ring.

Phase 3: Purification & Isolation 6. DCU Removal: Transfer the crude reaction mixture to centrifuge tubes and spin at 3000–5000 rpm for 10 minutes[2]. Carefully decant the supernatant. Validation: The solid pellet is the DCU byproduct; the supernatant contains your MTX-conjugate. 7. Dialysis: Transfer the supernatant into a dialysis membrane tube (MWCO depends on your polymer, typically 3.5 kDa to 14 kDa). Dialyze against deionized water for 48 hours, changing the water every 8 hours[2]. Validation: The dialysate water will initially turn yellow as unreacted MTX and DMSO are purged. Dialysis is complete when the external water remains entirely clear. 8. Lyophilization: Freeze the purified retentate and lyophilize to obtain the final MTX-ester conjugate as a dry powder.

VI. References

• Hyaluronic acid-methotrexate conjugate for targeted therapy of rheumatoid arthritis Source: The Royal Society of Chemistry (RSC) URL:[Link]

• Overcoming Hypoxia-Induced Chemoresistance in Cancer Using a Novel Glycoconjugate of Methotrexate Source: National Institutes of Health (NIH / PMC) URL:[Link]

• Glucosamine-Modified Mesoporous Silica-Coated Magnetic Nanoparticles: A “Raisin-Cake”-like Structure as an Efficient Theranostic Platform for Targeted Methotrexate Delivery Source: MDPI URL:[Link]

• Ameliorated in vitro anticancer efficacy of methotrexate d-α-Tocopheryl polyethylene glycol 1000 succinate ester against breast cancer cells Source: ResearchGate URL:[Link]

Sources

• 1. Overcoming Hypoxia-Induced Chemoresistance in Cancer Using a Novel Glycoconjugate of Methotrexate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

resolving impurities in methotrexate gamma-methyl ester production

Welcome to the Technical Support Center for Methotrexate Derivatives . As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific chemical, chromatographic, and synthetic challenges associated with the production and purification of Methotrexate γ-methyl ester (EP Impurity H, CAS 67022-39-3).

This guide bypasses generic advice and focuses on the underlying causality of impurity formation, offering self-validating protocols to ensure the scientific integrity of your workflows.

🔬 Section 1: Synthesis & Regioselectivity Troubleshooting

Q1: Why am I consistently generating high levels of Methotrexate α-methyl ester and dimethyl ester impurities during my esterification reactions?

The Causality: Methotrexate (MTX) contains a terminal L-glutamic acid moiety with two distinct carboxylic acid groups: the α-carboxyl (pKa ~3.4) and the γ-carboxyl (pKa ~4.8). While the γ-carboxyl is slightly less sterically hindered, standard acid-catalyzed Fischer esterification or the use of non-selective coupling agents (like DCC/DMAP) lacks the strict thermodynamic control required to differentiate the two. This results in a statistical mixture of the target γ-ester, the α-ester (Impurity 5), and the over-reacted α,γ-dimethyl ester [1].

The Solution: Abandon direct esterification of intact MTX. Instead, utilize a bottom-up regiospecific coupling approach. By starting with 4-amino-4-deoxy-N10-methylpteroic acid (DAMPA) and coupling it with a selectively protected glutamic acid derivative, you mathematically eliminate the possibility of α-esterification [2].

Step-by-Step Methodology: Regioselective Synthesis of MTX-γ-Methyl Ester

• Precursor Activation: Dissolve DAMPA (1.0 eq) in anhydrous N,N-dimethylformamide (DMF). Activate the carboxyl group using isobutyl chloroformate (1.1 eq) and N-methylmorpholine (1.1 eq) at -15°C under inert argon to form a mixed anhydride.

• Regiospecific Coupling: Add L-glutamic acid γ-methyl ester α-benzyl ester hydrochloride (1.1 eq) to the activated DAMPA solution. Stir at 4°C for 2 hours, then allow it to reach ambient temperature.

• Self-Validation Checkpoint: Pull a 10 µL aliquot, quench in acetonitrile, and run a rapid UPLC-UV assay. The intermediate should show a single peak at 305 nm. If unreacted DAMPA remains, extend the stirring time.

• Deprotection: Subject the purified intermediate to catalytic hydrogenolysis (10% Pd/C, H2 gas at 1 atm) in a methanol/DMF mixture to selectively cleave the α-benzyl ester.

• Isolation: Filter through Celite to remove the catalyst, concentrate under reduced pressure, and precipitate the pure MTX-γ-methyl ester using cold diethyl ether.

Q2: My LC-MS analysis shows my purified MTX-γ-methyl ester is reverting back into unreacted MTX. What is causing this degradation?

The Causality: Esterified impurities of MTX are highly susceptible to hydrolysis. A common procedural error in MTX analysis is using dilute aqueous ammonia to dissolve the drug substance. Under these basic conditions, the γ-methyl ester undergoes rapid base-catalyzed acyl nucleophilic substitution (saponification), cleaving the ester bond and reverting the molecule back to base MTX [1].

The Solution: Eliminate aqueous bases from your sample preparation. Use Dimethyl Sulfoxide (DMSO) as the primary diluent for all stock solutions of esterified MTX derivatives. DMSO fully solubilizes the compound while completely arresting hydrolytic degradation [1].

📊 Section 2: Analytical & Purification Guide

Q3: What is the optimal chromatographic method to resolve the γ-ester from the α-ester and unreacted MTX?

The Causality: Because the α- and γ-esters are structural isomers with identical molecular weights (468.47 g/mol ), mass spectrometry alone cannot differentiate them without complex MS/MS fragmentation profiling. Baseline separation must be achieved chromatographically. A gradient elution utilizing a highly end-capped C18 column with an acidic mobile phase suppresses the ionization of the free carboxylic acids, maximizing hydrophobic interactions and resolving the isomers based on their slight conformational differences.

Table 1: Chromatographic Profiling of MTX Esterification Impurities Data synthesized from standardized HPLC-PDA/FTICR-MS impurity profiling [1].

Compound / Impurity	Relative Retention Time (RRT)	UV Max (nm)	ICH/EP Identification Threshold
DAMPA (Precursor/Impurity E)	~0.45	305	< 0.3%
Methotrexate (MTX)	1.00	305	N/A (API)
MTX-α-methyl ester	~1.42	305	< 0.1%
MTX-γ-methyl ester (Impurity H)	~1.60	305	< 0.2%
MTX-dimethyl ester	~2.15	305	< 0.1%

Step-by-Step Methodology: HPLC-PDA Isomeric Resolution

• Sample Prep: Dissolve 1.0 mg of the sample in 1.0 mL of HPLC-grade DMSO.

• Column Selection: Equip the system with a high-resolution C18 column (e.g., Restek Pinnacle II, 250 × 4.6 mm, 5 µm).

• Mobile Phase Setup:

  • Phase A: 0.2% Formic acid in ultra-pure water (pH ~2.8).

  • Phase B: 100% Acetonitrile.

• Gradient Program: Run a linear gradient from 10% B to 60% B over 25 minutes at a flow rate of 1.0 mL/min.

• Detection: Monitor via Photodiode Array (PDA) at 305 nm. The α-ester will elute first due to the slightly higher polarity of the exposed γ-carboxyl group, followed cleanly by the target γ-ester.

⚙️ Section 3: Mechanistic Workflow

The following diagram maps the logical pathways of MTX esterification, illustrating why the regioselective route is mandatory to avoid the impurity cascade.

Reaction pathways for MTX esterification showing regioselective vs. non-selective routes.

📚 References

• Title: Identification of impurities in methotrexate drug substances using high-performance liquid chromatography coupled with a photodiode array detector and Fourier transform ion cyclotron resonance mass spectrometry Source: Rapid Communications in Mass Spectrometry (PubMed Central / Wiley) URL: [Link]

• Title: Synthesis of methotrexate-antibody conjugates by regiospecific coupling and assessment of drug and antitumor activities Source: Cancer Research (NIH / PubMed) URL: [Link]

Methotrexate (MTX) Derivatization &amp; Conjugation Support Center

Welcome to the MTX Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with inconsistent biological activity, low yields, and batch-to-batch variability when synthesizing MTX-nanoparticle conjugates, antibody-drug conjugates (ADCs), or polymer therapeutics.

This guide deconstructs the mechanistic pitfalls of MTX chemistry—specifically regioselectivity, racemization, and cross-linking—and provides field-proven, self-validating protocols to ensure synthetic integrity.

Section 1: The Regioselectivity Dilemma (α vs. γ Carboxyl Groups)

Q: Why does my MTX conjugate show drastically reduced DHFR inhibition compared to free MTX?

A: This is the most common failure point in MTX conjugation. MTX binds to Dihydrofolate Reductase (DHFR) with its pteridine ring anchored deep within the active site, while the glutamic acid tail extends toward the solvent interface. The α-carboxyl group is strictly required for critical ionic interactions with conserved arginine residues in the DHFR binding pocket. Conjugation at the α-carboxyl creates a severe steric clash, nearly abolishing binding affinity [1]. Conversely, the γ-carboxyl group tolerates bulky modifications without compromising DHFR inhibition[2]. If you used standard EDC/NHS coupling on unprotected MTX, you generated a statistical mixture of α-amides, γ-amides, and α,γ-diamides, heavily diluting your active therapeutic fraction [3].

Q: How can I force γ-specific conjugation to maximize biological activity?

A: You must abandon direct coupling of unprotected MTX. Instead, utilize a pre-protected intermediate: MTX-α-tert-butyl ester (MTX-α-OtBu) . By sterically blocking the α-position, coupling agents are forced to activate only the γ-carboxyl. Following conjugation, a simple acidic deprotection restores the critical α-carboxyl group.

Biochemical impact of MTX regioselectivity on DHFR binding and downstream DNA synthesis.

Section 2: Racemization & Epimerization at the Glutamate Moiety

Q: My NMR shows diastereomers after conjugation, and my biological activity is inconsistent. Why?

A: Carbodiimide activation (e.g., EDC, DCC) of the γ-carboxyl can lead to the formation of an oxazolone intermediate. In the presence of basic conditions (often required to deprotonate amine nucleophiles), this oxazolone undergoes base-catalyzed enolization, leading to racemization at the chiral α-carbon of the glutamate moiety. Because DHFR is highly stereoselective for the L-enantiomer, conversion to a D/L mixture directly degrades your therapeutic efficacy.

Solution: Suppress oxazolone formation by using coupling additives with high nucleophilicity and low basicity, such as HOAt or Oxyma Pure. Furthermore, strictly control the temperature (0–4 °C during activation) and replace strong bases like Triethylamine (TEA) with sterically hindered, milder bases like N,N-Diisopropylethylamine (DIPEA).

Section 3: Oligomerization and Cross-linking

Q: My MTX-polymer conjugate has a much higher molecular weight and broader PDI than expected. Why?

A: Unprotected MTX acts as a bifunctional cross-linker. When both the α- and γ-carboxyl groups are activated, MTX can bridge two separate polymer chains or dendrimer primary amines [1]. This α,γ-diamide formation leads to uncontrolled oligomerization and massive increases in polydispersity index (PDI). Regiospecific protection completely eliminates this side reaction.

Comparison of non-specific vs. regiospecific MTX conjugation workflows.

Quantitative Data Summary: Coupling Strategy Comparison

Coupling Strategy	Regioselectivity	Risk of Racemization	Cross-linking Risk	Typical Active Yield
Direct EDC/NHS	Poor (Mixture of α, γ, α,γ)	High (if >RT, no additives)	High (due to α,γ-diamides)	15 - 30%
MTX-α-OtBu + HATU	Excellent (γ-specific)	Low (with DIPEA at 4°C)	None	> 85%
MTX-γ-Hydrazide	Excellent (γ-specific)	Low	None	> 80%

Experimental Protocol: Self-Validating Regiospecific Synthesis of MTX-γ-Conjugates

This protocol utilizes MTX-α-OtBu to ensure absolute γ-regioselectivity, incorporating built-in validation checkpoints to guarantee structural integrity at every phase.

Reagents Required: MTX-α-OtBu, HATU (or EDC/HOAt), DIPEA, Anhydrous DMF, Trifluoroacetic acid (TFA), Triisopropylsilane (TIPS), Target Amine.

Step 1: γ-Carboxyl Activation

• Dissolve 1.0 eq of MTX-α-OtBu in anhydrous DMF under a nitrogen atmosphere.

• Chill the solution to 0–4 °C using an ice bath to suppress oxazolone formation.

• Add 1.1 eq of HATU and 2.0 eq of DIPEA. Stir for 20 minutes.

• Validation Checkpoint 1: Analyze a 5 µL aliquot via LC-MS. Proceed only when the mass corresponding to the active ester intermediate is dominant and free MTX-α-OtBu is consumed.

Step 2: Amine Conjugation

• Add 1.2 eq of your target amine (e.g., PEG-amine, dendrimer, or linker) dropwise to the activated mixture.

• Allow the reaction to slowly warm to room temperature and stir for 12 hours in the dark.

• Validation Checkpoint 2: Perform a Ninhydrin (Kaiser) test on the reaction mixture. A negative result (yellow) confirms the complete consumption of primary amines.

Step 3: Intermediate Purification

• Precipitate the conjugate in cold diethyl ether (for polymers) or purify via preparative HPLC/Dialysis.

• Validation Checkpoint 3: Acquire a 1 H NMR spectrum in DMSO- d6​ . Verify the presence of a massive singlet at ~1.4 ppm (9H). This confirms the α-tert-butyl protecting group survived the coupling conditions.

Step 4: Acidic Deprotection

• Dissolve the protected conjugate in a cleavage cocktail of TFA/DCM/TIPS (50:45:5 v/v/v). The TIPS acts as a carbocation scavenger.

• Stir at room temperature for exactly 2 hours.

• Evaporate the TFA under a stream of nitrogen, precipitate the final product in cold ether, and lyophilize.

• Validation Checkpoint 4: Final 1 H NMR must show the complete disappearance of the 1.4 ppm singlet. LC-MS should confirm a mass shift of -56 Da (loss of isobutylene), validating the successful generation of the pure MTX-γ-conjugate.

References

• Mullen DG, Fang M, Desai A, Baker JR, Orr BG, Banaszak Holl MM. "A Quantitative Assessment of Nanoparticle−Ligand Distributions: Implications for Targeted Drug and Imaging Delivery in Dendrimer Conjugates." ACS Nano (2010). URL:[Link]

• Rosowsky A, Forsch RA, Galivan J, Susten SS, Freisheim JH. "Regiospecific gamma-conjugation of methotrexate to poly(L-lysine). Chemical and biological studies." Molecular Pharmacology (1985). URL:[Link]

• Kralovec J, Spencer G, Blair AH, Mammen M, Singh M, Ghose T. "Synthesis of methotrexate-antibody conjugates by regiospecific coupling and assessment of drug and antitumor activities." Journal of Medicinal Chemistry (1989). URL:[Link]

Technical Support Center: Methotrexate Esters Formulation &amp; Long-Term Storage

Welcome to the Technical Support Center for Methotrexate (MTX) Ester derivatives. As a Senior Application Scientist, I have designed this portal to help researchers, scientists, and drug development professionals troubleshoot common stability issues associated with MTX prodrugs (e.g., PEG-MTX, DSPE-MTX, and simple alkyl esters).

Methotrexate esters are notoriously labile. Without strict environmental controls, they rapidly degrade via hydrolysis, photodegradation, and oxidation, compromising experimental reproducibility and therapeutic efficacy. This guide provides field-proven, self-validating protocols to ensure the structural integrity of your compounds during long-term storage.

Part 1: Troubleshooting & FAQs

Q1: Why do my MTX ester prodrugs degrade rapidly in aqueous stock solutions, and how can I prevent hydrolytic cleavage? A: Methotrexate esters are highly susceptible to hydrolytic breakdown when exposed to water, leading to the premature release of free MTX and degradation products like methotrexate dihydrofolate[]. The causality lies in the nucleophilic attack of water molecules on the ester's carbonyl carbon, a reaction catalyzed by both hydronium (acidic) and hydroxide (basic) ions.

• The Fix: The stability of the ester bond is heavily pH-dependent. For example, PEG-MTX esters exhibit maximum stability in a narrow acidic pH range of 3–4, while degrading rapidly at physiological (pH 7.4) or alkaline pH[2]. For long-term storage, avoid aqueous stocks entirely; instead, lyophilize your samples or store them in anhydrous solvents.

Q2: We are observing a significant loss of MTX ester concentration when samples are left on the benchtop. Is this photodegradation? A: Yes. The pteridine ring of the methotrexate backbone is extremely light-sensitive. Under normal laboratory lighting, MTX solutions can lose up to 12% of their active concentration within 48 hours, and direct sunlight accelerates this to an 11% loss in just 7 hours[3].

• The Mechanism: UV and visible light (254–400 nm) excite the pteridine chromophore. This high-energy state induces N-demethylation, glutamic acid oxidation, and C-N cleavage, yielding inactive or toxic photoproducts[4].

• The Fix: Always handle MTX esters under yellow light. Employ light-resistant packaging (e.g., amber glass vials) to avert photodegradation[].

Q3: How do we properly store MTX esters to prevent oxidative damage over months of storage at -80°C? A: Even at ultra-low temperatures, dissolved oxygen can slowly react with the electron-rich moieties of the MTX pteridine ring, forming oxidative breakdown products such as 7-hydroxy-methotrexate[].

• The Fix: To mitigate oxidative degradation, purge your storage vials with an inert gas (such as argon or nitrogen) prior to sealing. The inclusion of antioxidants in the formulation can also effectively inhibit this breakdown[].

Figure 1: Primary degradation pathways of methotrexate esters.

Part 2: Quantitative Stability Data

To assist in your formulation planning, the following table summarizes the physicochemical stability profile of MTX esters based on environmental stressors.

Environmental Factor	Primary Degradation Mechanism	Observed Degradation Rate / Loss	Recommended Mitigation Strategy
UV / Visible Light	Photodegradation (C-N cleavage)	~11% loss in 7 hrs (direct sunlight)[3]	Amber vials, yellow light handling[]
Aqueous Media (pH > 5)	Base-catalyzed ester hydrolysis	Rapid (hours to days)[2]	Maintain pH 3-4 or lyophilize[2]
Aqueous Media (pH < 3)	Acid-catalyzed ester hydrolysis	Moderate to Rapid	Buffer to optimal pH (e.g., 3.0–4.0)[2]
Oxygen Exposure	Oxidative breakdown (7-OH-MTX)	Gradual (weeks to months)[]	Nitrogen/Argon purging[]
Moisture (Solid State)	Solid-state hydrolysis	Gradual over storage period[]	Desiccants, hermetic packaging[]

Part 3: Validated Experimental Protocols

To ensure trustworthiness, every protocol below is designed as a self-validating system . By incorporating specific Quality Control (QC) checkpoints, you can definitively prove that the protocol succeeded before proceeding to expensive downstream in vitro or in vivo assays.

Protocol A: Preparation and Storage of Anhydrous MTX-Ester Stock Solutions

Use this protocol for lipophilic or amphiphilic MTX esters (e.g., DSPE-MTX) intended for long-term storage.

• Desiccation: Transfer the freshly synthesized and purified MTX ester powder into a vacuum desiccator containing anhydrous calcium chloride for 24 hours to eliminate trace moisture[].

• Anhydrous Reconstitution: Dissolve the powder in anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) that has been stored over 3Å molecular sieves.

• Aliquoting: Working under yellow light, aliquot the solution into pre-sterilized amber glass vials to avert photodegradation[].

• Inert Gas Purging: Gently blow a stream of Argon or Nitrogen gas over the liquid surface for 15–20 seconds to displace ambient oxygen, mitigating oxidative degradation[].

• Snap-Freezing: Immediately cap the vials tightly and submerge the bottom half in liquid nitrogen to snap-freeze the solution, preventing concentration gradients. Transfer to -80°C for long-term storage.

• Self-Validation Check: After 24 hours at -80°C, thaw one control aliquot at room temperature. Run the sample via HPLC-UV (monitored at 254 nm or 302 nm). Validation criteria: The Area Under the Curve (AUC) of the intact ester peak must remain ≥98% relative to the pre-freeze baseline, confirming that no hydrolytic or oxidative cleavage occurred during the freeze-thaw cycle.

Figure 2: Step-by-step workflow for anhydrous storage of MTX esters.

Protocol B: Lyophilization of Aqueous MTX-Liposome/Micelle Formulations

Use this protocol when MTX esters (like PEG-MTX) are already formulated into aqueous nanocarriers and require stabilization.

• pH Optimization: Adjust the aqueous formulation buffer to the optimal stability range for the specific ester (e.g., pH 3.0–4.0 for PEG-MTX)[2]. Note that liposomal formulations containing both DSPE-MTX and PEG-MTX may exhibit instability at slightly acidic pH over time, requiring immediate processing[5].

• Cryoprotectant Addition: Add a cryoprotectant (e.g., 5–10% w/v trehalose or sucrose) to the aqueous phase. Causality: This prevents the fusion and aggregation of liposomal/micellar structures during the freezing process.

• Primary Freezing: Freeze the formulation at -40°C for 4 hours.

• Primary Drying (Sublimation): Apply a vacuum of 0.1 mbar and hold the shelf temperature at -20°C for 24 hours to sublimate bulk ice.

• Secondary Drying (Desorption): Raise the shelf temperature to 20°C for 12 hours to remove bound water molecules. Seal the vials under vacuum.

• Self-Validation Check: Reconstitute the lyophilized cake in sterile water. Measure the particle size via Dynamic Light Scattering (DLS). Validation criteria: The Polydispersity Index (PDI) must remain < 0.2 (indicating no aggregation), and LC-MS quantification must show <2% free MTX, confirming the ester bonds survived the lyophilization stress.

References[3] Title: Methotrexate Injection 1. CHEMICAL PRODUCT AND COMPANY IDENTIFICATION

Source: sevron.co.uk URL:[] Title: Methotrexate and Impurities - BOC Sciences Source: bocsci.com URL:[5] Title: Synthesis of Two Methotrexate Prodrugs for Optimizing Drug Loading into Liposomes Source: mdpi.com URL:[4] Title: Photodegradation of methotrexate in aqueous solution: degradation kinetics and identification of transformation products Source: researchgate.net URL:[2] Title: Synthesis and Characterization of Methotrexate Polyethylene Glycol Esters as a Drug Delivery System Source: researchgate.net URL:

Sources

• 2. researchgate.net [researchgate.net]
• 3. safety365.sevron.co.uk [safety365.sevron.co.uk]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of Two Methotrexate Prodrugs for Optimizing Drug Loading into Liposomes | MDPI [mdpi.com]

Reference Data & Comparative Studies

A Comparative Analysis of Dihydrofolate Reductase Binding Affinity: Methotrexate vs. its Gamma-Methyl Ester

A Technical Guide for Drug Development Professionals

In the landscape of cancer chemotherapy, Dihydrofolate Reductase (DHFR) remains a cornerstone therapeutic target. This ubiquitous enzyme is critical for cellular proliferation, catalyzing the reduction of dihydrofolate to tetrahydrofolate, an essential cofactor in the synthesis of nucleotides required for DNA replication.[1] The canonical inhibitor of DHFR is Methotrexate (MTX), a folate analog that binds with exceptionally high affinity to the enzyme's active site, leading to the arrest of cell division.[1][2]

The chemical structure of MTX, particularly its glutamate moiety, offers opportunities for modification to enhance its therapeutic index, alter its pharmacokinetic profile, or overcome resistance mechanisms.[3][4] A primary site for such modification is the γ-carboxylate group. This guide provides an in-depth, objective comparison of the DHFR binding affinity of the parent compound, methotrexate, against its γ-methyl ester derivative. We will delve into the quantitative differences in binding, the structural basis for these differences, and the detailed experimental protocols required to validate these findings in a research setting.

Quantitative Comparison of Binding Affinity

The potency of a DHFR inhibitor is quantified by its dissociation constant (Kd), inhibition constant (Ki), or the half-maximal inhibitory concentration (IC50). While direct, side-by-side comparative data for the γ-methyl ester is sparse in publicly available literature, extensive studies on a series of γ-alkyl esters and other derivatives provide a clear and compelling picture of the structure-activity relationship at this position.

Analysis of γ-substituted MTX analogs reveals a complex relationship between the nature of the substituent and DHFR affinity. While long-chain alkyl esters generally show a decrease in affinity, smaller, bulkier groups can be surprisingly well-tolerated.[5] For instance, the γ-tert-butyl ester of MTX has been shown to exhibit potent inhibitory activity, in some cases even surpassing that of MTX itself.[3] This suggests that while the terminal carboxylate is a key interaction point, its replacement with a group capable of establishing new favorable interactions can maintain or even enhance binding.

Compound	DHFR IC50 (nM)	Cell Line	Key Observation	Reference
Methotrexate (MTX)	50	L1210	High-affinity binding; benchmark compound.	[3]
γ-tert-butyl ester of MTX	87	L1210	Retains high-affinity binding, demonstrating that esterification at the γ-position is tolerated.	[3]
γ-n-butylamide of MTX	140	L1210	Slightly reduced affinity compared to MTX.	[3]
γ-benzylamide of MTX	>140	L1210	Demonstrates that larger, more flexible groups can decrease binding affinity.	[3]

Based on the trend that inhibitory activity for γ-esters of MTX follows the order C4 ≈ C8 > C12 > C16, it can be inferred that a small methyl group would result in an inhibitor with potent, high-affinity binding, likely comparable to or slightly less potent than the parent methotrexate.[5]

The Structural Basis for Differential Binding

The high-affinity interaction between methotrexate and DHFR is the result of a series of specific, favorable contacts within the enzyme's active site. Understanding these interactions is key to explaining the observed differences in binding affinity upon esterification of the γ-carboxylate.

Methotrexate, as a structural analog of the natural substrate dihydrofolate, fits snugly into the same binding pocket.[6] Key interactions for the parent MTX molecule include:

• Pteridine Ring: The protonated N1 and the 2-amino group of the pteridine ring form critical hydrogen bonds with the carboxylate side chain of a conserved glutamate (or aspartate, depending on the species) residue and a network of structurally conserved water molecules.

• α-Carboxylate: The α-carboxylate of the glutamate moiety forms a strong ionic interaction, or salt bridge, with the positively charged side chain of a conserved arginine residue (e.g., Arg-70 in human DHFR).[4]

• γ-Carboxylate: The γ-carboxylate group is also crucial, typically forming hydrogen bonds with other active site residues, such as asparagine or serine, and contributing to the overall electrostatic complementarity.

Modification of the γ-carboxylate to a methyl ester directly abrogates the potential for this group to act as a hydrogen bond acceptor or to form ionic interactions. This loss of a key binding interaction would, in isolation, be expected to significantly reduce binding affinity. However, the data for small alkyl esters suggest a more nuanced reality. The space occupied by the γ-carboxylate can accommodate small, hydrophobic groups like a methyl or tert-butyl ester. These groups may engage in new, favorable van der Waals or hydrophobic interactions with nonpolar residues in the pocket, partially compensating for the loss of the original hydrogen bonds.

Caption: Key interactions of Methotrexate within the DHFR active site.

Caption: Hypothesized interactions of MTX γ-methyl ester in the DHFR active site.

Experimental Protocols for Binding Affinity Determination

To empirically determine and compare the binding affinities of methotrexate and its derivatives, several biophysical and biochemical assays are industry standards. The choice of method depends on the specific information required (e.g., thermodynamics, kinetics) and the available resources.

DHFR Enzyme Inhibition Assay (Spectrophotometric)

This assay directly measures the functional consequence of inhibitor binding: the inhibition of DHFR's catalytic activity. The rate of the reaction, which consumes NADPH, is monitored by the decrease in absorbance at 340 nm.

Principle: The rate of NADPH oxidation to NADP+ is proportional to DHFR activity. A potent inhibitor will decrease this rate. By measuring the reaction rate at various inhibitor concentrations, an IC50 value can be determined.

Step-by-Step Protocol:

• Reagent Preparation:

  • Assay Buffer: 50 mM Tris-HCl or Potassium Phosphate, pH 7.5.[7]

  • DHFR Enzyme: Prepare a working stock of purified recombinant DHFR in assay buffer. The final concentration should be chosen to give a linear reaction rate for 5-10 minutes.

  • NADPH Solution: Prepare a stock solution (e.g., 10 mM) in assay buffer. The final concentration in the assay is typically 50-100 µM.

  • DHF (Substrate) Solution: Prepare a stock solution (e.g., 10 mM) in assay buffer containing 2-mercaptoethanol to prevent oxidation. The final concentration is typically 25-50 µM.

  • Inhibitor Solutions: Prepare a 10 mM stock of MTX and its γ-methyl ester in a suitable solvent (e.g., DMSO). Perform serial dilutions in assay buffer to create a range of concentrations for the titration.

• Assay Execution (96-well plate format):

  • Add 130 µL of the DHF reaction solution to each well.[5]

  • Add 20 µL of inhibitor dilution (or buffer for 'no inhibitor' control) to duplicate wells.[5]

  • Initiate the reaction by adding 50 µL of a solution containing both DHFR and NADPH.[5]

  • Immediately place the plate in a microplate reader pre-set to 25°C.

  • Monitor the decrease in absorbance at 340 nm in kinetic mode, taking readings every 15-30 seconds for 5-10 minutes.[7]

• Data Analysis:

  • Calculate the initial reaction velocity (V0) for each inhibitor concentration by determining the slope of the linear portion of the absorbance vs. time plot.

  • Plot the percentage of inhibition [(Vcontrol - Vinhibitor) / Vcontrol] * 100 against the logarithm of the inhibitor concentration.

  • Fit the resulting dose-response curve using a non-linear regression model (e.g., four-parameter logistic) to determine the IC50 value.

Caption: Workflow for a DHFR spectrophotometric inhibition assay.

Isothermal Titration Calorimetry (ITC)

ITC is a powerful, label-free technique that directly measures the heat released or absorbed during a binding event. It provides a complete thermodynamic profile of the interaction in a single experiment.

Principle: When a ligand binds to a protein, heat is exchanged with the surroundings. ITC measures this heat change upon sequential injections of the ligand into a solution of the protein. The resulting binding isotherm can be analyzed to determine the binding affinity (Kd), stoichiometry (n), and the enthalpy (ΔH) and entropy (ΔS) of binding.

Step-by-Step Protocol:

• Sample Preparation:

  • Crucial Step: Both the protein (DHFR) and the ligand (MTX or ester) must be in identical, extensively dialyzed buffer to minimize heats of dilution.

  • DHFR Solution: Prepare ~300 µL of DHFR at a concentration of 5-50 µM. The concentration should be accurately determined.

  • Ligand Solution: Prepare ~120 µL of the inhibitor at a concentration 10-20 times that of the DHFR solution (e.g., 50-500 µM).

  • Degas all solutions immediately before the experiment to prevent air bubbles.

• Instrument Setup (e.g., MicroCal ITC200):

  • Set the experimental temperature (e.g., 25°C).

  • Thoroughly clean the sample cell and injection syringe according to the manufacturer's protocol.

  • Load the DHFR solution into the 200 µL sample cell, avoiding any bubbles.

  • Load the inhibitor solution into the 40 µL injection syringe.

• Titration Experiment:

  • Perform an initial small injection (e.g., 0.5 µL) to account for initial mixing effects, which is typically discarded from the analysis.

  • Perform a series of 18-20 subsequent injections of the ligand (e.g., 2 µL each) into the sample cell, with sufficient time between injections (e.g., 150-180 seconds) for the signal to return to baseline.

• Data Analysis:

  • Integrate the area under each injection peak to determine the heat change for that injection.

  • Plot the heat change per mole of injectant against the molar ratio of ligand to protein.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., a one-site binding model) using software like Origin or MicroCal's analysis software to extract Kd, n, and ΔH.

Caption: Workflow for an Isothermal Titration Calorimetry (ITC) experiment.

Surface Plasmon Resonance (SPR)

SPR is a label-free optical technique for monitoring molecular interactions in real-time. It provides kinetic data (association and dissociation rate constants) in addition to affinity data.

Principle: One binding partner (the "ligand," typically DHFR) is immobilized on a sensor chip. The other partner (the "analyte," MTX or its ester) is flowed over the surface. Binding of the analyte to the immobilized ligand causes a change in the refractive index at the sensor surface, which is detected as a change in the SPR signal (measured in Response Units, RU).

Step-by-Step Protocol:

• Chip Preparation and Immobilization:

  • Select a suitable sensor chip (e.g., a CM5 chip for amine coupling).

  • Activate the carboxymethylated dextran surface using a mixture of EDC and NHS.

  • Immobilize DHFR to the surface via covalent amine coupling to achieve a target density (e.g., 2000-4000 RU).

  • Deactivate any remaining active esters on the surface with ethanolamine.

• Binding Analysis:

  • Prepare a series of dilutions of the analyte (MTX or its ester) in running buffer over a concentration range that brackets the expected Kd.

  • Association Phase: Inject a specific concentration of the analyte over the sensor surface at a constant flow rate and monitor the increase in RU as the analyte binds to the immobilized DHFR.

  • Dissociation Phase: Replace the analyte solution with running buffer and monitor the decrease in RU as the analyte dissociates from the surface.

  • Regeneration: After each cycle, inject a regeneration solution (e.g., a low pH buffer or high salt concentration) to strip all bound analyte from the surface, preparing it for the next injection.

• Data Analysis:

  • The resulting sensorgrams (RU vs. time) are corrected by subtracting the signal from a reference flow cell.

  • The association (kon) and dissociation (koff) phases of the sensorgrams are globally fitted to a suitable kinetic model (e.g., 1:1 Langmuir binding).

  • The equilibrium dissociation constant (Kd) is calculated from the ratio of the rate constants (Kd = koff / kon).

Caption: Workflow for a Surface Plasmon Resonance (SPR) experiment.

Discussion and Field-Proven Insights

The comparison between methotrexate and its γ-methyl ester provides critical insights for drug development. The primary takeaway is that the γ-carboxylate is not immutable. While it forms important interactions, its modification does not automatically lead to a loss of potency. The ability of small alkyl esters, like the tert-butyl ester, to maintain high-affinity binding suggests that the active site pocket has a degree of plasticity and can be exploited with new, non-canonical interactions.[3]

A fascinating and therapeutically relevant finding is the divergent effect of γ-esterification on DHFR affinity versus cellular cytotoxicity. Studies have shown that as the alkyl chain length of the γ-ester increases (e.g., from butyl to hexadecyl), the direct affinity for purified DHFR decreases.[5] However, the cytotoxicity against cancer cell lines increases.[5] This apparent paradox is explained by pharmacokinetics. The esterification neutralizes the negative charge of the carboxylate, increasing the lipophilicity of the molecule. This enhanced lipophilicity facilitates more efficient passage across the cell membrane, leading to higher intracellular concentrations. The ester can then be hydrolyzed by intracellular esterases to release the active, carboxylate-bearing MTX. This effectively makes the γ-alkyl esters prodrugs, which can be more effective at reaching their intracellular target than the parent drug itself, a crucial strategy for overcoming transport-related drug resistance.[5]

Conclusion

The modification of methotrexate at its γ-glutamyl carboxylate is a well-validated strategy for altering the compound's properties. While direct esterification to a methyl ester removes a key hydrogen-bonding group, the available data on related small alkyl esters suggest that high-affinity binding to DHFR is likely retained. This is attributed to the potential for new, compensatory hydrophobic interactions within the active site.

The choice between methotrexate and a γ-ester derivative is not merely a question of target affinity. It is a strategic decision in drug design. Esterification can transform the molecule into a prodrug, enhancing cell permeability and potentially overcoming resistance mechanisms, even at the cost of a modest reduction in direct enzyme inhibition. This comparative guide underscores the necessity of a multi-faceted approach to inhibitor design, where target affinity, structural biology, and cellular pharmacology are all given critical consideration to develop more effective therapeutics.

References

• Rosowsky, A., Forsch, R. A., Freisheim, J. H., Moran, R. G., & Wick, M. (1984). Methotrexate analogues. 21. Divergent influence of alkyl chain length on the dihydrofolate reductase affinity and cytotoxicity of methotrexate monoesters. Journal of Medicinal Chemistry, 27(5), 600-604. [Link]

• Rosowsky, A., Forsch, R. A., & Freisheim, J. H. (1981). Methotrexate analogues. 14. Synthesis of new gamma-substituted derivatives as dihydrofolate reductase inhibitors and potential anticancer agents. Journal of Medicinal Chemistry, 24(12), 1450-1455. [Link]

• Nemat, A., Iqbal, M., & Mehmood, T. (2020). A comprehensive review of synthesized derivatives of methotrexate in relation to their anticancer potential. Journal of Medical and Oncological Therapy, 5(1), 04-20. [Link]

• Rosowsky, A., Forsch, R. A., & Freisheim, J. H. (1981). Methotrexate analogs. 14. Synthesis of new .gamma.-substituted derivatives as dihydrofolate reductase inhibitors and potential anticancer agents. Journal of Medicinal Chemistry, 24(12), 1450-1455. [Link]

• Williams, J. W., Morrison, J. F., & Duggleby, R. G. (1979). Methotrexate, a high-affinity pseudosubstrate of dihydrofolate reductase. Biochemistry, 18(12), 2567-2573. [Link]

• Rosowsky, A., Forsch, R. A., & Freisheim, J. H. (1981). Methotrexate analogs. 14. Synthesis of new .gamma.-substituted derivatives as dihydrofolate reductase inhibitors and potential anticancer agents. Scilit. [Link]

• Khan, I., Yousuf, M., & Khan, A. (2019). In Silico Study Identified Methotrexate Analog as Potential Inhibitor of Drug Resistant Human Dihydrofolate Reductase for Cancer Therapeutics. International Journal of Molecular Sciences, 20(17), 4236. [Link]

• Gangjee, A., Zeng, Y., Talreja, T., McGuire, J. J., Kisliuk, R. L., & Queener, S. F. (2007). Synthesis, dihydrofolate reductase inhibition, antitumor testing, and molecular modeling study of some new 4(3H)-quinazolinone analogs. Journal of Medicinal Chemistry, 50(1), 134-143. [Link]

• Cameron, C. E., Benkovic, S. J. (2008). Interaction of dihydrofolate reductase with methotrexate: Ensemble and single-molecule kinetics. Proceedings of the National Academy of Sciences, 105(33), 11599-11604. [Link]

• Salour, M., et al. (2013). Methotrexate binds to the folate-binding region of DHFR. ResearchGate. [Link]

• Glickman, M. H., & Glembotski, C. C. (1992). Dihydrofolate Reductase Enzyme Inhibition Assay for Plasma Methotrexate Determination Using a 96-Well Microplate Reader. Clinical Chemistry, 38(7), 1370-1373*. [Link]

• Leaback, D. H. (1977). Development and evaluation of an enzyme inhibition assay for methotrexate. Annals of Clinical Biochemistry, 14(1), 26-31*. [Link]

• Howell, E. E. (2011). Isothermal Titration Calorimetry for Measuring Macromolecule-Ligand Affinity. Journal of Visualized Experiments, (55), 3272. [Link]

• Center for Macromolecular Interactions. (n.d.). Isothermal Titration Calorimetry (ITC). Harvard Medical School. [Link]

• Roy, M. J., et al. (2019). Protein Ligand Interactions Using Surface Plasmon Resonance. Methods in Molecular Biology, 2025, 213-231. [Link]

• Greco, W. R. (2011). Isothermal Titration Calorimetry for Measuring Macromolecule-Ligand Affinity. ResearchGate. [Link]

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• 2. Interaction of dihydrofolate reductase with methotrexate: Ensemble and single-molecule kinetics - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. In Silico Study Identified Methotrexate Analog as Potential Inhibitor of Drug Resistant Human Dihydrofolate Reductase for Cancer Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Methotrexate analogues. 14. Synthesis of new gamma-substituted derivatives as dihydrofolate reductase inhibitors and potential anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]

IR spectroscopy data for methotrexate gamma-methyl ester validation

Comparative Validation Guide: IR Spectroscopy of Methotrexate γ -Methyl Ester

Executive Summary

Methotrexate (MTX) is a foundational antifolate chemotherapeutic and immunosuppressant. However, its clinical efficacy is often complicated by off-target toxicity and cellular retention mediated by folylpolyglutamate synthetase (FPGS), which catalyzes polyglutamation at the γ -carboxyl group of MTX[1]. To circumvent this, researchers frequently synthesize Methotrexate γ -methyl ester (MTX- γ -OMe) . This derivative serves as a highly targeted prodrug, a lipophilic alternative, or an intermediate for nanoparticle conjugation.

For drug development professionals, validating the regioselective esterification of the γ -carboxyl group—while leaving the DHFR-binding α -carboxyl intact—is a critical quality control step. This guide objectively compares the infrared (IR) spectroscopic performance of MTX- γ -OMe against pure MTX and its α -ester counterpart, providing a self-validating Fourier-Transform Infrared (FTIR) methodology to confirm structural integrity.

Mechanistic Rationale for Spectroscopic Validation

FTIR spectroscopy provides a rapid, non-destructive method to validate the structural conversion of MTX to its esterified forms. The causality behind the spectral shifts lies in the disruption of hydrogen bonding:

• Pure Methotrexate (MTX): The parent molecule contains two free carboxylic acid groups ( α and γ ). In the solid state, these form strong intermolecular hydrogen-bonded dimers. This results in a massive, broad O-H stretching band (3417–3450 cm⁻¹) and a C=O stretch that overlaps heavily with the pteridine and amide carbonyls in the 1600–1670 cm⁻¹ region[2][3].

• Methotrexate γ -Methyl Ester: Converting the γ -carboxyl to a methyl ester breaks the carboxylic hydrogen-bond dimer. This isolates the carbonyl oscillator, shifting the ester C=O stretch to a higher, distinct frequency (~1735–1745 cm⁻¹) due to the lack of hydrogen bonding that normally weakens the carbonyl bond in free acids[4][5].

Quantitative Spectroscopic Data Comparison

The following table summarizes the critical IR vibrational modes used to differentiate the target product from its parent compound and structural isomers.

Functional Group	Vibration Mode	Pure Methotrexate (MTX)	MTX- γ -Methyl Ester (Target)	MTX- α -Methyl Ester (Alternative)
Carboxyl O-H / Amine N-H	Stretching	3417 – 3450 cm⁻¹ (Broad)	~3420 cm⁻¹ (Sharpened)	~3420 cm⁻¹ (Sharpened)
Ester C=O	Stretching	Absent	1735 – 1745 cm⁻¹	1740 – 1750 cm⁻¹
Amide/Carboxyl C=O	Stretching	1600 – 1670 cm⁻¹	1600 – 1650 cm⁻¹	1600 – 1650 cm⁻¹
Ester C-O	Asymmetric Stretching	Absent	1160 – 1210 cm⁻¹	1160 – 1210 cm⁻¹
Aromatic C=C	Stretching	~1550 cm⁻¹	~1550 cm⁻¹	~1550 cm⁻¹

Analytical Insight: Differentiating the γ -ester from the α -ester purely by 1D-FTIR is challenging due to identical functional groups. However, the γ -ester typically exhibits a slightly lower C=O frequency (~1740 cm⁻¹) compared to the α -ester, as it is further removed from the electron-withdrawing α -amine of the glutamate moiety.

Experimental Methodology: Self-Validating FTIR-ATR Protocol

To ensure absolute trustworthiness in your analytical pipeline, the following protocol is designed as a self-validating system. It actively eliminates confounding variables such as atmospheric interference and residual moisture.

Step 1: Sample Desiccation (Critical Pre-treatment)

• Action: Lyophilize the MTX- γ -OMe sample and the pure MTX control at -50°C and 0.01 mbar for a minimum of 24 hours.

• Causality: Residual water exhibits a strong H-O-H bending mode at ~1640 cm⁻¹ and a broad O-H stretch at 3300 cm⁻¹. If not removed, these water bands will directly mask the amide I band of MTX and distort the baseline near the critical 1740 cm⁻¹ ester region, leading to false negatives[2].

Step 2: ATR Crystal Calibration & Background Elimination

• Action: Clean the diamond Attenuated Total Reflectance (ATR) crystal with MS-grade isopropanol. Acquire a background spectrum (64 scans, 4 cm⁻¹ resolution) in an ambient environment immediately before sample loading.

• Causality: Establishes a zero-absorbance baseline. This ensures that atmospheric CO₂ (2350 cm⁻¹) and trace organic contaminants on the crystal do not produce spectral artifacts that could be misidentified as product peaks.

Step 3: Spectral Acquisition & Internal Control

• Action: Place 2-5 mg of the lyophilized MTX- γ -OMe powder onto the crystal. Apply uniform pressure using the ATR anvil. Acquire the spectrum. Subsequently, clean the crystal and run pure MTX powder as a negative control.

• Causality: Uniform pressure ensures maximum optical contact between the crystal and the solid sample, increasing the signal-to-noise ratio for the high-frequency ester C=O stretch[4]. Running pure MTX sequentially proves that the ~1740 cm⁻¹ peak is a result of synthesis, not an instrumental artifact.

Step 4: Second Derivative Processing

• Action: Apply a Savitzky-Golay second derivative filter (9-point smoothing) to the raw absorbance spectra.

• Causality: The ester C=O peak (~1740 cm⁻¹) can sometimes appear as a subtle shoulder on the massive amide/carboxyl envelope (1600–1670 cm⁻¹). The second derivative mathematically narrows bandwidths, transforming overlapping shoulders into distinct, quantifiable minima. This removes subjective visual interpretation from the validation process.

Validation Workflow Visualization

Workflow for the synthesis and self-validating FTIR analysis of MTX-γ-methyl ester.

References

• THERMOANALYTICAL AND SPECTROSCOPIC STUDY ON METHOTREXATE – ACTIVE SUBSTANCE AND TABLET. ResearchGate.2

• THERMOANALYTICAL AND SPECTROSCOPIC STUDY ON METHOTREXATE – ACTIVE SUBSTANCE AND TABLET. Chalcogen.3

• In vitro evaluation of anti-angiogenesis property of anti-VEGFR2 nanobody-conjugated H40-PEG carrier loaded with methotrexate. NIH.4

• Development and Evaluation of a Novel Methotrexate-Loaded Electrospun Patch to Alleviate Psoriasis Plaques. ResearchGate.5

• Antirheumatic Agents: Novel Methotrexate Derivatives Bearing a Benzoxazine or Benzothiazine Moiety. ACS.1

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. chalcogen.ro [chalcogen.ro]
• 4. In vitro evaluation of anti-angiogenesis property of anti-VEGFR2 nanobody-conjugated H40-PEG carrier loaded with methotrexate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

distinguishing methotrexate gamma-methyl ester from alpha-methyl ester

Distinguishing Methotrexate γ -Methyl Ester from α -Methyl Ester: A Comprehensive Analytical Guide

Executive Summary

Methotrexate (MTX) is a cornerstone antifolate therapeutic used in oncology and autoimmune diseases. Structurally, MTX features a glutamate moiety containing two distinct carboxylic acid groups: the α -carboxyl (adjacent to the chiral center) and the γ -carboxyl (at the terminus of the alkyl chain). Derivatization at these positions—specifically the formation of methyl esters—is a common strategy in prodrug development and a frequent source of synthetic impurities[1]. Because the γ -carboxyl is the exclusive site for intracellular polyglutamation (the mechanism of MTX activation and retention)[2], distinguishing the γ -methyl ester from the α -methyl ester is a critical quality control and pharmacological requirement.

This guide provides an authoritative comparison of the analytical strategies used to definitively differentiate these two regioisomers, focusing on Nuclear Magnetic Resonance (NMR) spectroscopy and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Mechanistic Context: The α vs. γ Conundrum

The challenge in distinguishing MTX α -methyl ester from the γ -methyl ester lies in their identical molecular weights ( Mw​=468.47 g/mol ) and highly similar physicochemical properties.

• α -Methyl Ester: Esterification at the α -position disrupts the intramolecular hydrogen-bonding network typically formed between the α -carboxyl and the adjacent amide proton. This structural alteration significantly shifts the molecule's steric profile.

• γ -Methyl Ester (MTX 5-methyl ester): Esterification at the γ -position leaves the α -carboxyl free, preserving the local conformation around the chiral center but capping the site required for folylpolyglutamate synthetase activity[3].

To build a self-validating analytical system, researchers must employ orthogonal techniques: LC-MS/MS for high-throughput separation based on polarity, and 2D NMR (specifically HMBC) for absolute topological mapping of the ester bonds.

Analytical workflow for distinguishing MTX alpha and gamma methyl esters.

Analytical Strategy 1: 2D NMR Spectroscopy (The Definitive Method)

While 1 H NMR can confirm the presence of a methyl ester via a highly integrated singlet near 3.6–3.7 ppm, it cannot definitively assign the regiochemistry due to the similar electronegative environments of the α and γ carbonyls[4].

The Causality of HMBC: Heteronuclear Multiple Bond Correlation (HMBC) is required to establish the connectivity. HMBC detects long-range (typically 2- to 3-bond, 2J or 3J ) scalar couplings between protons and carbons.

• For the γ -isomer: The ester methyl protons ( −OCH3​ ) will show a 3J cross-peak to the γ -carbonyl carbon ( ∼ 174 ppm). Crucially, the γ−CH2​ protons ( ∼ 2.3 ppm) will also show a correlation to this exact same carbonyl carbon, validating the assignment.

• For the α -isomer: The ester methyl protons will correlate to the α -carbonyl carbon ( ∼ 172 ppm), which simultaneously shares a cross-peak with the α−CH proton ( ∼ 4.4 ppm).

HMBC correlation logic establishing the definitive connectivity of the ester groups.

Experimental Protocol: NMR Structural Elucidation

• Sample Preparation: Dissolve 5–10 mg of the purified MTX ester in 0.6 mL of anhydrous DMSO- d6​ . DMSO is preferred over D2​O or CD3​OD to prevent rapid exchange of the amide/amine protons, which are useful for structural orientation.

• 1D Acquisition: Acquire a standard 1 H spectrum (400 MHz or higher) and a 13 C spectrum. Identify the α−CH multiplet ( ∼ 4.4 ppm) and γ−CH2​ multiplet ( ∼ 2.3 ppm).

• 2D HSQC: Run 1 H- 13 C HSQC to map the direct one-bond correlations, ensuring the α−CH and γ−CH2​ protons are correctly paired with their respective carbons.

• 2D HMBC: Run 1 H- 13 C HMBC optimized for long-range couplings ( J≈8 Hz).

• Data Interpretation: Locate the −OCH3​ proton resonance on the F2 axis. Track vertically to find the cross-peak on the F1 (Carbon) axis. Verify whether this carbonyl carbon correlates back to the α−CH or the γ−CH2​ protons.

Analytical Strategy 2: LC-MS/MS (The High-Throughput Method)

For routine impurity profiling or pharmacokinetic monitoring, LC-MS/MS is the method of choice[5]. Both isomers yield a precursor ion [M+H]+ at m/z 469.2. Upon collision-induced dissociation (CID), both isomers predominantly cleave at the C−N bond between the pteroic acid and the glutamate moiety, yielding a major fragment at m/z 308.2[5][6].

Because the primary MS/MS transitions ( 469.2→308.2 ) are identical, differentiation relies entirely on chromatographic resolution . The γ -methyl ester (MTX 5-methyl ester) typically elutes earlier than the α -methyl ester on a standard C18 reverse-phase column. This is because masking the α -carboxyl disrupts the polarity and increases the hydrophobic surface area presented to the stationary phase more significantly than capping the flexible γ -terminus[1].

Experimental Protocol: LC-MS/MS Separation

• Chromatographic Setup: Utilize a UHPLC system equipped with a sub-2 μ m C18 column (e.g., 2.1 x 50 mm, 1.7 μ m).

• Mobile Phase:

  • Solvent A: 0.1% Formic acid in LC-MS grade water.

  • Solvent B: 0.1% Formic acid in Acetonitrile.

• Gradient Elution: Initiate at 5% B, hold for 0.5 min, ramp to 60% B over 4 minutes. Flow rate: 0.4 mL/min.

• MS Parameters: Electrospray Ionization (ESI) in positive mode. Capillary voltage: 4000 V. Source temperature: 350°C.

• MRM Transitions: Monitor m/z 469.2→308.2 (Primary quantification) and m/z 469.2→175.1 (Secondary confirmation)[7].

• Validation: Inject authentic reference standards of both the α

  • and γ -methyl esters to establish absolute retention times (RT).

Comparative Data Summary

Table 1: Key NMR Chemical Shifts and HMBC Correlations (in DMSO- d6​ )

Structural Feature	Proton Shift ( δH​ , ppm)	Carbon Shift ( δC​ , ppm)	HMBC Correlation to Carbonyl ( δC​ , ppm)
Ester −OCH3​ ( α -isomer)	∼ 3.65 (s, 3H)	∼ 52.1	∼ 172.5 ( α -Carbonyl)
Ester −OCH3​ ( γ -isomer)	∼ 3.58 (s, 3H)	∼ 51.5	∼ 173.8 ( γ -Carbonyl)
Glutamate α−CH	∼ 4.35 (m, 1H)	∼ 52.4	∼ 172.5 ( α -Carbonyl)
Glutamate γ−CH2​	∼ 2.30 (m, 2H)	∼ 30.2	∼ 173.8 ( γ -Carbonyl)

Table 2: LC-MS/MS Parameters

Isomer	Precursor Ion [M+H]+	Primary Fragment Ion	Secondary Fragment	Relative Retention Behavior (C18)
γ -Methyl Ester	m/z 469.2	m/z 308.2	m/z 175.1	Elutes earlier (Less sterically hindered)
α -Methyl Ester	m/z 469.2	m/z 308.2	m/z 175.1	Elutes later (More hydrophobic profile)

Conclusion

While LC-MS/MS provides the sensitivity required for trace impurity profiling and therapeutic drug monitoring of MTX derivatives[5][8], it is fundamentally a comparative technique that relies on retention time matching. For absolute structural elucidation—especially during de novo synthesis of MTX prodrugs—2D HMBC NMR is the mandatory, self-validating standard that unambiguously maps the ester linkage to either the α or γ position[3].

Sources

• 1. scienceopen.com [scienceopen.com]
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• 5. A Validated HPLC-MS/MS Method for Quantification of Methotrexate and Application for Therapeutic Drug Monitoring in Children and Adults with Non-Hodgkin Lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Rapid Method for Determination of Serum Methotrexate Using Ultra-High-Performance Liquid Chromatography–Tandem Mass Spectrometry and Its Application in Therapeutic Drug Monitoring - Journal of Laboratory Physicians [jlabphy.org]
• 7. Comparison of LC-MS3 and LC-MRM strategy for quantification of methotrexate in human plasma and its application in therapeutic drug monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Analytical methodologies for determination of methotrexate and its metabolites in pharmaceutical, biological and environmental samples - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Elemental Analysis of Methotrexate and Its Derivatives: Ensuring Purity and Stoichiometry

For researchers, scientists, and drug development professionals, establishing the elemental composition of methotrexate (MTX) and its derivatives is a critical step in quality control and characterization. This guide provides a comprehensive comparison of theoretical and experimental elemental analysis data, outlines standardized protocols, and addresses common challenges in the analysis of these nitrogen-rich compounds.

Methotrexate, a cornerstone in the treatment of cancer and autoimmune diseases, functions as an antimetabolite, interfering with the synthesis of DNA.[1][2] Its chemical structure, C20H22N8O5, dictates its elemental composition, which serves as a fundamental benchmark for purity and identity.[1][3][4] Modifications to the MTX molecule, creating derivatives, are often explored to enhance efficacy or reduce toxicity, making accurate elemental analysis paramount in their development.[5][6]

Theoretical vs. Experimental Data: A Comparative Analysis

Elemental analysis by combustion is a robust technique for determining the weight percentages of carbon (C), hydrogen (H), and nitrogen (N) in a sample.[7] For a new compound, the agreement between the theoretically calculated elemental composition and the experimental results is a primary indicator of its purity.[8]

Below is a comparison of the theoretical elemental composition of methotrexate and several of its derivatives. This data serves as a reference for researchers synthesizing or analyzing these compounds.

Compound	Molecular Formula	Theoretical C (%)	Theoretical H (%)	Theoretical N (%)	Reference
Methotrexate	C20H22N8O5	52.86	4.88	24.66	[9]
Methotrexate Disodium Salt	C20H20N8Na2O5	48.20	4.04	22.48	[9]
[C10MIM]2[MTX]	C48H74N12O5	See Note 1	See Note 1	See Note 1	[10]
[C12MIM]2[MTX]	C52H94N12O11	See Note 1	See Note 1	See Note 1	[10]
[C2OHMIM]2[MTX]	C52H94N12O11	See Note 1	See Note 1	See Note 1	[10]
[C2OH-3-Pic]2[MTX]	C36H44N10O7	See Note 1	See Note 1	See Note 1	[10]
Methotrexate Impurity D	C15H14N6O3	55.21	4.32	25.75	[11]
Methotrexate Impurity G	C28H29N9O6	57.23	4.97	21.45	[11]
Methotrexate Impurity J	C22H26N8O5	54.76	5.43	23.22	[11]
Methotrexate Impurity L	C13H16N2O5	55.71	5.75	9.99	[11]
Ferrocenyl Derivative (12)	C12H11FeNO3	52.80	4.10	5.10	[5][6]

Note 1: For the ionic liquid-based methotrexate salts ([C10MIM]2[MTX], [C12MIM]2[MTX], [C2OHMIM]2[MTX], and [C2OH-3-Pic]2[MTX]), the elemental analysis is typically reported for the hydrated form. The theoretical values will vary depending on the degree of hydration. For instance, the calculated values for C48H74N12O5·6.5H2O are C 56.73%, H 8.63%, and N 16.54%.[10] Researchers should carefully consider the hydration state of their samples when comparing experimental data.

A recent study on ferrocenyl and organic methotrexate derivatives provided experimental elemental analysis data that closely matched the calculated values, confirming the successful synthesis of the target compounds.[5][6] For example, a ferrocenyl derivative with the formula C12H11FeNO3 had calculated values of C 52.8%, H 4.1%, and N 5.1%, while the found values were C 52.9%, H 4.3%, and N 5.2%.[5][6]

Experimental Protocol for Elemental Analysis

The following is a generalized, best-practice workflow for performing CHN elemental analysis on methotrexate derivatives.

Workflow for CHN Elemental Analysis.

1. Sample Preparation:

• Purity: Ensure the sample is as pure as possible. Residual solvents or impurities will significantly impact the results.[12]

• Drying: Thoroughly dry the sample to remove any traces of water or organic solvents. A vacuum oven at a suitable temperature is recommended.

• Homogenization: Grind the sample into a fine, homogenous powder to ensure that the portion taken for analysis is representative of the entire batch.[7]

2. Instrument and Analysis Parameters:

• Instrumentation: A calibrated CHNS/O elemental analyzer is required.

• Sample Weighing: Accurately weigh approximately 2-5 mg of the prepared sample into a tin or silver capsule.[12]

• Combustion: The sample is combusted at high temperatures (typically 900-1000°C) in an oxygen-rich environment. This process converts carbon to carbon dioxide, hydrogen to water, and nitrogen to nitrogen gas.

• Reduction and Separation: The combustion gases are passed through a reduction tube to convert nitrogen oxides to N2 and remove excess oxygen. The resulting gases (CO2, H2O, and N2) are then separated, typically by gas chromatography.

• Detection: A thermal conductivity detector (TCD) measures the concentration of each gas.

• Calibration: The instrument must be calibrated using certified standards. It is recommended to run a standard every few samples to check for any drift in the calibration curve.[12]

3. Data Analysis and Interpretation:

• The instrument software calculates the percentage of C, H, and N based on the detector signals and the sample weight.

• Compare the experimental results to the theoretical values calculated from the molecular formula. For publication in many chemistry journals, the experimental values should be within ±0.4% of the calculated values.[13][14]

Causality Behind Experimental Choices and Potential Challenges

The stringent requirement for a ±0.4% agreement between experimental and theoretical values underscores the importance of meticulous experimental technique.[8] Several factors can lead to discrepancies:

• Incomplete Combustion: Nitrogen-rich, heterocyclic compounds like methotrexate can be challenging to combust completely. Using a combustion catalyst or a higher combustion temperature can mitigate this issue.

• Hygroscopic Nature: Methotrexate and its salts can be hygroscopic. Inadequate drying will lead to erroneously high hydrogen values and low values for other elements.

• Sample Inhomogeneity: If the sample is not homogenous, the small amount weighed for analysis may not be representative of the bulk material.

• Instrumental Drift: Regular calibration with appropriate standards is crucial to ensure the accuracy of the results.[12]

It is important to note that some researchers have raised concerns about the consistency of results from external analytical services and the rigidity of the ±0.4% standard.[8][13] When facing challenges in meeting this benchmark, it is crucial to re-evaluate sample purity using other analytical techniques such as High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy.[7][15]

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• 1. Methotrexate | C20H22N8O5 | CID 126941 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 4. Methotrexate - Proteopedia, life in 3D [proteopedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis and Biological Properties of Ferrocenyl and Organic Methotrexate Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. atlanticmicrolab.com [atlanticmicrolab.com]
• 8. azonano.com [azonano.com]
• 9. Methotrexate [drugfuture.com]
• 10. Synthesis, characterization and biological activity of methotrexate-derived salts in lung cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pharmaffiliates.com [pharmaffiliates.com]
• 12. chem.ubc.ca [chem.ubc.ca]
• 13. Chemists Debate the Value of Elemental Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Analytical methodologies for determination of methotrexate and its metabolites in pharmaceutical, biological and environmental samples - PMC [pmc.ncbi.nlm.nih.gov]

comparative cellular retention of methotrexate and its esters

Comparative Cellular Retention of Methotrexate and Its Esters: A Mechanistic and Experimental Guide

Methotrexate (MTX) remains a cornerstone antifolate in oncology and rheumatology, functioning primarily by inhibiting dihydrofolate reductase (DHFR) and thymidylate synthase (TS) to halt DNA synthesis. However, its clinical efficacy is frequently compromised by transport-based resistance mechanisms. Because free MTX is highly hydrophilic, it relies heavily on the Reduced Folate Carrier (RFC) or Folate Receptors (FR) for cellular entry[1]. Once inside, its retention is strictly dependent on folylpolyglutamate synthetase (FPGS), an enzyme that adds glutamyl residues to form bulky, non-effluxable MTX-polyglutamates[2]. Tumor cells with downregulated RFC or FPGS, or upregulated ABC efflux transporters (e.g., ABCC1-5, BCRP), rapidly expel the drug, leading to therapeutic failure[3].

To circumvent these pharmacokinetic bottlenecks, drug development professionals have engineered lipophilic MTX esters—such as didodecyl methotrexate (ddMTX) and MTX-diglyceride (MTX-DG)[4][5]. By masking the hydrophilic carboxyl groups, these prodrugs fundamentally alter the thermodynamics of cellular uptake and the kinetics of intracellular retention.

Mechanistic Divergence: Active Transport vs. Passive Depot

The esterification of MTX directly increases its distribution coefficient (Log D), enabling passive diffusion or endocytosis across the lipid bilayer, entirely bypassing the need for active transport[4]. Once internalized, these esters act as an intracellular depot. Ubiquitous non-specific esterases gradually hydrolyze the prodrug, yielding a sustained release of active MTX[5]. This slow-release mechanism maintains therapeutic intracellular concentrations without requiring rapid polyglutamylation, effectively evading immediate clearance by efflux pumps.

Cellular uptake and retention pathways of free MTX versus lipophilic MTX esters.

Comparative Performance Data

The shift from active transport to passive diffusion results in a massive increase in intracellular accumulation. In comparative studies using leukemic cell lines, the lipophilic ester ddMTX demonstrated up to a 90-fold higher cellular uptake than free MTX, directly correlating with a drastically lower IC50[4].

Parameter	Free Methotrexate (MTX)	MTX Lipophilic Esters (e.g., ddMTX)	Causality / Mechanism
Primary Cellular Entry	Reduced Folate Carrier (RFC) / Folate Receptors	Passive Diffusion / Endocytosis	Esterification masks hydrophilic carboxyl groups, increasing Log D and enabling rapid lipid bilayer permeation[4].
Intracellular Retention	FPGS-mediated Polyglutamylation	Intracellular Depot & Esterase Hydrolysis	Esters act as prodrugs; gradual enzymatic cleavage provides a sustained release of active MTX, bypassing the need for rapid polyglutamylation[5].
Susceptibility to Efflux	High (via ABCC1-5, BCRP)	Low	Bulky lipophilic moieties sterically hinder recognition by standard ABC efflux transporters[3].
IC50 (K562 Cells)	18.2 mM	1.6 mM	90-fold higher intracellular accumulation of the ester directly drives superior cytotoxicity[4].
IC50 (HL60 Cells)	26.0 mM	0.2 mM	75-fold higher uptake circumvents transport-based drug resistance[4].

Experimental Methodology: Self-Validating Cellular Retention Assay

To objectively compare the retention profiles of MTX and its esters, a rigorous analytical workflow is required. The following protocol utilizes HPLC-MS/MS to quantify intracellular drug pools. To ensure trustworthiness, this protocol is designed as a self-validating system : it incorporates a mass balance check (measuring both effluxed media and retained lysate) and utilizes folic acid as an internal standard to normalize extraction efficiency and MS ionization variations[6].

Workflow for quantifying comparative cellular retention using HPLC-MS/MS.

Step-by-Step Protocol

1. Cell Culture & Dosing:

• Seed target cells (e.g., K562 or HL60) at 5×105 cells/mL in exponential growth phase[4].

• Incubate parallel cohorts with equimolar concentrations of free MTX and the target MTX ester (e.g., ddMTX) for 4 hours at 37°C to establish baseline uptake.

2. Efflux Phase Initiation (The Mass Balance Check):

• Centrifuge cells and collect the supernatant (Extracellular Fraction A).

• Wash the cell pellet twice with ice-cold PBS to halt transport, then resuspend in a drug-free medium.

• Causality Check: By transferring cells to a drug-free medium, you force the intracellular pool to either be retained (via polyglutamylation or ester depot) or effluxed back into the media[2].

3. Time-Course Lysis and Extraction:

• At intervals (e.g., 0, 4, 12, 24 hours), harvest aliquots. Separate the new media (Extracellular Fraction B) from the cell pellet.

• Lyse the cell pellet using a freeze-thaw cycle in 0.05 M pH 5.0 acetate buffer[6].

• Liquid-Liquid Extraction: Add a known concentration of Folic Acid (Internal Standard). Extract the lysate with a chloroform–methanol mixture (65:25, v/v)[5].

• Causality Check: This specific solvent ratio ensures the highly lipophilic intact ester partitions into the organic phase, while the hydrolyzed free MTX and polyglutamates remain in the aqueous phase, allowing for differential quantification.

4. HPLC-MS/MS Quantification:

• Analyze the extracts using a C18 analytical column (e.g., Zorbax Eclipse XDB-C18) with a mobile phase of methanol and ammonium acetate buffer (pH 6.0)[6].

• Self-Validation: The sum of the drug quantified in Extracellular Fraction B and the Intracellular Lysate at any given time point must equal the total intracellular concentration measured at T=0. A discrepancy indicates unmeasured metabolic degradation (e.g., conversion to 7-OH-MTX)[6], which must then be accounted for in the MS/MS multiplexing.

References

• Synthesis, Retention, and Biological Activity of Methotrexate Polyglutamates in Cultured Human Breast Cancer Cells. Source: nih.gov. URL: [Link]

• Novel formulation of a methotrexate derivative with a lipid nanoemulsion. Source: nih.gov. URL: [Link]

• Novel Antifolates as Produgs for the Treatment of Melanoma. Source: intechopen.com. URL: [Link]

• Bridging mechanism and design: modern medicinal chemistry approaches to thymidylate synthase inhibitors. Source: rsc.org. URL: [Link]

• Methotrexate-Loaded Solid Lipid Nanoparticles: Protein Functionalization to Improve Brain Biodistribution. Source: mdpi.com. URL: [Link]

• Liposomal formulation of a methotrexate lipophilic prodrug: assessment in tumor cells and mouse T-cell leukemic lymphoma. Source: dovepress.com. URL:[Link]

• Synthesis and Biological Properties of Ferrocenyl and Organic Methotrexate Derivatives. Source: acs.org. URL: [Link]

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• 1. Novel Antifolates as Produgs for the Treatment of Melanoma | IntechOpen [intechopen.com]
• 2. Synthesis, Retention, and Biological Activity of Methotrexate Polyglutamates in Cultured Human Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Novel formulation of a methotrexate derivative with a lipid nanoemulsion - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dovepress.com [dovepress.com]
• 6. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Methotrexate gamma-methyl ester proper disposal procedures

Standard Operating Procedure: Handling and Disposal of Methotrexate γ -Methyl Ester

As a Senior Application Scientist, I approach laboratory safety not just as a set of rules, but as a system of mechanistic cause-and-effect. Methotrexate γ -methyl ester (CAS 67022-39-3) is a critical impurity and derivative of the antineoplastic drug methotrexate[1]. Because it retains the potent folate-antagonist properties of its parent compound, it exhibits severe cytotoxic, mutagenic, and teratogenic characteristics[2][3].

In drug development and analytical laboratories, standard chemical disposal methods are vastly insufficient for this compound. The structural stability of its pteridine ring and the severe environmental risks it poses require uncompromising, specialized destruction pathways[4]. This guide provides the definitive, field-proven protocols for its safe handling, spill response, and final disposal.

Chemical Profiling & Hazard Assessment

Understanding the physicochemical and toxicological profile of methotrexate γ -methyl ester is the foundation of our disposal strategy. The causality behind our strict protocols stems directly from its Global Harmonized System (GHS) classifications[2][5].

Parameter	Specification
Chemical Name	Methotrexate γ -Methyl Ester
CAS Number	67022-39-3
Molecular Formula	C21H24N8O5
Hazard Classification	Cytotoxic Antimetabolite / Active Pharmaceutical Impurity
GHS Health Hazards	Acute Tox. 3 (H301), Repr. 1B (H360D), Muta. 2 (H341), Skin Irrit. 2 (H315)
Primary Target Organs	Bone marrow, gastrointestinal tract, developing fetus
Recommended Disposal	High-Temperature Incineration (>1000°C)

Mechanistic Rationale for Disposal Choices

To build a truly safe laboratory culture, personnel must understand why we execute specific procedures:

• Why is sewering strictly prohibited? The Environmental Protection Agency (EPA) strictly prohibits the drain disposal of pharmaceutical hazardous waste[4][6]. Methotrexate derivatives resist standard municipal water treatment. Flushing them down the drain introduces potent teratogens into aquatic ecosystems and municipal water supplies.

• Why high-temperature incineration? The primary and recommended method for disposal is incineration at 1000°C or higher[4]. This extreme thermal environment is required to completely cleave the robust aromatic pteridine and benzoyl bonds, reducing the molecule to basic, non-toxic oxides of carbon and nitrogen, thereby permanently eliminating its cytotoxic potential[4][5].

Standard Operating Procedure: Routine Laboratory Disposal

This protocol establishes a self-validating workflow for the routine disposal of materials contaminated with methotrexate γ -methyl ester. Note that even trace-contaminated materials (e.g., gloves, empty vials, weighing boats) present an occupational hazard and must be managed as hazardous waste[7].

Caption: Segregation and disposal pathway for cytotoxic laboratory waste.

Step-by-Step Methodology:

• Point-of-Generation Segregation: Immediately separate methotrexate-contaminated waste from general lab waste at the benchtop[4]. Causality: This prevents cross-contamination and minimizes the total volume of hazardous waste requiring expensive thermal destruction.

• Primary Containment:

  • Sharps: Place contaminated needles, glass pipettes, and broken vials directly into puncture-proof, leak-proof sharps containers[4][7].

  • Solids: Place contaminated gloves, gowns, and absorbent pads into clearly marked, 4-mil thick sealable plastic bags[4][7].

  • Liquids: Collect aqueous or organic solutions in chemically compatible, high-density polyethylene (HDPE) carboys.

• Secondary Containment & Labeling: Place all primary containers into a secondary rigid container (e.g., a spill tray or larger bin). Label explicitly as "Hazardous Waste - Cytotoxic (Methotrexate Derivative)"[7].

• Validation Check: Physically invert liquid carboys (while sealed) to verify leak-proof integrity. Audit the waste log to ensure the mass of disposed chemical matches the mass depleted from the inventory.

• EHS Transfer: Transfer the manifested waste to your institution's Environmental Health and Safety (EHS) department for final transport to a licensed EPA incineration facility[4][6].

Emergency Protocol: Spill Response & Decontamination

Spills of methotrexate γ -methyl ester, particularly in its lyophilized powder form, present an immediate inhalation and dermal contact hazard.

Caption: Workflow for Methotrexate gamma-Methyl Ester Spill Response.

Step-by-Step Methodology:

• Evacuate and Secure: Immediately alert personnel in the vicinity and restrict access to the spill zone to prevent tracking the compound across the laboratory[4].

• Don Maximum PPE: Responders must wear double nitrile/neoprene gloves, a disposable chemical-resistant gown, safety goggles, and a NIOSH-approved respirator (P3 or N95 minimum)[4][5].

  • Causality: The compound is a Category 1B reproductive toxin; inhalation of airborne dust or dermal absorption can cause systemic toxicity and fetal harm[2][3].

• Containment (State-Dependent):

  • For Powders: Gently cover the spill with damp absorbent pads[3][4]. Causality: Dampening the powder is the most critical step; it prevents the aerosolization of teratogenic dust, which is the primary vector for accidental inhalation.

  • For Liquids: Deploy dry absorbent pads or spill-control pillows starting from the perimeter and working inward to prevent the spill from spreading[4].

• Decontamination: Clean the affected surface thoroughly with copious amounts of soap and water[4].

• Waste Segregation: Place all cleanup materials, including the contaminated PPE worn during the response, into a designated hazardous waste container[4][7].

• Validation Check: Inspect the decontaminated area using a fresh surface wipe. Extract the wipe in methanol and test via HPLC or UV-Vis spectroscopy (if available) to empirically confirm the complete absence of residual methotrexate derivatives before reopening the workspace.

References

• Methotrexate 108410 - Safety Data Sheet. DC Fine Chemicals. [Link]

• Methotrexate - Safety Data Sheet. Fermion.[Link]

• Controlling Occupational Exposure to Hazardous Drugs. Occupational Safety and Health Administration (OSHA). [Link]

• Management of Hazardous Waste Pharmaceuticals. United States Environmental Protection Agency (EPA). [Link]

Sources

• 1. Methotrexate γ-Methyl Ester | 67022-39-3 [chemicalbook.com]
• 2. dcfinechemicals.com [dcfinechemicals.com]
• 3. cdn.pfizer.com [cdn.pfizer.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. fermion.fi [fermion.fi]
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• 7. Hazardous Drugs - Controlling Occupational Exposure to Hazardous Drugs | Occupational Safety and Health Administration [osha.gov]

Personal protective equipment for handling Methotrexate gamma-methyl ester

Operational Safety and PPE Master Guide: Handling Methotrexate γ-Methyl Ester

As a Senior Application Scientist, I approach laboratory safety not as a checklist of compliance hurdles, but as a mechanistic system of risk mitigation. When handling Methotrexate γ-methyl ester (CAS 67022-39-3)[1], an impurity and structural analog of the highly potent antineoplastic agent Methotrexate, we must respect its biological activity. The γ-methyl ester retains the core pteridine and aminobenzoyl structural motifs, meaning it carries severe risks of cytotoxicity, teratogenicity, and dihydrofolate reductase (DHFR) inhibition[2].

Because this compound is frequently handled in its raw powder form during analytical calibration or synthesis, the risk of invisible aerosolization is exponentially higher than when handling liquid clinical formulations[3]. To protect personnel, we must implement rigorous, self-validating Personal Protective Equipment (PPE) systems grounded in USP <800> and NIOSH guidelines[2][4].

The Mechanistic Rationale for PPE Selection

We do not wear PPE simply because a safety data sheet dictates it; we wear it to interrupt specific pathways of exposure. Methotrexate derivatives can be absorbed through inhalation of micro-particulates, dermal absorption, and mucous membrane contact[5]. Standard laboratory PPE is insufficient for antineoplastics. For example, standard nitrile gloves will eventually succumb to chemical permeation; thus, we utilize double-gloving with ASTM D6978-tested materials where the outer glove serves as a sacrificial barrier[6].

Table 1: Quantitative PPE Specifications and Mechanistic Rationale

PPE Category	Specification / Standard	Mechanistic Rationale	Replacement Frequency
Hand Protection	Double gloves, ASTM D6978 tested	Blocks dermal permeation of low-MW cytotoxic agents. Outer glove acts as a sacrificial layer.	Every 30 mins or immediately post-spill[7].
Body Protection	Polyethylene-coated gown, closed back, knit cuffs	Prevents micro-aerosol settling on skin/clothes. Fabric must be lint-free and impermeable.	Every 2-3 hours or per batch[8].
Respiratory	NIOSH-approved N95 or PAPR	Surgical masks do not block aerosolized powders[8]. N95 filters particulates; PAPR is used for large spills[7].	Single use / Per shift.
Eye/Face	Goggles + Face Shield	Protects mucous membranes from accidental splashes or powder dust[7].	Cleaned post-use or single use.
Footwear	Double slip-resistant shoe covers	Prevents tracking of microscopic floor contamination outside the containment zone[8].	Single use.

Self-Validating Operational Protocols

A protocol is only effective if it alerts the user to its own failure. The following methodologies are designed as self-validating systems for handling Methotrexate γ-methyl ester.

Fig 1: Sequential USP <800> compliant PPE donning workflow for hazardous antineoplastics.

Protocol A: The Donning Sequence

• Visual Integrity Check: Inspect all PPE for micro-tears. Validation: Stretch the gloves slightly; if the opacity changes unevenly, discard them.

• Inner Layer: Don double shoe covers, hairnet, and the first pair of ASTM D6978 gloves.

• Impermeable Gown: Don a seamless, closed-back gown[8]. Ensure the inner gloves are tucked under the gown's knit cuffs.

• Respiratory Protection: Don the N95 respirator. Self-Validation (Seal Check): Cup both hands over the mask and inhale sharply. The mask must collapse slightly. Exhale sharply; if air escapes the edges, the system is compromised. Re-seat the mask.

• Eye Protection: Don goggles and a face shield[7].

• Outer Gloves: Don the second pair of chemotherapy gloves, pulling them over the cuffs of the gown. Validation: No skin or knit cuff should be visible.

Protocol B: Safe Handling & Compounding

• Containment: All weighing and manipulation of Methotrexate γ-methyl ester powder must occur within a Containment Primary Engineering Control (C-PEC), such as an externally vented Class II Biological Safety Cabinet or fume hood[3].

• Draft Mitigation: Validation: Before opening the chemical vial, hold a delicate wipe near the sash opening. It should pull gently inward, validating negative pressure.

• Manipulation: Use slow, deliberate movements to prevent aerodynamic turbulence that could aerosolize the ester powder.

Chemical Decontamination & Doffing

If a spill occurs, or upon completion of the workflow, the workspace must be systematically deactivated. You cannot simply "wipe up" antineoplastic powders; they must be chemically degraded.

Fig 2: Four-step chemical deactivation and decontamination self-validating workflow.

• Deactivation & Cleaning: Apply a sodium hypochlorite solution to deactivate the antineoplastic residue, followed immediately by a neutralizer (e.g., sodium thiosulfate or hydrogen peroxide) to prevent pitting of stainless steel surfaces[6]. Clean with a germicidal detergent and disinfect with 70% IPA.

• Doffing Outer Gloves: Remove the highly contaminated outer gloves inside the C-PEC to contain any aerosolized dust[6].

• Waste Segregation: Dispose of outer gloves, gowns, and empty vials into Trace Chemotherapy Waste (typically designated by yellow bins) which are slated for incineration[5]. Any unused bulk powder or heavily contaminated spill cleanup materials must go into Bulk Chemotherapy Waste (black bins)[5].

By treating PPE and operational protocols as integrated, self-validating systems, we eliminate the guesswork from hazardous drug handling, ensuring both scientific integrity and absolute personnel safety.

References

• Safe Handling of Hazardous Drugs - USP<800> Source: El Paso Community College (EPCC) URL:[Link]

• 8 Types of PPE to Wear When Compounding Hazardous Drugs Source: Provista URL:[Link]

• Keeping It (USP) 800: Safe Handling of Hazardous Drugs Source: Wolters Kluwer URL:[Link]

• Handling Antineoplastic or Investigational New Drugs Source: UC San Diego (Blink) URL:[Link]

• NIOSH Alert: Preventing Occupational Exposures to Antineoplastic and Other Hazardous Drugs Source: Centers for Disease Control and Prevention (CDC) URL:[Link]

• Controlling Occupational Exposure to Hazardous Drugs Source: Occupational Safety and Health Administration (OSHA) URL: [Link]

Sources

• 1. Methotrexate γ-Methyl Ester | 67022-39-3 [chemicalbook.com]
• 2. usp.org [usp.org]
• 3. Hazardous Drugs - Controlling Occupational Exposure to Hazardous Drugs | Occupational Safety and Health Administration [osha.gov]
• 4. cdc.gov [cdc.gov]
• 5. Handling Antineoplastic or Investigational New Drugs [blink.ucsd.edu]
• 6. wolterskluwer.com [wolterskluwer.com]
• 7. epcc.edu [epcc.edu]
• 8. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]